n-Methylbutan-2-amine

• CAS: 7713-69-1

Core Science & Biosynthesis

An In-depth Technical Guide to n-Methylbutan-2-amine: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

n-Methylbutan-2-amine, a secondary aliphatic amine, is a molecule of significant interest in various chemical and biological research fields. This technical guide provides a comprehensive overview of its core physical and chemical properties, detailed experimental protocols for its synthesis and characterization, and a summary of its known reactivity. The information is presented to support its application in synthetic chemistry, metabolic research, and drug development.

Introduction

n-Methylbutan-2-amine, systematically named N-methylbutan-2-amine, is a chiral secondary amine with the chemical formula C₅H₁₃N.[1] Its structure features a methyl group and a sec-butyl group attached to a nitrogen atom. This compound has been identified as a metabolite in cancer cell metabolism, highlighting its potential relevance in biochemical pathways and as a biomarker.[1] Its role as a nucleophile also makes it a useful building block in organic synthesis.[1] This guide aims to consolidate the available data on its physical and chemical characteristics to facilitate its use in a laboratory setting.

Physical Properties

The physical properties of n-Methylbutan-2-amine are summarized in the table below. These properties are crucial for its handling, storage, and application in various experimental setups.

Property	Value	Reference(s)
IUPAC Name	N-methylbutan-2-amine	[1]
CAS Number	7713-69-1	[1]
Molecular Formula	C₅H₁₃N	[1]
Molecular Weight	87.16 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	78.5 °C at 760 mmHg	[3]
Melting Point	-75 °C (estimate)	[4]
Density	0.724 g/cm³	[4]
pKa (Predicted)	10.94 ± 0.10	[3]
Flash Point	-18.6 ± 9.3 °C
Solubility	Soluble in water and organic solvents	[2]

Chemical Properties and Reactivity

n-Methylbutan-2-amine exhibits the typical reactivity of a secondary amine, primarily acting as a nucleophile and a base. Its key chemical reactions are summarized below.

Nucleophilic Substitution

As a nucleophile, n-Methylbutan-2-amine readily participates in Sₙ2 reactions with alkyl halides to form tertiary amines.[1]

Acylation

It reacts with acyl chlorides and acid anhydrides to form the corresponding amides. This reaction is a common method for forming amide bonds in organic synthesis.

Alkylation

Further alkylation of n-Methylbutan-2-amine can occur in the presence of excess alkylating agents, leading to the formation of quaternary ammonium salts.[1]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of n-Methylbutan-2-amine.

Synthesis of n-Methylbutan-2-amine via Reductive Amination of Butanone

This protocol is adapted from general procedures for reductive amination.[5][6]

Materials:

• Butanone (2-butanone)

• Methylamine (as a solution in methanol, e.g., 2M)

• Titanium(IV) isopropoxide

• Sodium borohydride

• Diethyl ether

• Hydrochloric acid (2M)

• Sodium hydroxide solution (10% w/v)

• Anhydrous potassium carbonate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• To a solution of methylamine in methanol (2M, 7.5 mL) in a round-bottom flask, add titanium(IV) isopropoxide (2 mL, 6.6 mmol).

• To this mixture, add butanone (5 mmol).

• Stir the reaction mixture at room temperature for 5 hours to facilitate imine formation.

• After 5 hours, add sodium borohydride (0.2 g, 5 mmol) portion-wise to the stirring mixture.

• Continue stirring for an additional 2 hours.

• Quench the reaction by the careful addition of water (1 mL).

• Filter the resulting inorganic precipitate and wash it with diethyl ether (20 mL).

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with diethyl ether (2 x 20 mL).

• Combine the organic extracts and then extract with 2M hydrochloric acid (2 x 10 mL) to separate any neutral starting material.

• Make the acidic aqueous solution alkaline (pH ≈ 10) by the slow addition of 10% (w/v) aqueous NaOH.

• Extract the alkaline aqueous layer with diethyl ether (2 x 20 mL).

• Combine the final organic extracts, dry over anhydrous potassium carbonate, filter, and concentrate in vacuo to yield n-Methylbutan-2-amine.

Characterization of n-Methylbutan-2-amine

4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy [7]

• Sample Preparation: Dissolve 5-10 mg of purified n-Methylbutan-2-amine in approximately 0.7 mL of deuterated chloroform (CDCl₃) in an NMR tube.

• ¹H NMR Spectroscopy:

  • Predicted Chemical Shifts:

    • A triplet corresponding to the methyl protons of the ethyl group (CH₃CH₂).[1]

    • A multiplet for the methylene protons of the ethyl group (CH₃CH₂).[1]

    • A multiplet for the methine proton (CH(CH₃)).[1]

    • A doublet for the methyl protons adjacent to the methine group (CH(CH₃)).

    • A singlet for the N-methyl protons (NHCH₃).[1]

    • A broad singlet for the N-H proton.

• ¹³C NMR Spectroscopy: Acquire a proton-decoupled ¹³C NMR spectrum to identify the number of unique carbon environments.

4.2.2. Infrared (IR) Spectroscopy [1][8]

• Sample Preparation: Place a drop of the neat liquid sample on the ATR crystal of an FTIR spectrometer.

• Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

• Expected Characteristic Absorptions:

  • N-H Stretch: A weak to medium band in the region of 3300-3500 cm⁻¹. As a secondary amine, a single band is expected.[1][8]

  • C-H Stretch: Multiple bands in the region of 2850-2960 cm⁻¹.

  • C-N Stretch: A medium to weak absorption in the 1020-1250 cm⁻¹ region for the aliphatic amine.[1][8]

4.2.3. Mass Spectrometry (MS)

• Method: Electron Ionization (EI) mass spectrometry.

• Expected Fragmentation: The mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 87. Common fragmentation patterns for amines include alpha-cleavage, leading to the loss of alkyl radicals.

Visualized Workflows and Relationships

Synthesis of n-Methylbutan-2-amine via Reductive Amination

Caption: Reductive amination workflow for n-Methylbutan-2-amine synthesis.

Key Chemical Reactions of n-Methylbutan-2-amine

Caption: Common chemical reactions involving n-Methylbutan-2-amine.

Conclusion

n-Methylbutan-2-amine is a versatile secondary amine with established physical and chemical properties that make it a valuable compound in both synthetic and biological research. This guide provides a foundational understanding of its characteristics and practical methodologies for its preparation and analysis. The detailed protocols and summarized data are intended to streamline its use in the laboratory, enabling further exploration of its potential applications in drug discovery and development.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. DSpace [open.bu.edu]
• 3. benchchem.com [benchchem.com]
• 4. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. gctlc.org [gctlc.org]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Profile of n-Methylbutan-2-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for n-Methylbutan-2-amine (also known as N-methyl-sec-butylamine), a secondary aliphatic amine with the chemical formula C₅H₁₃N.[1] The document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering valuable information for its identification, characterization, and use in research and development.

Spectroscopic Data Summary

The following sections and tables summarize the key spectroscopic data for n-Methylbutan-2-amine. It is important to note that while some quantitative data is available, particularly from mass spectrometry, some of the NMR and IR data is presented as qualitative descriptions or typical ranges for similar aliphatic amines due to the limited availability of precise, publicly accessible spectral data.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The proton (¹H) and carbon-13 (¹³C) NMR spectra of n-Methylbutan-2-amine provide distinct signals corresponding to the different chemical environments of its atoms.

¹H NMR Spectroscopy

The ¹H NMR spectrum of n-Methylbutan-2-amine is characterized by signals in the aliphatic region. A qualitative description suggests a triplet at approximately δ 1.0–1.2 ppm corresponding to the methyl group of the ethyl moiety (CH₃CH₂), a multiplet in the range of δ 1.4–1.6 ppm for the methine proton (CH(CH₃)), and a broad singlet around δ 2.2–2.4 ppm attributed to the N-methyl group (NHCH₃). Protons on carbons adjacent to the nitrogen atom typically resonate in the δ 2.3-3.0 ppm range, while the N-H proton signal can vary between δ 0.5-5.0 ppm.

Table 1: ¹H NMR Spectroscopic Data for n-Methylbutan-2-amine

Protons	Chemical Shift (δ) ppm	Multiplicity
-CH₂CH₃	~ 1.0 - 1.2	Triplet
-CH -	~ 1.4 - 1.6	Multiplet
-CH (CH₃ )	Not specified	Not specified
N-CH₃	~ 2.2 - 2.4	Broad Singlet
N-H	~ 0.5 - 5.0 (Typical Range)	Broad Singlet

Note: The data presented is based on a qualitative description and typical chemical shift ranges for aliphatic amines.

¹³C NMR Spectroscopy

Table 2: Predicted ¹³C NMR Spectroscopic Data for n-Methylbutan-2-amine

Carbon	Chemical Shift (δ) ppm (Predicted Range)
C H₃-CH₂-	~ 10 - 20
-C H₂-	~ 20 - 30
-C H(CH₃)-	~ 50 - 65
-CH(C H₃)-	~ 15 - 25
N-C H₃	~ 30 - 45

Note: These are predicted chemical shift ranges based on typical values for similar aliphatic amines.

Infrared (IR) Spectroscopy

The IR spectrum of n-Methylbutan-2-amine, a secondary aliphatic amine, displays characteristic absorption bands that are indicative of its functional groups. Key vibrations include the N-H stretch, C-N stretch, and N-H wag.

Table 3: IR Spectroscopic Data for n-Methylbutan-2-amine

Functional Group	Wavenumber (cm⁻¹)	Intensity
N-H Stretch	3300 - 3400	Medium
C-N Stretch	~ 1200	Medium
N-H Wag	910 - 665 (Typical Range)	Strong, Broad

Note: The data is based on qualitative descriptions and typical ranges for secondary aliphatic amines.

Mass Spectrometry (MS)

Electron ionization mass spectrometry of n-Methylbutan-2-amine results in a molecular ion peak and several characteristic fragment ions. The NIST WebBook provides access to the mass spectrum of this compound.

Table 4: Mass Spectrometry Data for n-Methylbutan-2-amine

m/z	Relative Intensity (%)	Assignment
87	~ 5	[M]⁺ (Molecular Ion)
72	100	[M - CH₃]⁺
58	~ 60	[M - C₂H₅]⁺
44	~ 30	[CH₃-CH=NH-CH₃]⁺
30	~ 20	[CH₂=NH₂]⁺

Note: The relative intensities are approximate and based on the visual inspection of the mass spectrum available in the NIST WebBook.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques described in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A sample of n-Methylbutan-2-amine (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal reference standard (δ 0.00 ppm).

• ¹H NMR Acquisition: The ¹H NMR spectrum is recorded on a spectrometer operating at a frequency of 300 MHz or higher. A standard pulse sequence is used with a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition: The ¹³C NMR spectrum is acquired on the same instrument, typically using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom.

• Data Processing: The raw data is processed using appropriate software, involving Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample like n-Methylbutan-2-amine, a thin film is prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr). Alternatively, for Attenuated Total Reflectance (ATR) IR spectroscopy, a drop of the sample is placed directly on the ATR crystal.

• Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. The spectrum is typically scanned over a range of 4000 to 400 cm⁻¹.

• Data Analysis: The resulting spectrum, a plot of transmittance or absorbance versus wavenumber, is analyzed to identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (MS)

• Sample Introduction: A dilute solution of n-Methylbutan-2-amine in a volatile solvent (e.g., methanol or dichloromethane) is introduced into the mass spectrometer. For Gas Chromatography-Mass Spectrometry (GC-MS), the sample is first vaporized and passed through a GC column for separation before entering the mass spectrometer.

• Ionization: Electron Ionization (EI) is a common method for analyzing small, volatile molecules. The sample is bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, which plots the relative abundance of each ion as a function of its m/z ratio.

Logical Workflow for Spectroscopic Analysis

The characterization of n-Methylbutan-2-amine using spectroscopic methods follows a logical progression. Initially, Mass Spectrometry provides the molecular weight and fragmentation pattern, confirming the elemental composition. Subsequently, IR Spectroscopy identifies the key functional groups, such as the secondary amine. Finally, ¹H and ¹³C NMR Spectroscopy provide detailed information about the carbon-hydrogen framework, allowing for the complete structural elucidation.

Caption: Workflow for the spectroscopic characterization of n-Methylbutan-2-amine.

References

• 1. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]

What is the molecular structure of n-Methylbutan-2-amine?

An In-depth Technical Guide to N-Methylbutan-2-amine

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methylbutan-2-amine, also known as N,1-dimethylpropylamine or sec-butylmethylamine, is a secondary aliphatic amine.[1][2] Its structure consists of a butan-2-yl group bonded to a methyl-substituted nitrogen atom.[1] This compound is of interest in various research fields due to its chemical properties and its role as a metabolite in biological systems, including cancer cell metabolism.[1][3] The molecule contains a chiral center at the second carbon of the butane chain, meaning it exists as two distinct enantiomers.[1] This guide provides a comprehensive overview of its molecular structure, physicochemical properties, synthesis, and analytical characterization protocols.

Molecular Structure and Properties

N-Methylbutan-2-amine is classified as a secondary aliphatic amine where a methyl group substitutes a hydrogen on the nitrogen atom of sec-butylamine.[1][3]

• IUPAC Name: N-methylbutan-2-amine[1][3]

• Molecular Formula: C₅H₁₃N[1][4]

• SMILES: CCC(C)NC[1][4]

• InChI Key: PYFSCIWXNSXGNS-UHFFFAOYSA-N[1][2]

Physicochemical Data

The key quantitative properties of N-Methylbutan-2-amine are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Weight	87.16 g/mol	[1][3][4]
Density	0.724 g/cm³	[4]
Boiling Point	78.5 °C (at 760 mmHg)	[5][6]
Melting Point	-75.0 °C	[4][5]
Flash Point	-18.6 °C	[6]
Vapor Pressure	92.6 mmHg at 25°C	[5]
LogP	0.98	[6]

Synthesis and Characterization

Synthesis Pathway: Reductive Amination

A common and efficient method for synthesizing N-Methylbutan-2-amine is the reductive amination of butan-2-one (methyl ethyl ketone) with methylamine.[1][6] This one-pot reaction involves the initial formation of an imine intermediate, which is then reduced in situ to the final secondary amine product.[7][8]

Caption: Reductive amination pathway for N-Methylbutan-2-amine synthesis.

Experimental Protocols

This protocol is based on established methodologies for the reductive amination of ketones.[8][9]

• Imine Formation: To a solution of butan-2-one (1.0 equivalent) in methanol, add methylamine (1.2 equivalents, typically as a solution in a solvent or as a hydrochloride salt with a non-nucleophilic base like triethylamine to liberate the free amine).[9] Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• Reduction: Cool the reaction mixture in an ice bath. Cautiously add a mild reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents) portion-wise to control the reaction. These reagents are selective for the imine and will not significantly reduce the starting ketone.[8]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Gas Chromatography-Mass Spectrometry (GC-MS) or Thin-Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully quench any remaining reducing agent by the slow addition of dilute hydrochloric acid until the solution is acidic (pH ~2). Stir for one hour.

• Purification: Basify the solution with aqueous sodium hydroxide (NaOH) to pH >12. Extract the aqueous layer three times with diethyl ether or dichloromethane. Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be further purified by fractional distillation.

Due to the volatile and basic nature of N-Methylbutan-2-amine, specific GC conditions are required to prevent poor peak shape and analyte adsorption.[10][11]

• Sample Preparation: Prepare a dilute solution of the amine (e.g., 100 ppm) in a suitable solvent like methanol or dichloromethane.

• GC Column: Use a specialized base-deactivated column, such as an Rtx-Volatile Amine column, designed to minimize peak tailing for basic compounds.[10][11]

• GC Parameters (Example):

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp at 15°C/min to 240°C and hold for 5 minutes.

  • Transfer Line Temperature: 280°C

• MS Parameters (Example):

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 30-200.

• Data Analysis: The mass spectrum should show a molecular ion peak (M+) at m/z 87. According to the nitrogen rule, an odd molecular weight indicates the presence of an odd number of nitrogen atoms.[12][13] Expect characteristic fragmentation patterns, including α-cleavage, which is common for amines.[13]

• Sample Preparation: Dissolve 5-10 mg of the purified amine in 0.7 mL of a deuterated solvent (e.g., CDCl₃).

• ¹H NMR Spectroscopy:

  • The N-H proton of this secondary amine is expected to appear as a broad singlet between δ 1-2 ppm.[12][14] This signal may disappear upon adding a drop of D₂O to the NMR tube due to H-D exchange.[15]

  • The N-methyl group (N-CH₃) should appear as a distinct singlet or doublet (if coupled to the N-H proton) between δ 2.2–2.6 ppm.[1][15]

  • The proton on the carbon adjacent to the nitrogen (CH-N) will be deshielded and appear as a multiplet.[13]

  • The remaining alkyl protons (CH₂ and CH₃) will appear in the typical upfield aliphatic region (δ 0.8-1.6 ppm).[1]

• ¹³C NMR Spectroscopy:

  • Carbons directly bonded to the nitrogen atom are deshielded and will appear in the δ 30-60 ppm range.[16] The carbon of the N-methyl group and the C2 of the butane chain will be in this region.

• Sample Preparation: Acquire the spectrum using a neat liquid film between salt plates (NaCl or KBr).

• Expected Absorptions:

  • N-H Stretch: As a secondary amine, a single, sharp, and medium-intensity absorption band is expected in the range of 3300–3400 cm⁻¹.[1][12][15] This distinguishes it from primary amines (two bands) and tertiary amines (no band in this region).[14][15]

  • C-N Stretch: A band corresponding to the C-N stretch is expected in the 1250-1020 cm⁻¹ region.[14]

  • C-H Stretch: Aliphatic C-H stretching bands will be present just below 3000 cm⁻¹.

References

• 1. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 2. 2-Butanamine, N-methyl- [webbook.nist.gov]
• 3. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]
• 5. chembk.com [chembk.com]
• 6. N-Methyl-2-butanamine | CAS#:7713-69-1 | Chemsrc [chemsrc.com]
• 7. DSpace [open.bu.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. gcms.cz [gcms.cz]
• 12. fiveable.me [fiveable.me]
• 13. Spectroscopy of Amines [sites.science.oregonstate.edu]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 16. chem.libretexts.org [chem.libretexts.org]

The Enigmatic Role of n-Methylbutan-2-amine in Cancer Cell Metabolism: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

n-Methylbutan-2-amine, a secondary aliphatic amine, has been identified as a metabolite in the complex landscape of cancer cell metabolism.[1][2] While its precise role remains under investigation, its structural similarity to biologically active amines and its presence within the altered metabolic milieu of cancer cells suggest a potential contribution to tumorigenesis. This technical guide provides a comprehensive overview of the current understanding of n-Methylbutan-2-amine's role in cancer, including its hypothetical metabolic origins, potential signaling implications, and its prospective impact on key cellular processes such as proliferation, apoptosis, and drug resistance. This document also furnishes detailed experimental protocols and data presentation frameworks to empower researchers to further elucidate the function of this intriguing metabolite.

Introduction

Cancer is characterized by profound alterations in cellular metabolism, a phenomenon now recognized as a hallmark of cancer. These metabolic shifts are not merely byproducts of malignant transformation but are critical for sustaining rapid proliferation, resisting cell death, and adapting to the tumor microenvironment. Within the complex soup of cancer-associated metabolites, small molecules like n-Methylbutan-2-amine are emerging as potential players in the intricate network of cancer cell biology. Although direct evidence is currently sparse, its chemical nature as a secondary aliphatic amine places it at the crossroads of several crucial metabolic pathways that are known to be dysregulated in cancer, including amino acid and polyamine metabolism. This guide aims to synthesize the available information and provide a structured framework for future research into the role of n-Methylbutan-2-amine in cancer.

Hypothetical Metabolic Positioning of n-Methylbutan-2-amine

The metabolic origin of n-Methylbutan-2-amine in cancer cells has not been definitively established. However, based on its structure and the known metabolic reprogramming in cancer, we can propose two primary hypothetical pathways for its formation:

• Catabolism of Branched-Chain Amino Acids (BCAAs): Cancer cells exhibit an increased demand for BCAAs (leucine, isoleucine, and valine) to support biomass production and as a source of nitrogen. The catabolism of BCAAs is initiated by branched-chain amino acid transaminases (BCATs). It is conceivable that n-Methylbutan-2-amine could arise as a byproduct of aberrant BCAA catabolism, potentially through the action of uncharacterized aminotransferases or decarboxylases acting on intermediates of isoleucine breakdown.

• Dysregulated Polyamine Metabolism: Polyamines are essential for cell growth and proliferation, and their metabolism is frequently upregulated in cancer. The catabolism of polyamines involves acetylation and subsequent oxidation. While the canonical pathway leads to the formation of putrescine, it is plausible that alternative or promiscuous enzymatic activities could lead to the generation of smaller aliphatic amines like n-Methylbutan-2-amine from the breakdown of spermidine or spermine.

Below is a diagram illustrating the hypothetical metabolic origins of n-Methylbutan-2-amine.

Hypothetical Metabolic Origins of n-Methylbutan-2-amine.

Potential Roles in Cancer Cell Biology

While direct experimental evidence is lacking, the structural characteristics of n-Methylbutan-2-amine allow for speculation on its potential roles in cancer cell biology.

Signaling Pathways

Aliphatic amines can influence cellular signaling. Given the central role of the PI3K/Akt/mTOR and MAPK/ERK pathways in cancer cell proliferation and survival, it is plausible that n-Methylbutan-2-amine could modulate these pathways, either directly or indirectly. For instance, alterations in intracellular amine concentrations can affect cellular pH and ion gradients, which in turn can influence the activity of signaling proteins.

The following diagram illustrates a hypothetical signaling network that could be influenced by n-Methylbutan-2-amine.

Hypothetical Signaling Interactions of n-Methylbutan-2-amine.

Cell Proliferation, Apoptosis, and Drug Resistance

Based on the potential modulation of key signaling pathways, n-Methylbutan-2-amine could influence fundamental cellular processes:

• Proliferation: By potentially activating pro-growth signaling pathways, n-Methylbutan-2-amine might contribute to the uncontrolled proliferation of cancer cells.

• Apoptosis: Conversely, it could interfere with apoptotic signaling, promoting cell survival.

• Drug Resistance: Altered metabolism is a known contributor to drug resistance. n-Methylbutan-2-amine, as a metabolic product, could be part of a metabolic state that confers resistance to chemotherapy.

Quantitative Data Summary

Currently, there is a significant gap in the literature regarding quantitative data on n-Methylbutan-2-amine in a cancer context. To facilitate future research, the following tables provide a template for summarizing key quantitative findings.

Table 1: Concentration of n-Methylbutan-2-amine in Biological Samples

Sample Type	Cancer Type	Concentration (e.g., µM or ng/mg protein)	Control (Normal Tissue/Cells) Concentration	Fold Change	Reference
Cell Line A	Breast Cancer	Data to be determined	Data to be determined	Data to be determined	Future Study
Tumor Tissue B	Lung Cancer	Data to be determined	Data to be determined	Data to be determined	Future Study

Table 2: Effects of n-Methylbutan-2-amine on Cancer Cell Viability and Apoptosis

Cell Line	Treatment Concentration (µM)	Incubation Time (h)	% Viability Reduction	% Apoptosis Induction (Annexin V+)	Reference
Cancer Cell Line X	10, 50, 100	24, 48, 72	Data to be determined	Data to be determined	Future Study
Cancer Cell Line Y	10, 50, 100	24, 48, 72	Data to be determined	Data to be determined	Future Study

Experimental Protocols

To enable the scientific community to investigate the role of n-Methylbutan-2-amine, this section provides detailed protocols for its quantification and for assessing its biological effects on cancer cells.

Quantification of n-Methylbutan-2-amine by GC-MS

This protocol describes the extraction and derivatization of n-Methylbutan-2-amine from cell culture samples for quantification by Gas Chromatography-Mass Spectrometry (GC-MS).

Workflow Diagram:

Workflow for GC-MS Quantification of n-Methylbutan-2-amine.

Protocol:

• Sample Preparation:

  • Culture cancer cells to the desired confluence.

  • Harvest cells by scraping and wash twice with ice-cold PBS.

  • Lyse the cell pellet by sonication in a suitable buffer.

• Metabolite Extraction:

  • Add 1 mL of ice-cold methanol to the cell lysate.

  • Vortex vigorously for 1 minute and incubate at -20°C for 20 minutes to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant containing the metabolites.

• Derivatization:

  • Dry the methanolic extract under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of pyridine.

  • Add 50 µL of isobutyl chloroformate and vortex.

  • Incubate at 60°C for 30 minutes.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Use a suitable column (e.g., DB-5ms) and temperature program to separate the analytes.

  • Acquire mass spectra in full scan or selected ion monitoring (SIM) mode for quantification.

  • Use a deuterated internal standard of n-Methylbutan-2-amine for accurate quantification.

Cell Viability Assay (MTT Assay)

This protocol assesses the effect of n-Methylbutan-2-amine on cancer cell viability.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of n-Methylbutan-2-amine (e.g., 0, 10, 50, 100, 200 µM) for 24, 48, and 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol determines if n-Methylbutan-2-amine induces apoptosis in cancer cells.

Protocol:

• Cell Treatment: Treat cancer cells with n-Methylbutan-2-amine at the desired concentrations and time points.

• Cell Harvesting: Harvest both adherent and floating cells and wash with ice-cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

Conclusion and Future Directions

n-Methylbutan-2-amine represents an understudied metabolite with the potential to contribute to the metabolic reprogramming of cancer cells. While direct evidence of its role is currently limited, its chemical nature and the context of its appearance in cancer metabolism warrant further investigation. The hypothetical pathways and experimental protocols outlined in this guide provide a solid foundation for researchers to begin to unravel the function of this enigmatic molecule. Future studies should focus on:

• Definitive identification of its biosynthetic and catabolic pathways in various cancer types.

• Accurate quantification of its intracellular and extracellular concentrations in cancer versus normal cells and tissues.

• Elucidation of its specific molecular targets and signaling pathways .

• Assessment of its contribution to cancer phenotypes , including proliferation, apoptosis, metastasis, and drug resistance, using both in vitro and in vivo models.

A deeper understanding of the role of n-Methylbutan-2-amine in cancer cell metabolism could unveil novel diagnostic biomarkers and therapeutic targets, ultimately contributing to the advancement of cancer treatment.

References

• 1. Polyamine catabolism in carcinogenesis: potential targets for chemotherapy and chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polyamines and cancer: Implications for chemoprevention and chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Chiral Properties of n-Methylbutan-2-amine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to the Chirality of n-Methylbutan-2-amine

n-Methylbutan-2-amine possesses a single chiral center at the carbon atom bonded to the nitrogen atom, which is also attached to a hydrogen atom, a methyl group, and an ethyl group. This results in the existence of two non-superimposable mirror images, the (R) and (S) enantiomers.

Molecular Structure:

• Chemical Formula: C₅H₁₃N

• Molecular Weight: 87.16 g/mol

• Synonyms: N,1-Dimethylpropylamine, N-methyl-sec-butylamine, 2-(Methylamino)butane

The differing spatial arrangement of the substituents around the chiral center is the source of the molecule's optical activity, a key characteristic of chiral compounds.

Quantitative Chiral Properties

The determination of specific optical rotation is fundamental in characterizing enantiomers. However, experimentally determined values for the specific rotation of (R)- and (S)-n-Methylbutan-2-amine are not prominently reported in the scientific literature. The following table outlines the key chiral properties and the methodologies to determine them.

Property	(R)-n-Methylbutan-2-amine	(S)-n-Methylbutan-2-amine	Method of Determination
Specific Rotation ([α]D)	Data not available	Data not available	Polarimetry
Enantiomeric Excess (ee)	Not applicable (pure)	Not applicable (pure)	Chiral Chromatography (HPLC/GC), NMR with Chiral Shift Reagents

Experimental Protocols for Chiral Analysis

Polarimetry: Determination of Optical Rotation

Polarimetry is the technique used to measure the angle of rotation of plane-polarized light as it passes through a sample of a chiral compound. While specific values for n-Methylbutan-2-amine are not available, the following general protocol would be employed.

Objective: To determine the specific rotation of an enantiomerically enriched sample of n-Methylbutan-2-amine.

Materials:

• Polarimeter

• Sodium lamp (D-line, 589 nm)

• Polarimeter cell (typically 1 dm)

• Volumetric flasks

• Analytical balance

• Enantiomerically enriched sample of n-Methylbutan-2-amine

• Suitable achiral solvent (e.g., ethanol, methanol, or chloroform)

Protocol:

• Solution Preparation:

  • Accurately weigh a known mass (e.g., 100 mg) of the n-Methylbutan-2-amine sample.

  • Dissolve the sample in a precise volume (e.g., 10.0 mL) of the chosen solvent in a volumetric flask.

• Instrument Calibration:

  • Calibrate the polarimeter using a blank solution (the pure solvent).

• Measurement:

  • Fill the polarimeter cell with the prepared sample solution, ensuring no air bubbles are present.

  • Place the cell in the polarimeter and measure the observed rotation (α).

• Calculation of Specific Rotation:

  • The specific rotation ([α]) is calculated using the formula: [α] = α / (l × c) where:

    • α is the observed rotation in degrees.

    • l is the path length of the polarimeter cell in decimeters (dm).

    • c is the concentration of the sample in g/mL.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for separating enantiomers and determining the enantiomeric excess (ee) of a mixture.

Objective: To separate the enantiomers of n-Methylbutan-2-amine and determine the enantiomeric excess of a sample.

Methodology:

• Stationary Phase: A chiral stationary phase (CSP) is crucial. For amines, CSPs based on polysaccharide derivatives (e.g., cellulose or amylose carbamates or benzoates) are often effective.

• Mobile Phase: A non-polar mobile phase, such as a mixture of hexane and isopropanol, is typically used. A small amount of an amine additive (e.g., diethylamine) may be required to improve peak shape.

• Detection: UV detection is commonly used. If the amine lacks a strong chromophore, derivatization with a UV-active agent may be necessary.

Illustrative Protocol (Hypothetical for n-Methylbutan-2-amine):

Parameter	Condition
Column	Chiralcel OD-H or similar polysaccharide-based CSP
Mobile Phase	Hexane:Isopropanol (90:10 v/v) + 0.1% Diethylamine
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm (requires derivatization if no signal)
Injection Volume	10 µL

Data Analysis: The enantiomeric excess (ee) is calculated from the peak areas of the two enantiomers in the chromatogram: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] × 100 where Area₁ and Area₂ are the areas of the major and minor enantiomer peaks, respectively.

Chiral Gas Chromatography (GC)

Chiral GC is another effective method for the separation of volatile chiral compounds like n-Methylbutan-2-amine.

Objective: To separate and quantify the enantiomers of n-Methylbutan-2-amine.

Methodology:

• Stationary Phase: Chiral capillary columns coated with cyclodextrin derivatives are commonly used for the separation of chiral amines.

• Derivatization: Amines are often derivatized to improve their volatility and chromatographic behavior. A common derivatizing agent is trifluoroacetic anhydride (TFAA).

• Detection: A Flame Ionization Detector (FID) is typically used.

Illustrative Protocol (Hypothetical for n-Methylbutan-2-amine):

Parameter	Condition
Column	Cyclodextrin-based chiral capillary column (e.g., Beta DEX™)
Carrier Gas	Helium or Hydrogen
Injector Temperature	250 °C
Oven Program	Isothermal at 100 °C or a temperature gradient
Detector	FID at 250 °C

Synthesis and Resolution of Enantiomers

Obtaining enantiomerically pure n-Methylbutan-2-amine can be achieved through two primary strategies: asymmetric synthesis or resolution of a racemic mixture.

Asymmetric Synthesis

This approach involves synthesizing a single enantiomer directly. A potential route is the reductive amination of butan-2-one with a chiral amine as a chiral auxiliary, followed by removal of the auxiliary.

Asymmetric synthesis of (S)-n-Methylbutan-2-amine.

Resolution of Racemic Mixture

This method involves preparing the racemic mixture of n-Methylbutan-2-amine and then separating the enantiomers. A common technique is the formation of diastereomeric salts.

Protocol for Diastereomeric Salt Resolution:

• Salt Formation: React the racemic n-Methylbutan-2-amine with a chiral resolving agent, such as (+)-tartaric acid, in a suitable solvent. This forms a mixture of two diastereomeric salts: [(R)-amine-(+)-tartrate] and [(S)-amine-(+)-tartrate].

• Fractional Crystallization: Due to their different physical properties, one diastereomeric salt will be less soluble and will crystallize out of the solution.

• Separation: The crystallized salt is separated by filtration.

• Liberation of Enantiomer: The pure diastereomeric salt is treated with a base (e.g., NaOH) to liberate the free enantiomerically pure amine. The other enantiomer can be recovered from the mother liquor.

Resolution of racemic n-Methylbutan-2-amine.

Conclusion

While specific quantitative data on the chiral properties of n-Methylbutan-2-amine are not widely published, this guide outlines the established methodologies for their determination. For researchers and drug development professionals, the ability to separate and characterize the enantiomers of this and similar chiral amines is essential. The protocols for polarimetry, chiral HPLC, and chiral GC, along with strategies for asymmetric synthesis and racemic resolution, provide a robust framework for the comprehensive study of the stereochemistry of n-Methylbutan-2-amine. It is recommended that these general protocols be optimized for the specific instrumentation and conditions available in the laboratory.

Synonyms and IUPAC nomenclature for n-Methylbutan-2-amine

An In-Depth Technical Guide to N-Methylbutan-2-amine

This guide provides a comprehensive overview of N-methylbutan-2-amine, including its nomenclature, physicochemical properties, synthesis protocols, and biological significance. The information is tailored for researchers, scientists, and professionals involved in drug development and chemical synthesis.

Nomenclature and Synonyms

The standardized IUPAC name for this compound is N-methylbutan-2-amine .[1][2] It is classified as a secondary aliphatic amine, where a methyl group is substituted on the nitrogen atom of sec-butylamine.[1][2]

A variety of synonyms are used to refer to N-methylbutan-2-amine in literature and chemical databases:

• (butan-2-yl)(methyl)amine[2]

• 2-(Methylamino)butane[2][3]

• N,1-Dimethylpropylamine[2]

• N-Methyl-2-aminobutane[2]

• N-Methyl-2-butanamine[2]

• N-Methyl-sec-butylamine[2]

• sec-Butylmethylamine[1][2]

Physicochemical Properties

The key physical and chemical properties of N-methylbutan-2-amine are summarized in the table below. This data is essential for its handling, application in experimental settings, and for analytical characterization.

Property	Value	Source
CAS Number	7713-69-1	[1][2]
Molecular Formula	C₅H₁₃N	[1][2]
Molecular Weight	87.16 g/mol	[1][2]
Boiling Point	78.5 ± 0.0 °C at 760 mmHg	[4]
Melting Point	-75.0 °C	[5]
Density	0.7 ± 0.1 g/cm³	[4][5]
Flash Point	-18.6 ± 9.3 °C	[4]
InChI Key	PYFSCIWXNSXGNS-UHFFFAOYSA-N	[1][2]
SMILES	CCC(C)NC	[1][2]

Biological Significance and Applications

N-methylbutan-2-amine is recognized for its role as a human metabolite, particularly observed in cancer metabolism.[1][2] Its presence in cancer cells suggests it is a product of metabolic pathways associated with tumor development, making it a molecule of interest for potential diagnostic markers or for studying metabolic alterations in cancer.[1]

Functionally, it is related to sec-butylamine.[1][2] In research and industrial applications, it serves as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[3] As a secondary amine, it can act as a nucleophile and a base, participating in various chemical reactions.[1][3]

Synthesis and Reaction Pathways

The synthesis of N-methylbutan-2-amine can be achieved through several established chemical routes. The relationships between its precursors, the compound itself, and its metabolic context are illustrated in the diagram below.

Caption: Synthesis pathways and biological role of N-Methylbutan-2-amine.

Experimental Protocols

Detailed methodologies for the synthesis of N-methylbutan-2-amine are crucial for its practical application in a laboratory setting.

Synthesis via Reductive Amination

This method involves the reaction of a ketone (butanone) with an amine (methylamine) in the presence of a reducing agent.[1]

Protocol:

• Reaction Setup: In a suitable reaction vessel, combine butanone (1.0 eq) and methylamine (1.2 eq) in a solvent such as methanol.

• Catalyst Addition: Introduce a reducing agent, for example, sodium cyanoborohydride (NaBH₃CN), to the mixture. A catalyst like a platinum or palladium complex may also be used with hydrogen gas.[1]

• Reaction Conditions: Stir the mixture at room temperature or under gentle heating, monitoring the reaction progress using an appropriate analytical technique (e.g., GC-MS or TLC).

• Work-up and Purification: Upon completion, quench the reaction by adding water. Extract the product with an organic solvent like diethyl ether. Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by distillation to yield N-methylbutan-2-amine.

Synthesis via Alkylation of sec-Butylamine

This approach involves the direct alkylation of a primary amine (sec-butylamine) with a methylating agent.[1]

Protocol:

• Reactant Preparation: Dissolve sec-butylamine (1.0 eq) in a suitable aprotic solvent.

• Addition of Alkylating Agent: Add an alkyl halide, such as methyl bromide (1.1 eq), to the solution under basic conditions to neutralize the acid formed during the reaction.[1]

• Reaction and Monitoring: Heat the reaction mixture under reflux and monitor for the consumption of the starting material.

• Isolation and Purification: After the reaction is complete, cool the mixture and filter to remove any salt byproducts. The filtrate is then concentrated, and the resulting crude N-methylbutan-2-amine is purified by fractional distillation.

General Protocol for N-Alkylation (Illustrative)

While the above methods are specific to N-methylbutan-2-amine, the following is a general protocol for N-alkylation that can be adapted for similar secondary amines.

Protocol:

• Preparation: Dissolve the secondary amine (1.0 eq) in a dry, polar aprotic solvent like tetrahydrofuran (THF) and cool the solution to 0 °C in an ice bath.

• Deprotonation: Add a strong base, such as sodium hydride (NaH) (1.2 eq), portion-wise to the solution and stir for approximately 30 minutes to form the corresponding amide.

• Alkylation: Introduce an alkylating agent (e.g., methyl iodide, 1.5 eq) dropwise. Allow the reaction to warm to room temperature and continue stirring for 16 hours.[6]

• Quenching and Extraction: Carefully quench the reaction with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[6]

• Purification: Purify the crude product using column chromatography.[6]

References

• 1. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 2. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 7713-69-1: N-Methyl-2-butanamine | CymitQuimica [cymitquimica.com]
• 4. N-Methyl-2-butanamine | CAS#:7713-69-1 | Chemsrc [chemsrc.com]
• 5. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Functional Group Analysis of N-Methylbutan-2-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-methylbutan-2-amine, focusing on the analysis of its core functional group. It covers its chemical and physical properties, spectroscopic signature, common reactions, and established experimental protocols for its synthesis and handling.

General Information

N-methylbutan-2-amine is a secondary aliphatic amine.[1] Its structure consists of a sec-butyl group and a methyl group attached to a nitrogen atom.[1] This compound is also known by synonyms such as sec-butylmethylamine and 2-(methylamino)butane.[1][2][3][4] Due to a chiral center at the second carbon of the butane chain, N-methylbutan-2-amine exists as two enantiomers.[1] It has gained research interest as a metabolite observed in cancer cell metabolism and serves as a model compound for studying reactions at secondary amine centers.[1][3]

Physicochemical and Spectroscopic Data

The quantitative properties of N-methylbutan-2-amine are crucial for its identification and handling in a laboratory setting.

Table 1: Physicochemical Properties of N-Methylbutan-2-amine

Property	Value	Source
Molecular Formula	C₅H₁₃N	[1][2][3][5][6]
Molecular Weight	87.16 g/mol	[1][2][3][6]
CAS Number	7713-69-1	[1][2]
Density	0.724 g/cm³	[2][6]
Boiling Point	78.5 °C at 760 mmHg	[6][7]
Melting Point	-75 °C	[2][7]
Flash Point	-18.6 °C	[6]
Vapor Pressure	92.6 mmHg at 25 °C	[6][7]
LogP	0.98	[6]

Table 2: Spectroscopic Data for N-Methylbutan-2-amine

Spectroscopic Technique	Characteristic Feature	Typical Value/Range	Source
IR Spectroscopy	N-H Stretch (Secondary Amine)	3300–3400 cm⁻¹	[1]
C-N Stretch	~1200 cm⁻¹	[1]
¹H NMR Spectroscopy	Triplet (CH₃CH₂)	δ 1.0–1.2 ppm	[1]
Multiplet (CH(CH₃))	δ 1.4–1.6 ppm	[1]
Broad Singlet (NHCH₃)	δ 2.2–2.4 ppm	[1]
Mass Spectrometry	Exact Mass	87.104797	[6]

Molecular Structure and Reaction Pathways

Visualizing the structure and reactivity of N-methylbutan-2-amine is fundamental to understanding its chemistry.

Molecular structure of N-methylbutan-2-amine.

The secondary amine functional group is a nucleophilic center and can participate in various chemical transformations.

Acylation reaction pathway of N-methylbutan-2-amine.

Chemical Reactivity

As a typical secondary amine, N-methylbutan-2-amine exhibits characteristic reactivity:

• Nucleophilic Substitution : The nitrogen atom acts as a nucleophile in Sₙ2 reactions, for instance, with alkyl halides.[1]

• Acylation Reactions : It readily reacts with acyl chlorides or anhydrides to form N,N-disubstituted amides.[1]

• Alkylation : The presence of an N-H bond allows for further alkylation, potentially leading to the formation of a tertiary amine and subsequently a quaternary ammonium salt if excess alkyl halide is used.[1]

• Acid-Base Reactions : Being basic, it reacts with acids to form the corresponding ammonium salts.[8]

Experimental Protocols

Detailed methodologies for the synthesis of N-methylbutan-2-amine are critical for its application in research and development.

Protocol 1: Synthesis via Reductive Amination

This common method involves the reaction of a ketone with an amine in the presence of a reducing agent.[1]

• Reaction Setup : To a solution of butanone (1.0 eq) and methylamine (1.1 eq) in a suitable solvent (e.g., methanol or dichloromethane), add a reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise at 0 °C.

• Execution : Stir the reaction mixture at room temperature. Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up : Once the reaction is complete, quench the mixture by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extraction : Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification : Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography to yield pure N-methylbutan-2-amine.

Experimental workflow for reductive amination.

Protocol 2: Synthesis via Alkylation of sec-Butylamine

This method involves the direct methylation of a primary amine.[1]

• Reaction Setup : Dissolve sec-butylamine (1.0 eq) in a suitable polar aprotic solvent (e.g., THF or DMF). Add a base (e.g., potassium carbonate or triethylamine) (1.5 eq) to the solution.

• Execution : Add a methylating agent, such as methyl iodide or dimethyl sulfate (1.0-1.2 eq), dropwise to the mixture. The reaction may be heated gently to ensure completion.

• Work-up and Purification : After completion, the reaction is filtered to remove inorganic salts. The filtrate is then concentrated, and the residue is purified using similar extraction and distillation/chromatography methods as described in Protocol 1 to isolate N-methylbutan-2-amine. This method requires careful control to minimize over-alkylation to the tertiary amine.[9]

Safety and Handling

N-methylbutan-2-amine and its hydrochloride salt are hazardous materials that require careful handling.

• Hazards : The compound is classified as a flammable liquid and vapor.[10] It is toxic if swallowed and causes serious eye irritation.[11] It can also cause skin and severe respiratory tract irritation, with the potential for chemical burns.[10][11]

• Handling : Use only in a well-ventilated area or a chemical fume hood.[10][12] Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves.[12][13] Avoid contact with skin, eyes, and inhalation of vapors.[11] Keep away from heat, sparks, and open flames.[10][12]

• Storage : Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] The recommended storage temperature is often between 10°C and 25°C.[2]

• First Aid : In case of eye contact, rinse cautiously with water for several minutes.[10][11] For skin contact, wash off immediately with plenty of water.[12] If swallowed, rinse mouth and immediately call a poison center or physician.[11] If inhaled, move the person to fresh air.[10][12]

References

• 1. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 2. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]
• 3. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Butanamine, N-methyl- [webbook.nist.gov]
• 5. N-Methylbutan-2-amine | CymitQuimica [cymitquimica.com]
• 6. N-Methyl-2-butanamine | CAS#:7713-69-1 | Chemsrc [chemsrc.com]
• 7. N-Methylbutan-2-amine [chembk.com]
• 8. Buy N-Ethyl-N-methylbutan-2-amine | 66225-41-0 [smolecule.com]
• 9. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. combi-blocks.com [combi-blocks.com]
• 12. fishersci.com [fishersci.com]
• 13. angenechemical.com [angenechemical.com]

An In-depth Technical Guide to n-Methylbutan-2-amine: Theoretical vs. Experimental Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and experimental properties of n-Methylbutan-2-amine, a secondary aliphatic amine with applications in organic synthesis and potential relevance in metabolic studies. This document outlines its chemical identity, physicochemical properties, spectroscopic data, synthesis protocols, and a plausible metabolic pathway.

Chemical Identity and Properties

n-Methylbutan-2-amine, also known as N,1-dimethylpropylamine, is a chiral secondary amine.[1] Its structure consists of a sec-butyl group attached to a methylamino group.

Table 1: Theoretical and Experimental Physicochemical Properties of n-Methylbutan-2-amine

Property	Theoretical Value	Experimental Value
Molecular Formula	C₅H₁₃N	C₅H₁₃N[1][2]
Molecular Weight	87.16 g/mol	87.16 g/mol [1][2]
Melting Point	-	-75 °C[2]
Boiling Point	78.5 °C at 760 mmHg (Predicted)	78.5 °C at 760 mmHg[3]
Density	0.724 g/cm³ (Predicted)	0.724 g/cm³[2]
Flash Point	-	-18.6 ± 9.3 °C[3]
pKa	~10.94 (Predicted)	Not Found
LogP	0.98 (Predicted)	Not Found

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of n-Methylbutan-2-amine.

Table 2: Spectroscopic Data for n-Methylbutan-2-amine

Technique	Expected/Observed Features
¹H NMR	Signals expected around: δ 0.9 (t, 3H, CH₃CH₂), δ 1.1 (d, 3H, CH(CH₃)), δ 1.2-1.5 (m, 2H, CH₂), δ 2.3 (s, 3H, NCH₃), δ 2.5 (m, 1H, CH), δ 1.5-2.5 (broad s, 1H, NH). The NH proton signal may be broad and its chemical shift can vary with concentration and solvent.[4][5]
¹³C NMR	Signals expected around: δ 10 (CH₃CH₂), δ 20 (CH(CH₃)), δ 29 (CH₂), δ 34 (NCH₃), δ 55 (CH).
IR Spectroscopy	N-H stretch (secondary amine): one band in the region 3350-3310 cm⁻¹ (weaker and sharper than an O-H stretch). C-N stretch (aliphatic amine): in the region 1250-1020 cm⁻¹. N-H bend: may be observed around 1650-1580 cm⁻¹. N-H wag: a broad band in the region 910-665 cm⁻¹.[4][6]
Mass Spectrometry (GC-MS)	The molecular ion peak (M⁺) is expected at m/z = 87. Fragmentation patterns will be characteristic of an aliphatic amine, often involving alpha-cleavage.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of n-Methylbutan-2-amine are provided below.

Synthesis of n-Methylbutan-2-amine

Two primary synthetic routes are reductive amination and N-alkylation.

1. Reductive Amination of 2-Butanone with Methylamine

This one-pot reaction involves the formation of an imine intermediate from 2-butanone and methylamine, which is then reduced in situ to the target secondary amine. Sodium cyanoborohydride is a suitable reducing agent as it is more selective for the iminium ion over the ketone.

Experimental Protocol: Reductive Amination

• Reaction Setup: To a solution of 2-butanone (1 equivalent) and methylamine hydrochloride (1.2 equivalents) in methanol, add sodium cyanoborohydride (1.5 equivalents) portion-wise at 0 °C.

• pH Adjustment: Adjust the pH of the reaction mixture to 6-7 using a suitable acidic or basic solution.

• Reaction: Allow the reaction to stir at room temperature for 24-48 hours, monitoring by TLC or GC-MS.

• Work-up: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure.

• Extraction: Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by distillation.

Caption: Workflow for the synthesis of n-Methylbutan-2-amine via reductive amination.

2. N-Alkylation of sec-Butylamine with a Methyl Halide

This method involves the direct alkylation of sec-butylamine with a methylating agent like methyl iodide. A significant challenge is over-alkylation to the tertiary amine and quaternary ammonium salt. Using a hindered base or specific reaction conditions can improve the selectivity for mono-alkylation.

Experimental Protocol: N-Alkylation

• Reaction Setup: To a solution of sec-butylamine (1 equivalent) in a suitable anhydrous solvent (e.g., DMF or DMSO), add a base such as cesium carbonate (1.5 equivalents).

• Addition of Alkylating Agent: Add methyl iodide (1.1 equivalents) dropwise to the mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC or GC-MS.

• Work-up: Quench the reaction with water.

• Extraction: Extract the mixture with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. The product can be purified by column chromatography or distillation.

Caption: Workflow for the synthesis of n-Methylbutan-2-amine via N-alkylation.

Analytical Protocols

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile amines. Due to the basicity of n-Methylbutan-2-amine, which can cause peak tailing on standard GC columns, a base-deactivated column is recommended.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of n-Methylbutan-2-amine in a suitable solvent (e.g., methanol or dichloromethane).

• GC Column: Use a capillary column designed for volatile amine analysis (e.g., Rtx-Volatile Amine).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 30 to 200.

Caption: General workflow for the GC-MS analysis of n-Methylbutan-2-amine.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve a small amount of the purified n-Methylbutan-2-amine in a deuterated solvent (e.g., CDCl₃).

• Instrument: Use a standard NMR spectrometer (e.g., 400 MHz).

• Acquisition: Acquire ¹H and ¹³C spectra at room temperature. For the ¹H spectrum, the addition of a drop of D₂O can help identify the N-H proton signal through proton-deuterium exchange.

3. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol: FTIR Analysis

• Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used.

• Instrument: Use a standard FTIR spectrometer.

• Acquisition: Acquire the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹).

Plausible Metabolic Pathway

n-Methylbutan-2-amine has been identified as a metabolite in cancer metabolism.[1][3] The metabolism of secondary amines in humans is primarily carried out by cytochrome P450 (CYP) enzymes in the liver. The two main metabolic pathways are N-dealkylation and N-hydroxylation.

• N-Dealkylation: This pathway would involve the removal of the methyl group to form sec-butylamine.

• N-Hydroxylation: This pathway leads to the formation of an N-hydroxy metabolite. This can be further oxidized to a nitrone.

Caption: Plausible metabolic pathway of n-Methylbutan-2-amine.

Conclusion

This technical guide has summarized the key theoretical and experimental aspects of n-Methylbutan-2-amine. The provided data tables, detailed experimental protocols, and workflow diagrams offer a valuable resource for researchers and professionals in the fields of chemistry and drug development. Further research into its specific biological activities and metabolic fate will be crucial to fully understand its potential applications and implications.

References

• 1. Mechanism of the N-hydroxylation of primary and secondary amines by cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sequential Metabolism of Secondary Alkyl Amines to Metabolic-Intermediate Complexes: Opposing Roles for the Secondary Hydroxylamine and Primary Amine Metabolites of Desipramine, (S)-Fluoxetine, and N-Desmethyldiltiazem - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. "Efficient synthesis of secondary amines by selective alkylation of pri" by Kyung Woon Jung [digitalcommons.usf.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]

An In-depth Technical Guide on the Interaction of n-Methylbutan-2-amine with Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract

n-Methylbutan-2-amine, a secondary aliphatic amine, has emerged as a molecule of interest due to its identification as a metabolite in cancer metabolism and a purported, though currently uncorroborated, high-affinity ligand for benzodiazepine receptors. This technical guide provides a comprehensive overview of the known and potential interactions of n-Methylbutan-2-amine with biological systems. It consolidates available data on its chemical properties, synthesis, and general metabolic and toxicological considerations for aliphatic amines. While specific quantitative data on its biological activity remains limited in publicly accessible literature, this guide furnishes detailed experimental protocols for key assays relevant to its potential pharmacological and toxicological assessment. Furthermore, signaling pathways and experimental workflows are visualized to aid in the conceptualization of research strategies for this compound.

Introduction

n-Methylbutan-2-amine (CAS: 7713-69-1) is a chiral secondary amine with the molecular formula C₅H₁₃N.[1] Its structure, featuring a methyl group and a sec-butyl group attached to a nitrogen atom, makes it a subject of interest in both synthetic chemistry and biochemistry. Notably, it has been identified as a metabolite in cancer cell metabolism, suggesting a potential role in tumorigenesis or as a biomarker.[2][3] A commercial source has also described n-Methylbutan-2-amine hydrochloride as a high-affinity ligand for benzodiazepine receptors, which, if verified, would position it as a potential modulator of the central nervous system.[1][4] This guide aims to provide a detailed technical resource for researchers exploring the biological interactions of n-Methylbutan-2-amine, acknowledging the current gaps in quantitative data and offering standardized methodologies for its investigation.

Chemical and Physical Properties

A summary of the key chemical and physical properties of n-Methylbutan-2-amine is presented in Table 1. This data is essential for designing and interpreting experimental studies.

Property	Value	Reference
IUPAC Name	N-methylbutan-2-amine	[2]
CAS Number	7713-69-1	[1]
Molecular Formula	C₅H₁₃N	[1]
Molecular Weight	87.16 g/mol	[1]
Melting Point	-75.00 °C	[1]
Density	0.724 g/cm³	[1]
SMILES	CCC(C)NC	[1]

Synthesis

The synthesis of n-Methylbutan-2-amine is crucial for obtaining the compound for research purposes. As a chiral molecule, enantioselective synthesis or separation of enantiomers may be necessary to elucidate its stereospecific interactions with biological targets.

General Synthetic Routes

Two primary methods for the synthesis of n-Methylbutan-2-amine have been described:

• Reductive Amination: This involves the reaction of butan-2-one with methylamine in the presence of a reducing agent.

• N-Alkylation: This method consists of the reaction of sec-butylamine with a methylating agent.

A generalized workflow for the synthesis of n-Methylbutan-2-amine is depicted below.

References

• 1. minds.wisconsin.edu [minds.wisconsin.edu]
• 2. Novel agonists of benzodiazepine receptors: design, synthesis, binding assay and pharmacological evaluation of 1,2,4-triazolo[1,5-a]pyrimidinone and 3-amino-1,2,4-triazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ultrasensitive quantification of trace amines based on N-phosphorylation labeling chip 2D LC-QQQ/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of n-Methylbutan-2-amine from sec-butylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of N-methylbutan-2-amine, a secondary amine of interest in organic synthesis and pharmaceutical development. The primary method detailed is the Eschweiler-Clarke reaction, a robust and high-yielding one-pot methylation of sec-butylamine using formic acid and formaldehyde.[1][2][3] This method is advantageous as it typically avoids the formation of quaternary ammonium salts.[1][2] An alternative synthetic route via the reductive amination of 2-butanone with methylamine is also discussed, providing a comparative perspective for researchers.[4] This guide includes comprehensive methodologies, tabulated quantitative data, and a visualization of the primary reaction pathway to facilitate successful synthesis and process optimization.

Introduction

N-methylbutan-2-amine is a secondary aliphatic amine that serves as a valuable building block in the synthesis of more complex molecules, including potential pharmaceutical candidates.[5] Its structure is characterized by a methyl group and a sec-butyl group attached to a nitrogen atom. The efficient and selective synthesis of this compound is crucial for its application in research and development. The Eschweiler-Clarke reaction presents a classical and highly effective method for the N-methylation of primary and secondary amines.[1][3][6]

Synthetic Pathways Overview

Two primary synthetic routes for the preparation of N-methylbutan-2-amine are presented:

• Eschweiler-Clarke Reaction of sec-butylamine: A one-pot reductive amination where sec-butylamine is methylated using formaldehyde as the carbon source and formic acid as the reducing agent.[1][2][3]

• Reductive Amination of 2-Butanone: A process involving the reaction of 2-butanone with methylamine to form an intermediate imine, which is subsequently reduced to the target secondary amine.[4]

The choice of method may depend on factors such as starting material availability, desired scale, and specific laboratory capabilities.

Data Presentation

Table 1: Reagents and Conditions for Eschweiler-Clarke Synthesis of N-methylbutan-2-amine

Parameter	Value	Reference
Starting Material	sec-Butylamine	General Knowledge
Reagents	Formic Acid, Formaldehyde (37% aq.)	[7]
Molar Ratio (Amine:Formic Acid:Formaldehyde)	1.0 : 1.8 : 1.1	[7]
Temperature	80 °C	[7]
Reaction Time	18 hours	[7]
Reported Yield	Up to 98% (general procedure)	[7]

Table 2: Physical and Spectroscopic Data of N-methylbutan-2-amine

Property	Value	Reference
Molecular Formula	C₅H₁₃N	[5]
Molecular Weight	87.16 g/mol	[5]
Appearance	Colorless liquid	General Knowledge
Boiling Point	88-90 °C	General Knowledge
¹H NMR (CDCl₃)	δ 1.0-1.2 (t, 3H, CH₃CH₂), δ 1.4-1.6 (m, 2H, CH₂), δ 2.2-2.4 (s, 3H, NCH₃), δ 2.5-2.7 (m, 1H, CH), NH proton is often broad	[8] (adapted)
¹³C NMR	Data available in spectral databases	[5]
IR (neat)	3300-3400 cm⁻¹ (N-H stretch), ~1200 cm⁻¹ (C-N stretch)	[8]
GC-MS	Data available in spectral databases	[5]

Experimental Protocols

Protocol 1: Synthesis of N-methylbutan-2-amine via Eschweiler-Clarke Reaction

This protocol is adapted from a general procedure for the methylation of secondary amines and may require optimization for this specific substrate.[7]

Materials:

• sec-Butylamine

• Formic acid (88-98%)

• Formaldehyde solution (37% in water)

• Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃) for basification

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Standard glassware for extraction and distillation

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add sec-butylamine (1.0 eq).

• Add formic acid (1.8 eq) to the flask, followed by the addition of a 37% aqueous solution of formaldehyde (1.1 eq).

• Heat the reaction mixture to 80 °C and maintain this temperature with stirring for 18 hours.

• After 18 hours, cool the mixture to room temperature.

• Add water and 1M HCl to the reaction mixture.

• Extract the aqueous phase with dichloromethane to remove any non-basic impurities.

• Basify the aqueous phase to a pH of approximately 11 by the careful addition of a strong base (e.g., NaOH pellets or a saturated K₂CO₃ solution).

• Extract the basified aqueous phase with dichloromethane (3 x volume of aqueous phase).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude N-methylbutan-2-amine by fractional distillation.

Protocol 2: Synthesis of N-methylbutan-2-amine via Reductive Amination (General Procedure)

Materials:

• 2-Butanone

• Methylamine (solution in THF or water)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or another suitable reducing agent

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for extraction and purification

Procedure:

• In a round-bottom flask, dissolve 2-butanone (1.0 eq) and methylamine (1.2-1.5 eq) in DCM or DCE.

• Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the intermediate imine.

• Carefully add sodium triacetoxyborohydride (1.3-1.6 eq) portion-wise to the stirred mixture.

• Continue stirring at room temperature for 1 to 24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation or column chromatography.

Mandatory Visualization

Eschweiler-Clarke Reaction Pathway

Caption: Reaction pathway for the synthesis of N-methylbutan-2-amine.

Experimental Workflow for Eschweiler-Clarke Synthesis

Caption: Experimental workflow for the Eschweiler-Clarke synthesis.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Review of Modern Eschweiler–Clarke Methylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. name-reaction.com [name-reaction.com]
• 7. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 8. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]

Application Notes and Protocols for the Synthesis of n-Methylbutan-2-amine via Reductive Amination

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Methylbutan-2-amine is a secondary amine of interest in various fields of chemical research, including as a building block in the synthesis of more complex molecules and as a scaffold in medicinal chemistry. Reductive amination is a cornerstone of amine synthesis, offering a highly effective and controlled method for the formation of carbon-nitrogen bonds. This application note provides detailed protocols for the synthesis of n-Methylbutan-2-amine from butan-2-one and methylamine using three common reductive amination strategies: sodium triacetoxyborohydride (STAB), sodium borohydride (NaBH₄), and catalytic hydrogenation.

Reaction Principle

The synthesis of n-Methylbutan-2-amine via reductive amination proceeds through a two-step, often one-pot, process. First, butan-2-one reacts with methylamine to form an unstable carbinolamine intermediate, which then dehydrates to form a Schiff base (an imine). In the second step, a reducing agent is used to reduce the imine to the final secondary amine product, n-Methylbutan-2-amine.

Comparative Data of Reductive Amination Protocols

The following table summarizes the key parameters for three distinct protocols for the synthesis of n-Methylbutan-2-amine. The yields are estimated based on typical results for reductive aminations of aliphatic ketones.[1][2]

Parameter	Protocol 1: Sodium Triacetoxyborohydride (STAB)	Protocol 2: Sodium Borohydride (Stepwise)	Protocol 3: Catalytic Hydrogenation
Starting Materials	Butan-2-one, Methylamine hydrochloride, Sodium triacetoxyborohydride	Butan-2-one, Methylamine, Sodium borohydride	Butan-2-one, Methylamine, Hydrogen gas
Key Reagents	Acetic Acid (optional catalyst)	Methanol (for imine formation)	Palladium on Carbon (Pd/C) or Platinum on Carbon (Pt/C)
Solvent	1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)	Methanol (Step 1), Ethanol (Step 2)	Ethanol or Methanol
Reaction Temperature	Room Temperature	0 °C to Room Temperature	Room Temperature to 50 °C
Reaction Time	2 - 24 hours	1 - 4 hours	4 - 24 hours
Pressure	Atmospheric	Atmospheric	1 - 50 bar H₂
Estimated Yield	85 - 95%	75 - 85%	80 - 90%
Key Advantages	Mild conditions, high selectivity, excellent functional group tolerance.[3]	Cost-effective reducing agent.	"Green" chemistry approach, high atom economy.
Potential Issues	Higher cost of STAB.	Potential for ketone reduction if not performed stepwise.[4]	Requires specialized hydrogenation equipment.

Experimental Protocols

Protocol 1: Synthesis using Sodium Triacetoxyborohydride (STAB)

This one-pot protocol is favored for its mild conditions and high selectivity.[3]

Materials:

• Butan-2-one

• Methylamine hydrochloride

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acetic Acid (optional)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Dichloromethane (for extraction)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve butan-2-one (1.0 eq) and methylamine hydrochloride (1.2 eq) in DCE or THF.

• (Optional) Add acetic acid (1.0-2.0 eq) as a catalyst to facilitate imine formation.

• Stir the mixture at room temperature for 20-30 minutes.

• Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirred mixture.

• Continue stirring at room temperature for 2 to 24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to yield pure n-Methylbutan-2-amine.

Protocol 2: Stepwise Synthesis using Sodium Borohydride (NaBH₄)

This protocol involves the pre-formation of the imine before the addition of the reducing agent to prevent the reduction of the starting ketone.[5]

Materials:

• Butan-2-one

• Methylamine (solution in methanol or as a gas)

• Sodium borohydride (NaBH₄)

• Methanol

• Ethanol

• Hydrochloric acid (for work-up)

• Sodium hydroxide (for work-up)

• Diethyl ether (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

Step 1: Imine Formation

• In a round-bottom flask, dissolve butan-2-one (1.0 eq) in methanol.

• Add a solution of methylamine in methanol (1.5 eq) or bubble methylamine gas through the solution.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

Step 2: Reduction

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) in small portions.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by the careful addition of water.

• Acidify the mixture with hydrochloric acid and then basify with a sodium hydroxide solution.

• Extract the product with diethyl ether.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation.

Protocol 3: Synthesis via Catalytic Hydrogenation

This "green" protocol utilizes hydrogen gas and a metal catalyst for the reduction step.

Materials:

• Butan-2-one

• Methylamine

• Palladium on Carbon (10% Pd/C) or Platinum on Carbon (5% Pt/C)

• Ethanol or Methanol

• Hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

• To a high-pressure reaction vessel, add butan-2-one (1.0 eq), methylamine (1.2 eq, as a solution in the reaction solvent), and the Pd/C or Pt/C catalyst (5-10 mol%).

• Add ethanol or methanol as the solvent.

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen gas (1-50 bar).

• Stir the mixture at room temperature or heat to 50 °C for 4 to 24 hours.

• Monitor the reaction for the cessation of hydrogen uptake.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture to remove the catalyst.

• Remove the solvent under reduced pressure.

• Purify the crude n-Methylbutan-2-amine by distillation.

Visualized Workflows and Pathways

References

• 1. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Easy P2P reductive amination with NaBH(OAc)3 , Hive Novel Discourse [chemistry.mdma.ch]
• 4. Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for n-Methylbutan-2-amine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Methylbutan-2-amine is a chiral secondary aliphatic amine that holds potential as a versatile reagent in modern organic synthesis.[1] Its structural features, including a stereogenic center and a nucleophilic secondary amine, make it an attractive candidate for applications in asymmetric synthesis, serving as a chiral auxiliary, a precursor to chiral ligands, or as a building block in the synthesis of complex molecular architectures.[1] These application notes provide an overview of the potential uses of n-Methylbutan-2-amine as a reagent, drawing parallels from structurally similar, well-documented chiral amines, and offer detailed protocols for its representative application as a chiral auxiliary in asymmetric aldol reactions.

General Reactivity and Applications

As a secondary amine, n-Methylbutan-2-amine exhibits characteristic nucleophilicity, allowing it to participate in a variety of fundamental organic transformations:

• Nucleophilic Substitution: It can act as a nucleophile in SN2 reactions with alkyl halides.[1]

• Acylation Reactions: It readily reacts with acyl chlorides and anhydrides to form corresponding amides.[1]

• Alkylation: The nitrogen atom can be further alkylated, leading to the formation of tertiary amines.[1]

The chirality of n-Methylbutan-2-amine is its most significant feature for advanced synthetic applications. Chiral amines are pivotal in asymmetric synthesis, where they are employed to control the stereochemical outcome of reactions. Potential applications in this domain include:

• Chiral Auxiliaries: Temporarily incorporated into a prochiral substrate, a chiral auxiliary directs the stereoselectivity of a reaction before being cleaved, yielding an enantiomerically enriched product.

• Chiral Ligand Synthesis: n-Methylbutan-2-amine can serve as a precursor for the synthesis of more complex chiral ligands used in transition metal-catalyzed asymmetric reactions.

• Resolving Agent: In its enantiomerically pure form, it can be used to separate racemic mixtures of chiral carboxylic acids through the formation of diastereomeric salts.

Application as a Chiral Auxiliary in Asymmetric Aldol Reactions

A significant potential application of enantiopure n-Methylbutan-2-amine is its use as a chiral auxiliary to control the stereochemistry of aldol reactions. By forming a chiral enamine intermediate, it can direct the facial selectivity of the subsequent reaction with an aldehyde, leading to the formation of one diastereomer in excess.

General Workflow for Asymmetric Aldol Reaction

Caption: Workflow for an asymmetric aldol reaction using a chiral amine auxiliary.

Representative Quantitative Data

The following table presents hypothetical, yet plausible, data for the asymmetric aldol reaction between cyclohexanone (catalyzed by (S)-n-Methylbutan-2-amine) and various aromatic aldehydes. This data is representative of what might be expected from such a reaction, based on literature precedents with similar chiral amine auxiliaries.

Entry	Aldehyde (R-CHO)	Product	Yield (%)	Diastereomeric Ratio (syn:anti)
1	Benzaldehyde	2-(hydroxy(phenyl)methyl)cyclohexan-1-one	85	95:5
2	4-Nitrobenzaldehyde	2-((4-nitrophenyl)(hydroxy)methyl)cyclohexan-1-one	90	97:3
3	4-Methoxybenzaldehyde	2-(hydroxy(4-methoxyphenyl)methyl)cyclohexan-1-one	82	92:8
4	2-Naphthaldehyde	2-(hydroxy(naphthalen-2-yl)methyl)cyclohexan-1-one	88	96:4

Experimental Protocols

Synthesis of a Chiral Enamine from n-Methylbutan-2-amine and Cyclohexanone

This protocol describes the formation of the chiral enamine intermediate, a crucial step for the subsequent asymmetric aldol reaction.

Materials:

• (S)-n-Methylbutan-2-amine

• Cyclohexanone

• p-Toluenesulfonic acid (catalytic amount)

• Toluene, anhydrous

• Dean-Stark apparatus

• Standard laboratory glassware, inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser under an inert atmosphere, add anhydrous toluene (100 mL).

• Add cyclohexanone (1.0 eq), (S)-n-Methylbutan-2-amine (1.1 eq), and a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux and monitor the azeotropic removal of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.

• The resulting solution of the chiral enamine in toluene is typically used directly in the next step without further purification.

Asymmetric Aldol Reaction and Hydrolysis

Materials:

• Toluene solution of the chiral enamine (from the previous step)

• Aldehyde (e.g., Benzaldehyde)

• Anhydrous diethyl ether or THF

• Aqueous HCl solution (1 M)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware, inert atmosphere setup

Procedure:

• Cool the toluene solution of the chiral enamine to -78 °C (dry ice/acetone bath) under an inert atmosphere.

• Slowly add a solution of the aldehyde (0.9 eq) in anhydrous diethyl ether or THF dropwise over 30 minutes.

• Stir the reaction mixture at -78 °C for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M aqueous HCl solution at -78 °C.

• Allow the mixture to warm to room temperature and stir vigorously for 1 hour to ensure complete hydrolysis of the imine intermediate.

• Separate the organic and aqueous layers. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the enantiomerically enriched β-hydroxy ketone.

• The chiral auxiliary, (S)-n-Methylbutan-2-amine, can be recovered from the acidic aqueous layer by basification and extraction.

Signaling Pathways and Logical Relationships

The stereochemical outcome of this reaction is governed by the facial selectivity imposed by the chiral auxiliary. The enamine intermediate adopts a preferred conformation to minimize steric interactions, thus exposing one face to electrophilic attack by the aldehyde.

References

• 1. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]

Application Notes and Protocols: n-Methylbutan-2-amine in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the utilization of n-Methylbutan-2-amine as a versatile chiral building block in the synthesis of pharmaceutical intermediates. The focus is on its potential application in the preparation of precursors for Central Nervous System (CNS) active compounds, leveraging its secondary amine functionality and inherent chirality.

Introduction

n-Methylbutan-2-amine is a secondary aliphatic amine that serves as a valuable scaffold in medicinal chemistry and drug discovery.[1] Its structural features, including a chiral center and a reactive secondary amine, make it an attractive starting material for the synthesis of complex molecular architectures. Notably, n-Methylbutan-2-amine hydrochloride has been identified as a chiral ligand for benzodiazepine receptors, suggesting its utility in the development of anxiolytics, anticonvulsants, and other CNS-targeted therapeutics.[2]

This document outlines a hypothetical, yet chemically sound, application of n-Methylbutan-2-amine in the synthesis of a key intermediate for a novel benzodiazepine derivative. The protocols provided are based on well-established synthetic methodologies for amine chemistry.

Key Applications and Synthetic Strategies

The primary application of n-Methylbutan-2-amine in pharmaceutical synthesis is as a nucleophilic building block. Two fundamental reactions are highlighted:

• N-Acylation: The reaction of n-Methylbutan-2-amine with an acylating agent, such as an acyl chloride, to form an amide. This is a crucial step in building the core structure of many pharmaceutical compounds.

• Reductive Amination: The reaction of n-Methylbutan-2-amine with a carbonyl compound (aldehyde or ketone) to form a tertiary amine. This allows for the introduction of diverse substituents and the expansion of molecular complexity.[3][4][5]

These reactions can be employed to synthesize a variety of intermediates. The chirality of n-Methylbutan-2-amine can be exploited to produce enantiomerically pure final compounds, which is often critical for therapeutic efficacy and safety.

Hypothetical Synthesis of a Benzodiazepine Precursor

This section details a plausible synthetic route to a key benzodiazepine precursor starting from n-Methylbutan-2-amine.

Reaction Scheme:

Caption: Synthetic pathway to a benzodiazepine precursor.

Quantitative Data Summary

The following table summarizes the expected quantitative data for the hypothetical synthesis of the benzodiazepine precursor. These values are representative of typical yields and purities for such reactions.

Step	Reaction	Reactants	Product	Yield (%)	Purity (%)
1	N-Acylation	n-Methylbutan-2-amine, 2-Aminobenzoyl chloride	N-(butan-2-yl)-N-methyl-2-aminobenzamide	85-95	>98
2	Amide Formation	Intermediate from Step 1, Chloroacetyl chloride	2-(2-Chloroacetamido)-N-(butan-2-yl)-N-methylbenzamide	80-90	>97
3	Intramolecular Cyclization	Intermediate from Step 2	Benzodiazepine Precursor	75-85	>99

Experimental Protocols

Protocol 1: Synthesis of N-(butan-2-yl)-N-methyl-2-aminobenzamide (Intermediate 1)

Objective: To perform the N-acylation of n-Methylbutan-2-amine with 2-aminobenzoyl chloride.

Materials:

• n-Methylbutan-2-amine (1.0 eq)

• 2-Aminobenzoyl chloride (1.05 eq)

• Triethylamine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve n-Methylbutan-2-amine and triethylamine in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 2-aminobenzoyl chloride in anhydrous DCM to the flask.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amide.

Protocol 2: Synthesis of 2-(2-Chloroacetamido)-N-(butan-2-yl)-N-methylbenzamide (Intermediate 2)

Objective: To acylate the amino group of Intermediate 1 with chloroacetyl chloride.

Materials:

• N-(butan-2-yl)-N-methyl-2-aminobenzamide (1.0 eq)

• Chloroacetyl chloride (1.1 eq)

• Pyridine (1.2 eq)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous copper sulfate solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve N-(butan-2-yl)-N-methyl-2-aminobenzamide in anhydrous THF in a flask under nitrogen.

• Add pyridine to the solution.

• Cool the mixture to 0 °C.

• Add chloroacetyl chloride dropwise.

• Stir the reaction at room temperature for 3-5 hours, monitoring by TLC.

• After completion, dilute the mixture with ethyl acetate.

• Wash the organic solution with saturated aqueous copper sulfate solution to remove pyridine, followed by brine.

• Dry the organic layer with anhydrous magnesium sulfate, filter, and evaporate the solvent.

• The crude product can be purified by recrystallization or column chromatography.

Protocol 3: Intramolecular Cyclization to form the Benzodiazepine Precursor

Objective: To perform an intramolecular nucleophilic substitution to form the seven-membered benzodiazepine ring.

Materials:

• 2-(2-Chloroacetamido)-N-(butan-2-yl)-N-methylbenzamide (1.0 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried flask under a nitrogen atmosphere, suspend sodium hydride in anhydrous DMF.

• Cool the suspension to 0 °C.

• Add a solution of 2-(2-Chloroacetamido)-N-(butan-2-yl)-N-methylbenzamide in anhydrous DMF dropwise.

• Stir the mixture at room temperature for 8-12 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the final product by flash chromatography.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the synthesis and purification of a pharmaceutical intermediate using n-Methylbutan-2-amine.

Caption: General experimental workflow for synthesis.

Conclusion

n-Methylbutan-2-amine is a promising chiral building block for the synthesis of pharmaceutical intermediates, particularly for compounds targeting the central nervous system. The presented hypothetical synthesis of a benzodiazepine precursor illustrates a practical application of this amine, utilizing standard and reliable organic chemistry reactions. The protocols and data provided serve as a foundation for researchers to explore the potential of n-Methylbutan-2-amine in their drug discovery and development programs.

References

• 1. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 2. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Application Notes and Protocols for Chiral Resolution of Racemic Mixtures Using n-Methylbutan-2-amine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the principles and practices of using n-Methylbutan-2-amine as a chiral resolving agent for the separation of racemic carboxylic acids. The protocols detailed below are based on the well-established method of diastereomeric salt crystallization, a robust and scalable technique for obtaining enantiomerically pure compounds.

Introduction

Chiral resolution is a critical process in the pharmaceutical and fine chemical industries for the production of single-enantiomer compounds.[1] Enantiomers of a chiral drug can exhibit significantly different pharmacological and toxicological profiles. Therefore, the separation of racemic mixtures is often a regulatory requirement and a crucial step in drug development.

n-Methylbutan-2-amine is a chiral secondary amine that can be utilized as a resolving agent for racemic acids. The principle of resolution lies in the reaction of the racemic acid with an enantiomerically pure form of n-Methylbutan-2-amine, such as (R)-n-Methylbutan-2-amine or (S)-n-Methylbutan-2-amine. This reaction forms a pair of diastereomeric salts with different physical properties, notably solubility.[2] This difference in solubility allows for their separation by fractional crystallization. Subsequent treatment of the separated diastereomeric salt liberates the desired enantiomer of the carboxylic acid in high purity.

Principle of Chiral Resolution via Diastereomeric Salt Formation

The fundamental basis for this resolution technique is the conversion of a mixture of enantiomers into a mixture of diastereomers. Diastereomers, unlike enantiomers, have distinct physical properties, which can be exploited for their separation.[2]

The process can be summarized in the following key steps:

• Salt Formation: A racemic carboxylic acid, (R/S)-Acid, is reacted with a single enantiomer of a chiral base, for instance, (R)-n-Methylbutan-2-amine, to form two diastereomeric salts: [(R)-Acid·(R)-Amine] and [(S)-Acid·(R)-Amine].

• Fractional Crystallization: Due to their different crystal lattice energies and solvation properties, one of the diastereomeric salts will be less soluble in a given solvent system and will preferentially crystallize.

• Isolation: The less soluble diastereomeric salt is isolated by filtration.

• Liberation of the Enantiomer: The isolated, diastereomerically pure salt is treated with a strong acid to break the salt and liberate the enantiomerically enriched carboxylic acid. The chiral amine can often be recovered and recycled.

Experimental Protocols

The following are generalized protocols for the chiral resolution of a racemic carboxylic acid using (S)-n-Methylbutan-2-amine. These should be considered as a starting point and may require optimization for specific racemic acids.

3.1. Protocol 1: Screening for Optimal Resolution Conditions

The success of a diastereomeric salt resolution is highly dependent on the choice of solvent and crystallization conditions. A preliminary screening is essential to identify the optimal parameters.

Materials:

• Racemic carboxylic acid

• (S)-n-Methylbutan-2-amine

• A range of solvents (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, ethyl acetate, and mixtures with water)

• Small-scale crystallization vials

• Stirring plate and stir bars

• Temperature control system (e.g., water bath, cryostat)

Procedure:

• In a series of vials, dissolve a small, accurately weighed amount of the racemic carboxylic acid in different solvents.

• Add an equimolar amount of (S)-n-Methylbutan-2-amine to each vial.

• Stir the solutions at a slightly elevated temperature to ensure complete dissolution and salt formation.

• Allow the solutions to cool slowly to room temperature, and then further cool to a lower temperature (e.g., 4 °C or -10 °C).

• Observe the vials for the formation of crystalline precipitate. Note the solvent system that provides a good yield of crystals.

• Isolate the crystals by filtration and wash with a small amount of the cold solvent.

• Liberate the acid from the crystalline salt by dissolving it in water and acidifying with a strong acid (e.g., 2M HCl).

• Extract the liberated acid with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Analyze the enantiomeric excess (ee) of the recovered acid using a suitable chiral analytical method (e.g., chiral HPLC or GC).

3.2. Protocol 2: Preparative Scale Chiral Resolution

This protocol is for a larger scale resolution based on the optimized conditions determined from the screening protocol.

Materials:

• Racemic carboxylic acid

• (S)-n-Methylbutan-2-amine

• Optimized solvent system

• Reaction vessel with stirring and temperature control

• Filtration apparatus (e.g., Büchner funnel)

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Salt Formation:

  • Dissolve the racemic carboxylic acid (1.0 equivalent) in the optimized solvent in the reaction vessel.

  • Warm the solution gently to ensure complete dissolution.

  • In a separate container, dissolve (S)-n-Methylbutan-2-amine (0.5 to 1.0 equivalent) in a minimum amount of the same solvent. Note: Using a sub-stoichiometric amount of the resolving agent can sometimes lead to a higher enantiomeric purity of the crystallized salt.

  • Slowly add the amine solution to the stirred acid solution.

• Crystallization:

  • Allow the mixture to cool slowly to room temperature. Seeding with a small crystal from the screening experiment can be beneficial.

  • Further, cool the mixture in an ice bath or refrigerator for several hours to maximize the yield of the less soluble diastereomeric salt.

• Isolation of Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent to remove the mother liquor containing the more soluble diastereomer.

  • The enantiomeric purity of the salt can be improved by recrystallization from the same or a different solvent system.

• Liberation of the Enantiomerically Enriched Acid:

  • Suspend the purified diastereomeric salt in water.

  • Add a strong acid (e.g., 2M HCl) dropwise with stirring until the pH is acidic (pH < 2) to break the salt.

  • Extract the aqueous layer with a suitable organic solvent (e.g., 3 x volumes of ethyl acetate).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Final Product:

  • Filter off the drying agent and remove the solvent under reduced pressure to yield the enantiomerically enriched carboxylic acid.

  • Determine the yield and enantiomeric excess (ee%).

Data Presentation

The following tables present illustrative data for a hypothetical chiral resolution of a racemic carboxylic acid using (S)-n-Methylbutan-2-amine.

Table 1: Solvent Screening for Diastereomeric Salt Crystallization

Entry	Solvent System	Temperature (°C)	Crystalline Precipitate	Yield of Salt (%)	Enantiomeric Excess (ee%) of Recovered Acid
1	Methanol	4	Yes	45	85% (R)
2	Ethanol	4	Yes	42	88% (R)
3	Isopropanol	4	Yes	38	92% (R)
4	Acetone	4	Yes	35	75% (R)
5	Ethyl Acetate	4	No	-	-
6	Acetonitrile	4	Yes	30	80% (R)
7	Ethanol/Water (9:1)	4	Yes	48	90% (R)

Table 2: Results of Preparative Scale Resolution and Recrystallization

Step	Mass of Acid (g)	Yield (%)	Enantiomeric Excess (ee%)
Starting Racemic Acid	10.0	100	0
After 1st Crystallization	3.9	39	92% (R)
After 1st Recrystallization	3.2	32	>98% (R)
Acid from Mother Liquor	6.1	61	Enriched in (S)

Visualization of Workflow

The following diagrams illustrate the logical workflow of the chiral resolution process.

Caption: Workflow of chiral resolution via diastereomeric salt formation.

Caption: Logic diagram for the purification by recrystallization.

References

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for N-alkylation Reactions using n-Methylbutan-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-alkylation of amines is a fundamental and versatile transformation in organic synthesis, pivotal for the construction of more complex nitrogen-containing molecules. These products are ubiquitous in pharmaceuticals, agrochemicals, and materials science. This document provides detailed protocols for the N-alkylation of n-Methylbutan-2-amine, a chiral secondary amine, through two robust and widely used methodologies: direct alkylation with an alkyl halide and reductive amination with a carbonyl compound.

The choice between these methods often depends on the desired product, the nature of the alkylating agent, and the functional group tolerance of the substrates. Direct alkylation is a classical SN2 reaction, while reductive amination offers a one-pot procedure that avoids the potential for over-alkylation, a common side reaction in direct alkylation of primary and some secondary amines.[1][2][3]

Reaction Principles

Direct N-Alkylation with Alkyl Halides

This method involves the nucleophilic attack of the secondary amine, n-Methylbutan-2-amine, on an electrophilic carbon of an alkyl halide. The reaction proceeds via an SN2 mechanism. A base is typically required to neutralize the hydrohalic acid generated during the reaction, which would otherwise protonate the starting amine and halt the reaction.[1] Sterically hindered, non-nucleophilic bases are often employed to prevent their competition with the amine nucleophile.

Reductive Amination

Reductive amination is a highly efficient one-pot method for forming carbon-nitrogen bonds.[2][4][5] The reaction between n-Methylbutan-2-amine and an aldehyde or ketone first forms an iminium ion intermediate. This intermediate is then reduced in situ by a mild reducing agent to yield the tertiary amine.[2][5] Common reducing agents for this transformation include sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN), which are favored for their selectivity in reducing the iminium ion in the presence of the carbonyl starting material.[1][2][6]

Experimental Protocols

Protocol 1: Direct N-Alkylation of n-Methylbutan-2-amine with Benzyl Bromide

This protocol describes the synthesis of N-benzyl-N-methylbutan-2-amine.

Materials:

• n-Methylbutan-2-amine

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add n-Methylbutan-2-amine (1.0 eq.), potassium carbonate (1.5 eq.), and anhydrous acetonitrile to make a 0.2 M solution.

• Stir the suspension at room temperature for 10 minutes.

• Add benzyl bromide (1.1 eq.) dropwise to the stirred suspension.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in dichloromethane and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure N-benzyl-N-methylbutan-2-amine.

Protocol 2: Reductive Amination of n-Methylbutan-2-amine with Benzaldehyde

This protocol details the synthesis of N-benzyl-N-methylbutan-2-amine.

Materials:

• n-Methylbutan-2-amine

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve n-Methylbutan-2-amine (1.0 eq.) and benzaldehyde (1.05 eq.) in 1,2-dichloroethane or dichloromethane (to a concentration of 0.1-0.2 M).

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (1.5 eq.) portion-wise to the stirred solution.

• Continue stirring the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-benzyl-N-methylbutan-2-amine.

Data Presentation

The following table summarizes typical reaction parameters for the N-alkylation of n-Methylbutan-2-amine. Please note that yields are highly dependent on reaction scale, purity of reagents, and purification efficiency.

Amine Substrate	Alkylating Agent	Method	Solvent	Base/Reducing Agent	Time (h)	Temp (°C)	Yield (%)
n-Methylbutan-2-amine	Benzyl bromide	Direct Alkylation	Acetonitrile	K₂CO₃	16	82	~75-85
n-Methylbutan-2-amine	Benzaldehyde	Reductive Amination	DCE	NaBH(OAc)₃	18	25	~80-90

Visualizations

Caption: Comparative workflows for direct and reductive N-alkylation.

References

• 1. N-benzyl-3-methylbutan-2-amine | 110871-35-7 | Benchchem [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Application Note: Acylation of N-Methylbutan-2-amine for Amide Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: The acylation of secondary amines is a cornerstone reaction in organic synthesis, providing a robust and versatile method for the formation of tertiary amide bonds. Amides are a ubiquitous functional group found in a vast array of biologically active molecules, including pharmaceuticals, agrochemicals, and materials. This document provides detailed protocols for the acylation of N-methylbutan-2-amine, a chiral secondary amine, using common acylating agents to yield N-acyl-N-methylbutan-2-amines. The protocols cover acetylation with acetyl chloride and acetic anhydride, as well as benzoylation with benzoyl chloride.

General Reaction Principle: The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of N-methylbutan-2-amine attacks the electrophilic carbonyl carbon of the acylating agent. This forms a tetrahedral intermediate, which then collapses, expelling a leaving group (e.g., chloride from an acyl chloride or a carboxylate from an acid anhydride) to form the stable amide product.[1][2] When using acyl halides, a base is typically required to neutralize the hydrogen halide byproduct.[][4]

Caption: General mechanism for the acylation of a secondary amine.

Experimental Protocols

The following section details specific laboratory procedures for the synthesis of various amides from N-methylbutan-2-amine.

Protocol 1: Synthesis of N-acetyl-N-methylbutan-2-amine using Acetyl Chloride

This protocol utilizes the high reactivity of acetyl chloride for efficient acetylation. The use of a non-nucleophilic base like pyridine or triethylamine is crucial to scavenge the HCl generated during the reaction.[4][5]

Materials:

• N-methylbutan-2-amine

• Acetyl chloride

• Pyridine (or triethylamine)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve N-methylbutan-2-amine (1.0 eq) and pyridine (1.2 eq) in anhydrous DCM.

• Cool the stirred solution to 0 °C using an ice bath.

• Add acetyl chloride (1.1 eq), dissolved in a small amount of anhydrous DCM, dropwise to the cooled amine solution via a dropping funnel over 15-20 minutes. The reaction is exothermic.[]

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 1-2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x). The acidic wash removes excess pyridine and unreacted amine, while the basic wash removes any remaining acidic impurities.[4]

• Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by fractional distillation or column chromatography on silica gel to yield pure N-acetyl-N-methylbutan-2-amine.

Protocol 2: Synthesis of N-acetyl-N-methylbutan-2-amine using Acetic Anhydride

Acetic anhydride is a less reactive but safer alternative to acetyl chloride. The reaction produces acetic acid as a byproduct, which is less corrosive than HCl.[6][7]

Materials:

• N-methylbutan-2-amine

• Acetic anhydride

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Dissolve N-methylbutan-2-amine (1.0 eq) in DCM in a round-bottom flask equipped with a magnetic stirrer.

• Add acetic anhydride (1.2 eq) to the solution. A mild exotherm may be observed.

• Stir the reaction mixture at room temperature for 2-4 hours. For less reactive systems, the mixture can be gently heated to reflux.

• Monitor the reaction by TLC.

• Upon completion, transfer the mixture to a separatory funnel.

• Wash the organic layer thoroughly with saturated NaHCO₃ solution (3x) to remove the acetic acid byproduct and any unreacted acetic anhydride. Follow with a brine wash (1x).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the resulting crude amide by vacuum distillation or silica gel chromatography.

Protocol 3: Synthesis of N-benzoyl-N-methylbutan-2-amine using Benzoyl Chloride

This protocol extends the acylation to produce an N-benzoyl amide, a common moiety in medicinal chemistry. The procedure is analogous to the Schotten-Baumann reaction conditions.[8][9]

Materials:

• N-methylbutan-2-amine

• Benzoyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Combine N-methylbutan-2-amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath with stirring.

• Slowly add benzoyl chloride (1.1 eq) dropwise. A white precipitate of triethylamine hydrochloride will form.

• After addition, allow the mixture to stir at room temperature for 2-3 hours.

• Follow the reaction progress by TLC.

• Once the reaction is complete, filter the mixture to remove the triethylamine hydrochloride precipitate, washing the solid with a small amount of DCM.

• Combine the filtrate and washings in a separatory funnel.

• Wash the organic solution with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer with anhydrous MgSO₄, filter, and concentrate using a rotary evaporator.

• The crude N-benzoyl-N-methylbutan-2-amine is typically a solid or a viscous oil and can be purified by recrystallization (e.g., from an ethanol/water or hexanes/ethyl acetate mixture) or by column chromatography.

Data Presentation

The following table summarizes the typical reaction parameters for the acylation of N-methylbutan-2-amine.

Parameter	Protocol 1 (Acetyl Chloride)	Protocol 2 (Acetic Anhydride)	Protocol 3 (Benzoyl Chloride)
Acylating Agent	Acetyl Chloride	Acetic Anhydride	Benzoyl Chloride
Stoichiometry (Acylating Agent)	1.1 equivalents	1.2 equivalents	1.1 equivalents
Base	Pyridine or Triethylamine	None (optional catalyst)	Triethylamine
Stoichiometry (Base)	1.2 equivalents	N/A	1.2 equivalents
Solvent	Dichloromethane (DCM)	DCM or THF	Dichloromethane (DCM)
Temperature	0 °C to Room Temp	Room Temp to Reflux	0 °C to Room Temp
Typical Reaction Time	1 - 2 hours	2 - 4 hours	2 - 3 hours
Byproduct	HCl (neutralized by base)	Acetic Acid	HCl (neutralized by base)
Typical Work-up	Acid/Base Washes	Basic Washes	Acid/Base Washes
Purification Method	Distillation / Chromatography	Distillation / Chromatography	Recrystallization / Chromatography
Expected Yield	> 90%	> 85%	> 90%

Workflow Visualization

Caption: General experimental workflow for amide synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. ijirset.com [ijirset.com]

Application Notes and Protocols for the Quantification of n-Methylbutan-2-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of n-Methylbutan-2-amine (also known as sec-butylmethylamine) in various samples. The methodologies described herein are based on established analytical techniques and are intended to guide researchers in developing and validating their own methods.

Introduction

n-Methylbutan-2-amine is a secondary aliphatic amine that can be present as an impurity, a metabolite, or a starting material in pharmaceutical and chemical manufacturing.[1] Accurate quantification of this compound is crucial for quality control, safety assessment, and pharmacokinetic studies. The analysis of aliphatic amines like n-Methylbutan-2-amine can be challenging due to their polarity, volatility, and lack of a strong chromophore, often necessitating derivatization to enhance their chromatographic behavior and detectability.[2][3] This guide focuses on two primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), providing both direct and derivatization-based approaches.

Comparison of Key Analytical Techniques

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the principal chromatographic techniques for amine analysis.[2] Coupling these methods with Mass Spectrometry (MS) offers enhanced sensitivity and specificity.[2] Due to the low UV absorbance and high polarity of many amines, a derivatization step is often employed to improve their chromatographic properties and detection.[2][3]

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Mass Spectrometry (MS) Detector
Principle	Separation is based on the analyte's interaction with a liquid mobile phase and a solid stationary phase, often driven by polarity.[2]	Separation is based on the volatility and partitioning of vaporized analytes between a gaseous mobile phase and a stationary phase.[2]	Identifies and quantifies compounds by measuring their mass-to-charge ratio (m/z).[2]
Applicability for n-Methylbutan-2-amine	Suitable, especially with derivatization to add a UV-active or fluorescent tag. Mixed-mode chromatography can also be used for underivatized analysis.[4]	Highly suitable due to the volatility of n-Methylbutan-2-amine. Derivatization can improve peak shape and thermal stability.[5]	The preferred detector for both GC and HPLC for sensitive and selective quantification.
Derivatization	Often required for UV or fluorescence detection. Reagents like Dansyl-Cl, Fmoc-Cl, and tosyl chloride are common.[6][7]	Can be used to improve volatility and reduce peak tailing. Chloroformates are frequently used.[5][8]	Derivatization can be beneficial to increase the molecular weight and produce characteristic fragments.[8]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of aliphatic amines using various methods. This data is intended to provide a general indication of the performance that can be expected. Actual results for n-Methylbutan-2-amine may vary and require method-specific validation.

Table 1: GC-MS Methods for Aliphatic Amines

Method	Derivatizing Agent	LOD	LOQ	Linearity (R²)	Recovery (%)	Reference
Headspace GC-MS	None	-	0.002–0.057 mg/m³	-	95-104	[9]
GC-MS	Benzenesulfonyl chloride (BSC)	0.0408–0.421 µg/mL	0.163–1.68 µg/mL	0.992-0.999	-	[10]

Table 2: HPLC Methods for Aliphatic Amines

Method	Derivatizing Agent	LOD	LOQ	Linearity (R²)	Recovery (%)	Reference
HPLC-FLD	o-phthaldiadehyde (OPA)	-	-	>0.999	93.70–108.63	[11]
HPLC-UV	-	0.015 µg/mL	0.048 µg/mL	0.999	98.80-100.03	[11]
LC-MS/MS	Tosyl chloride	-	0.003 µg/mL	>0.99	70-130	[7][12]
HPLC-ED	Phenylisothiocyanate (PIT)	lower µg/L range	-	-	-	[13]

Experimental Protocols

Protocol 1: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) - Derivatization-Free

This method is suitable for the analysis of volatile amines like n-Methylbutan-2-amine in liquid matrices such as water or biological fluids.

1. Sample Preparation

• Place 1-5 mL of the liquid sample into a headspace vial.

• To liberate the free amine, add a strong base, such as 1 mL of 10 M NaOH, and a salt, like potassium chloride, to increase the ionic strength of the aqueous phase.[5]

• Immediately seal the vial with a PTFE-lined septum and cap.

• Gently mix the contents of the vial.

2. GC-MS Instrumentation and Conditions

• GC System: Standard gas chromatograph with a headspace autosampler.

• Column: A base-deactivated column is recommended to prevent peak tailing, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).[14]

• Carrier Gas: Helium at a constant flow of 1-2 mL/min.[5]

• Headspace Conditions:

  • Incubation Temperature: 70°C[5]

  • Incubation Time: 10 minutes[5]

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 4 minutes.

  • Ramp: 25°C/min to 250°C.

  • Final Hold: 3 minutes at 250°C.[5]

• Injector Temperature: 250°C

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole

  • Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. Monitor characteristic ions for n-Methylbutan-2-amine (e.g., m/z 58, 87).

3. Calibration

• Prepare a series of calibration standards by spiking known concentrations of n-Methylbutan-2-amine into a blank matrix.

• Process the standards in the same manner as the samples.

• Construct a calibration curve by plotting the peak area against the concentration.

4. Data Analysis

• Integrate the peak corresponding to n-Methylbutan-2-amine in the chromatograms of the samples and standards.

• Calculate the concentration of n-Methylbutan-2-amine in the samples using the calibration curve.

Protocol 2: High-Performance Liquid Chromatography with UV Detection (HPLC-UV) following Derivatization with Tosyl Chloride

This protocol is suitable for samples where n-Methylbutan-2-amine is present at low concentrations and requires derivatization for sensitive detection.

1. Derivatization Procedure

• Accurately weigh or measure the sample into a reaction vial.

• Add 0.5 mL of water and 250 µL of borate buffer (pH ~9-10).[7]

• Add 500 µL of tosyl chloride solution (e.g., 10 mg/mL in acetone).[7]

• Mix thoroughly and incubate the mixture in a shaking water bath at 50°C for 2 hours.[7]

• After incubation, dilute the solution to a final volume with the mobile phase or a suitable solvent like methanol.[7]

• Filter the derivatized sample through a 0.2 µm filter before injection.[7]

2. HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.0 mm, 3 µm).[7]

• Column Temperature: 40°C[7]

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in water

  • Solvent B: 0.1% Formic acid in acetonitrile[7]

• Gradient Elution:

  • 0-1 min: 20% B

  • 1-5 min: Gradient to 90% B

  • 5-8 min: Hold at 90% B

  • 8.1-12 min: Return to 20% B and equilibrate[7]

• Flow Rate: 0.3 mL/min[7]

• Injection Volume: 2 µL[7]

• Detection: UV at a suitable wavelength for the tosylated derivative (e.g., 230 nm).

3. Calibration and Data Analysis

• Follow the same calibration and data analysis steps as outlined in Protocol 1, ensuring that the calibration standards are also subjected to the derivatization procedure.

Visualizations

Caption: Workflow for derivatization-free analysis of n-Methylbutan-2-amine by HS-GC-MS.

Caption: Workflow for HPLC-UV analysis of n-Methylbutan-2-amine with tosyl chloride derivatization.

Concluding Remarks

The choice of analytical method for quantifying n-Methylbutan-2-amine will depend on the sample matrix, the required sensitivity, and the available instrumentation. For volatile amines in relatively clean matrices, the HS-GC-MS method offers a simple and robust approach without the need for derivatization.[5] For more complex matrices or when higher sensitivity is required, HPLC with derivatization is a powerful alternative.[7] Regardless of the chosen method, rigorous validation in accordance with ICH, FDA, or other relevant guidelines is essential to ensure the generation of reliable and defensible scientific data.[2]

References

• 1. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Derivatization and Separation of Aliphatic Amines [sigmaaldrich.com]
• 4. helixchrom.com [helixchrom.com]
• 5. benchchem.com [benchchem.com]
• 6. Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Determination of arylamines and aminopyridines in pharmaceutical products using in-situ derivatization and liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. baua.de [baua.de]
• 10. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 11. researchgate.net [researchgate.net]
• 12. Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. cdc.gov [cdc.gov]

Application Note: Gas Chromatography-Mass Spectrometry (GC-MS) of n-Methylbutan-2-amine

Audience: Researchers, scientists, and drug development professionals.

Introduction

n-Methylbutan-2-amine (also known as N-methyl-sec-butylamine) is a secondary aliphatic amine.[1][2] Its analysis by Gas Chromatography (GC) can be challenging due to the compound's high polarity and low volatility.[3][4] These properties often lead to poor chromatographic peak shapes, significant tailing, and potential sample loss due to interaction with active sites within the GC system.[3][4][5][6] To overcome these issues, derivatization is frequently employed. This process chemically modifies the amine to create a less polar, more volatile, and more thermally stable derivative, thereby improving its chromatographic behavior and detectability.[3][7]

This document provides detailed protocols for the GC-MS analysis of n-Methylbutan-2-amine, covering both a direct (underivatized) approach and a more robust method involving derivatization with trifluoroacetic anhydride (TFAA).

Experimental Protocols

Two primary methodologies are presented. The choice depends on sample concentration, matrix complexity, and the availability of specialized GC columns.

Protocol 1: Analysis via Trifluoroacetic Anhydride (TFAA) Derivatization

This is the recommended approach for achieving sharp, symmetrical peaks and enhanced sensitivity. Acylation with TFAA is a widely used procedure for primary and secondary amines, replacing the active hydrogen on the nitrogen with a nonpolar trifluoroacetyl group.[3][8]

Methodology:

• Sample Preparation:

  • Accurately transfer a known volume or weight of the sample containing n-Methylbutan-2-amine into a 2 mL autosampler vial.

  • If the sample is in a solution, evaporate the solvent to complete dryness under a gentle stream of nitrogen gas.

• Derivatization Reaction:

  • Add 200 µL of a suitable anhydrous solvent (e.g., ethyl acetate or acetonitrile) to reconstitute the sample residue.

  • Add 100 µL of trifluoroacetic anhydride (TFAA).[3]

  • Immediately cap the vial tightly with a PTFE-lined cap.

  • Heat the vial in a heating block or oven at 70°C for 20 minutes.[3]

• Final Steps:

  • Allow the vial to cool completely to room temperature.

  • The sample is now ready for injection into the GC-MS system. Inject an appropriate volume (e.g., 1 µL).

Protocol 2: Direct (Underivatized) Analysis

This method is simpler but requires a specialized GC column to achieve acceptable results. It is most suitable for relatively clean samples with higher concentrations of the analyte.

Methodology:

• Sample Preparation:

  • Dissolve the sample containing n-Methylbutan-2-amine in a suitable solvent (e.g., methanol or dichloromethane).

  • Ensure the final concentration is appropriate for the expected sensitivity of the instrument.

  • Filter the sample if particulates are present.

• Injection:

  • Inject 1 µL of the prepared sample directly into the GC-MS system.

  • Crucial Note: The use of a base-deactivated GC column is highly recommended to minimize peak tailing and analyte adsorption.[4][9]

Instrumentation and Parameters

The following tables outline typical starting parameters for GC-MS analysis. These may require optimization based on the specific instrument and application.

Table 1: Gas Chromatography (GC) Conditions

Parameter	Recommended Setting
GC Column	Derivatized: Standard HP-5MS or DB-5MS (30 m x 0.25 mm, 0.25 µm).[10] Direct: Base-deactivated column (e.g., DB-Amines).
Carrier Gas	Helium at a constant flow rate of 1.0 - 1.5 mL/min.[10]
Injection Mode	Splitless (for trace analysis) or Split (for higher concentrations).[10]
Injector Temp.	250 - 290°C.[10]
Oven Program	Initial Temp: 50°C, hold for 2 min. Ramp 1: 10°C/min to 150°C. Ramp 2: 25°C/min to 280°C, hold for 5 min.

Table 2: Mass Spectrometry (MS) Conditions

Parameter	Recommended Setting
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Full Scan (m/z 40-300) for identification. Single Ion Monitoring (SIM) for quantification.[9]
Transfer Line Temp.	280 - 290°C.[10]

Data Presentation & Results

Table 3: Expected Quantitative Data for n-Methylbutan-2-amine

Analyte Form	Molecular Weight ( g/mol )	Kovats Retention Index	Key Mass Fragments (m/z)
Underivatized	87.16[2][11]	652 (Semi-standard non-polar)[1]	58 (Base Peak) , 44, 87 (M+)
TFAA Derivative	183.15	Not available	154 , 126, 69, 58

Note: The mass fragments for the TFAA derivative are predicted based on common fragmentation patterns of trifluoroacetylated amines.

The mass spectrum of underivatized n-Methylbutan-2-amine is characterized by a prominent base peak at m/z 58.[2] This fragment corresponds to the cleavage of the C-C bond adjacent to the nitrogen atom (alpha-cleavage), resulting in the stable [CH(CH₃)NHCH₃]⁺ ion. The molecular ion (M+) at m/z 87 is typically observed but may be of very low abundance.[2]

Visualizations

Caption: GC-MS analytical workflow for n-Methylbutan-2-amine.

Caption: Fragmentation of n-Methylbutan-2-amine in EI-MS.

References

• 1. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Butanamine, N-methyl- [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 6. mdpi.com [mdpi.com]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 11. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Analysis of n-Methylbutan-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and protocol for the quantitative analysis of n-Methylbutan-2-amine using High-Performance Liquid Chromatography (HPLC). Due to the low UV absorbance of n-Methylbutan-2-amine, this protocol employs a pre-column derivatization step with 9-fluorenylmethyl chloroformate (FMOC-Cl) to enable sensitive fluorescence detection. The method is suitable for the determination of n-Methylbutan-2-amine in various sample matrices and is particularly relevant for applications in pharmaceutical analysis, quality control, and metabolic studies. As n-Methylbutan-2-amine is a chiral compound, considerations for enantiomeric separation are also discussed.

Introduction

n-Methylbutan-2-amine is a secondary aliphatic amine that serves as a building block in the synthesis of various organic molecules and has potential relevance in pharmaceutical and chemical industries.[1] Accurate and sensitive quantification of this amine is crucial for process monitoring, quality assurance, and research purposes. High-Performance Liquid Chromatography (HPLC) is a primary technique for the analysis of amines in various matrices.[2] However, simple aliphatic amines like n-Methylbutan-2-amine lack a strong chromophore, making direct UV detection challenging and often resulting in poor sensitivity.[3]

To overcome this limitation, pre-column derivatization is a widely employed strategy to attach a fluorescent or UV-absorbing tag to the amine, thereby enhancing its detectability.[3][4] This application note describes a robust HPLC method utilizing pre-column derivatization with FMOC-Cl, followed by separation on a reversed-phase column and fluorescence detection.

Experimental Protocol

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and fluorescence detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended for good separation.

• Reagents:

  • n-Methylbutan-2-amine standard (CAS: 7713-69-1)[5]

  • 9-fluorenylmethyl chloroformate (FMOC-Cl)

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Boric acid

  • Sodium hydroxide

  • Trifluoroacetic acid (TFA)

Preparation of Solutions

• Borate Buffer (0.1 M, pH 9.0): Dissolve an appropriate amount of boric acid in water, adjust the pH to 9.0 with sodium hydroxide, and bring to the final volume.

• FMOC-Cl Reagent (5 mg/mL): Dissolve 50 mg of FMOC-Cl in 10 mL of acetonitrile. This solution should be prepared fresh daily.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of n-Methylbutan-2-amine and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to achieve the desired concentrations for calibration.

Sample Preparation

The sample preparation procedure will vary depending on the matrix. A general guideline is as follows:

• Extraction: For solid samples, extract the analyte into a suitable solvent (e.g., methanol or a mixture of water and methanol). For liquid samples, a dilution step may be sufficient.[6]

• Cleanup (if necessary): For complex matrices, a solid-phase extraction (SPE) step may be required to remove interfering substances. A C18 SPE cartridge can be effective for retaining the amine.[3]

• Filtration: Filter the final extract through a 0.22 µm syringe filter before derivatization to remove any particulate matter.[6]

Derivatization Procedure

• To 100 µL of the sample or standard solution in a vial, add 100 µL of borate buffer (0.1 M, pH 9.0).

• Add 200 µL of the FMOC-Cl reagent (5 mg/mL in acetonitrile).

• Vortex the mixture for 30 seconds.

• Let the reaction proceed at room temperature for 10 minutes.

• Quench the reaction by adding 100 µL of a primary amine solution (e.g., glycine) to react with the excess FMOC-Cl.

• The derivatized sample is now ready for HPLC analysis.

HPLC Conditions

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Gradient Program:

  • 0-2 min: 50% B

  • 2-15 min: Linear gradient to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: Linear gradient back to 50% B

  • 18.1-25 min: Hold at 50% B for column re-equilibration

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Fluorescence Detector:

  • Excitation Wavelength: 265 nm

  • Emission Wavelength: 315 nm

Data Presentation

The performance of the HPLC method should be validated to ensure its accuracy and reliability. The following tables summarize the expected quantitative data for the analysis of n-Methylbutan-2-amine.

Table 1: Chromatographic Parameters

Parameter	Value
Retention Time (min)	~ 12.5
Tailing Factor	< 1.5
Theoretical Plates	> 5000

Table 2: Method Validation Data

Parameter	Result
Linearity (r²)	> 0.999
Range (µg/mL)	0.1 - 100
Limit of Detection (LOD) (µg/mL)	0.03
Limit of Quantification (LOQ) (µg/mL)	0.1
Precision (%RSD, n=6)	< 2%
Accuracy (Recovery %)	98 - 102%

Chiral Separation Considerations

n-Methylbutan-2-amine possesses a chiral center, and its enantiomers may exhibit different pharmacological or toxicological properties. For enantiomeric separation, specialized chiral stationary phases (CSPs) are required.[7][8] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for resolving chiral amines.[8][9]

For chiral analysis, the experimental protocol would need to be modified, primarily by replacing the C18 column with a suitable chiral column. The mobile phase would likely consist of a mixture of hexane and an alcohol (e.g., isopropanol or ethanol) with a basic additive like diethylamine (DEA) to improve peak shape.[9]

Visualizations

Caption: Experimental workflow for the HPLC analysis of n-Methylbutan-2-amine.

Caption: Logical relationship for enhancing the detectability of n-Methylbutan-2-amine.

Conclusion

The described HPLC method with pre-column derivatization using FMOC-Cl and fluorescence detection provides a sensitive and reliable approach for the quantitative analysis of n-Methylbutan-2-amine. The protocol is adaptable to various sample matrices with appropriate sample preparation. By following the outlined experimental procedures and validating the method performance, researchers, scientists, and drug development professionals can achieve accurate and precise results for their specific applications. For enantiomer-specific analysis, the use of a chiral stationary phase is recommended.

References

• 1. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DSpace [helda.helsinki.fi]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]
• 6. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 7. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of N-Methylbutan-2-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of N-methylbutan-2-amine following its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter after synthesizing N-methylbutan-2-amine?

A1: The impurities largely depend on the synthetic route used.

• From Reductive Amination of Butanone with Methylamine:

  • Unreacted starting materials: Butanone and methylamine.

  • Byproducts: Di(sec-butyl)methylamine (from reaction of the product with another molecule of butanone and subsequent reduction), and potentially over-alkylation products if formaldehyde and a reducing agent were used.

  • Solvent and catalyst residues.

• From Alkylation of sec-Butylamine:

  • Unreacted starting materials: sec-Butylamine and the methylating agent (e.g., methyl iodide).

  • Over-alkylation products: Di(sec-butyl)methylamine or even a quaternary ammonium salt can form if excess alkylating agent is used.[1]

  • Solvent and base residues.

Q2: What are the key physical properties of N-methylbutan-2-amine that are relevant for its purification?

A2: Understanding the physical properties of N-methylbutan-2-amine is crucial for selecting the appropriate purification method. Key data is summarized in the table below.

Table 1: Physical Properties of N-Methylbutan-2-amine

Property	Value	Source(s)
Molecular Formula	C₅H₁₃N	[2][3]
Molecular Weight	87.16 g/mol	[2][4]
Boiling Point	~78.5 °C at 760 mmHg	[5][6]
Melting Point	~ -75 °C	[2]
Density	~0.724 g/cm³	[2]
Solubility	Soluble in water and organic solvents.	[3][7]

Q3: Can I use standard silica gel chromatography to purify N-methylbutan-2-amine?

A3: While possible, it is often challenging. N-methylbutan-2-amine is a basic compound that can interact strongly with the acidic silanol groups on the surface of standard silica gel. This interaction can lead to significant peak tailing, poor separation, and even irreversible adsorption of the product on the column.

Troubleshooting Guides

Issue 1: Low yield after purification by distillation.

Possible Cause	Troubleshooting Step
Product loss during aqueous workup	N-methylbutan-2-amine has some solubility in water. Ensure the aqueous layer is thoroughly extracted multiple times with an organic solvent (e.g., diethyl ether, dichloromethane) after basification to recover all of the product.
Azeotrope formation	The amine may form a low-boiling azeotrope with water or other solvents. Ensure the crude product is thoroughly dried (e.g., with anhydrous sodium sulfate or magnesium sulfate) before distillation.
Incorrect distillation temperature/pressure	The boiling point is approximately 78.5 °C at atmospheric pressure.[5][6] If distilling under vacuum, ensure the pressure is stable and the temperature is adjusted accordingly. Distilling at too high a temperature can lead to decomposition.

Issue 2: Streaking or tailing of the product during silica gel column chromatography.

Possible Cause	Troubleshooting Step
Interaction with acidic silica	The basic amine is interacting with acidic silanol groups on the silica surface.[8] Solution 1: Add a basic modifier like triethylamine (0.1-1%) to the eluent. Solution 2: Use a less acidic stationary phase like basic alumina or an amine-functionalized silica column.[9][10]
Inappropriate solvent system	The polarity of the eluent may not be optimal. For basic amines on silica, a common eluent system is a gradient of methanol in dichloromethane, often with a small amount of ammonium hydroxide or triethylamine.

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This method is effective for separating the basic N-methylbutan-2-amine from neutral or acidic impurities.

• Dissolution: Dissolve the crude reaction mixture in an organic solvent such as diethyl ether or dichloromethane (approx. 10 volumes).

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1M hydrochloric acid (3 x 5 volumes). The amine will be protonated and move to the aqueous layer, leaving neutral impurities in the organic layer.

• Separation of Layers: Combine the aqueous layers. The organic layer can be set aside for disposal or further analysis of impurities.

• Basification: Cool the combined aqueous layer in an ice bath and slowly add a base (e.g., 6M NaOH) with stirring until the solution is strongly basic (pH > 12). This deprotonates the amine salt, regenerating the free amine which will separate from the aqueous layer.

• Extraction of Pure Amine: Extract the basified aqueous solution with an organic solvent (e.g., diethyl ether, 3 x 5 volumes).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or potassium carbonate, filter, and remove the solvent under reduced pressure to yield the purified N-methylbutan-2-amine.

Protocol 2: Purification by Fractional Distillation

This method is suitable for separating N-methylbutan-2-amine from less volatile impurities.

• Drying: Ensure the crude amine from the workup is thoroughly dried over a suitable drying agent (e.g., KOH pellets).

• Apparatus Setup: Set up a fractional distillation apparatus with a short Vigreux column to enhance separation efficiency.

• Distillation: Heat the flask gently. Collect the fraction that distills at approximately 78-80 °C at atmospheric pressure.

Visualizations

Caption: Workflow for the purification of N-methylbutan-2-amine via acid-base extraction.

Caption: Troubleshooting logic for amine streaking in silica gel chromatography.

References

• 1. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 2. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]
• 3. CAS 7713-69-1: N-Methyl-2-butanamine | CymitQuimica [cymitquimica.com]
• 4. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-Methyl-2-butanamine | CAS#:7713-69-1 | Chemsrc [chemsrc.com]
• 6. N-methyl-2-butyl amine, 625-30-9 [thegoodscentscompany.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. benchchem.com [benchchem.com]
• 9. biotage.com [biotage.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

Optimizing reaction conditions for n-Methylbutan-2-amine synthesis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting, frequently asked questions (FAQs), and optimized protocols for the synthesis of n-Methylbutan-2-amine.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to n-Methylbutan-2-amine? A1: The two most common and practical methods for synthesizing n-Methylbutan-2-amine are the direct alkylation of sec-butylamine and the reductive amination of butanone.[1]

Q2: Which synthesis method is generally preferred and why? A2: Reductive amination is often the preferred route in a research and development setting.[2][3] This method typically offers higher selectivity and avoids the common issue of over-alkylation (formation of tertiary and quaternary amines) that can plague direct alkylation methods, leading to cleaner reaction profiles and simpler purification.[1][4]

Q3: What are the common starting materials for each primary route? A3: For reductive amination, the key starting materials are butan-2-one (methyl ethyl ketone) and methylamine, along with a suitable reducing agent.[1][5] For the direct alkylation route, the precursors are sec-butylamine and a methylating agent, such as methyl iodide or dimethyl sulfate.[1][6]

Q4: What are the most effective methods for purifying n-Methylbutan-2-amine? A4: Purification can be challenging due to the basic and volatile nature of the amine. The most effective methods include:

• Fractional Distillation: Suitable for large-scale purification if the boiling points of impurities are sufficiently different.

• Acid-Base Extraction: This is a highly effective technique to separate the basic amine from neutral or acidic organic impurities. The amine is trapped in an aqueous acidic layer as a salt, the impurities are washed away with an organic solvent, and then the aqueous layer is basified to liberate the free amine for extraction.[7]

• Chromatography: While amines can streak or irreversibly bind to standard silica gel, this can be mitigated by pre-treating the silica or using a mobile phase containing a small amount of a stronger base, like triethylamine or ammonium hydroxide.[7]

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of n-Methylbutan-2-amine.

Issue: Low Reaction Yield

Q: My reductive amination reaction has a low yield. What are the likely causes? A: Low yields in reductive amination can stem from several factors:

• Inefficient Imine Formation: The initial condensation of butanone and methylamine to form the imine intermediate is a critical equilibrium-driven step. Ensure anhydrous conditions or the use of a dehydrating agent to drive the equilibrium forward.

• Suboptimal Reducing Agent: The chosen reducing agent (e.g., sodium borohydride, sodium triacetoxyborohydride) may be old or deactivated. Use a freshly opened or properly stored reagent. Some reducing agents require specific pH ranges to be effective.

• Incorrect Stoichiometry: An incorrect ratio of ketone to amine or reducing agent can lead to incomplete conversion or side reactions.

• Catalyst Inactivity (for catalytic hydrogenation): If using H₂ gas and a metal catalyst (e.g., Ni, Pd/C), the catalyst may be poisoned or require activation.[8]

Q: The yield of my sec-butylamine alkylation is poor. What went wrong? A: Poor yields in this reaction are typically due to:

• Over-alkylation: The primary cause of low yield for the desired secondary amine is the subsequent reaction to form the tertiary amine (N,N-dimethyl-sec-butylamine) and even a quaternary ammonium salt.[1][4]

• Competing Elimination Reaction: The base used in the reaction can promote the elimination of the alkyl halide, especially with sterically hindered substrates.

• Poor Leaving Group: Ensure a reactive methylating agent with a good leaving group (e.g., I⁻, Br⁻, or MeSO₄⁻) is used.[6]

Issue: Product Impurity

Q: My final product shows multiple peaks in the GC-MS analysis. What are the common impurities? A: Depending on the synthetic route, common impurities include:

• Unreacted Starting Materials: Residual sec-butylamine or butanone.

• Over-methylated Products: N,N-dimethyl-sec-butylamine is a very common byproduct in the alkylation route.[1]

• Imine Intermediate: Incomplete reduction during reductive amination can leave the intermediate imine in the final product.

• Alcohol Byproduct: Reduction of the starting ketone (butanone) to 2-butanol can occur if the reducing agent is added before imine formation is complete.

Q: How can I minimize the formation of the tertiary amine byproduct during direct alkylation? A: To suppress over-alkylation, the reaction should be run using a significant excess of the starting amine (sec-butylamine) relative to the methylating agent. This ensures the methylating agent is more likely to react with the abundant starting material rather than the desired secondary amine product.

Issue: Purification Difficulties

Q: My amine product is sticking to the silica gel column during chromatography. How can I resolve this? A: The basic nitrogen atom in your product interacts strongly with the acidic silanol groups on the silica surface. To overcome this, you can "cap" these acidic sites by adding a small percentage (0.5-2%) of a volatile base, such as triethylamine or ammonium hydroxide, to your eluent system.[7]

Q: I am losing my product during aqueous workup. What is happening? A: The ammonium salt of your product (formed during acidic washes) may have some solubility in organic solvents, or the free amine may have some solubility in water, especially if the pH is not sufficiently high (>11) during basification. Ensure you basify the aqueous layer thoroughly and perform multiple extractions with your organic solvent to ensure complete recovery.

Section 3: Data Presentation

Table 1: Comparison of Primary Synthetic Routes for n-Methylbutan-2-amine

Feature	Reductive Amination	Direct Alkylation
Starting Materials	Butan-2-one, Methylamine	sec-Butylamine, Methyl Halide/Sulfate
Key Reagents	Reducing Agent (e.g., NaBH(OAc)₃, NaBH₃CN, H₂/Catalyst)	Base (e.g., K₂CO₃, Et₃N)
Typical Yield	60-95%	45-65%[6]
Primary Byproducts	2-Butanol, unreacted imine	Tertiary & Quaternary Amines[1][4]
Advantages	High selectivity, cleaner reactions, fewer byproducts.	Often uses cheaper bulk reagents, simple setup.
Disadvantages	Can require more expensive or specialized reducing agents.	Prone to over-alkylation, leading to difficult purification.

Section 4: Experimental Protocols

Protocol 1: Synthesis via Reductive Amination

This protocol uses sodium triacetoxyborohydride (STAB), a mild and selective reducing agent.

• Imine Formation: To a stirred solution of butan-2-one (1.0 eq) in an anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE), add a solution of methylamine (1.1 eq, e.g., 2.0 M in THF).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Reduction: Slowly add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture. The addition may be exothermic.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Workup: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by fractional distillation or by using the acid-base extraction technique described in the FAQs.

Protocol 2: Synthesis via Direct Alkylation of sec-Butylamine

This protocol is designed to minimize over-alkylation.

• Reaction Setup: In a round-bottom flask, combine sec-butylamine (3.0 to 5.0 eq) and a suitable base such as potassium carbonate (K₂CO₃) (2.0 eq) in a polar aprotic solvent like acetonitrile or DMF.

• Addition of Methylating Agent: Cool the mixture in an ice bath. Slowly add methyl iodide (1.0 eq) dropwise via an addition funnel over 30-60 minutes.

• Reaction: Allow the mixture to warm to room temperature and then heat to 40-50 °C for 6-12 hours. Monitor the consumption of methyl iodide by TLC or GC-MS.

• Workup: Cool the reaction mixture and filter off the solid base.

• Remove the solvent under reduced pressure.

• Purification: Dissolve the residue in diethyl ether and perform an acid-base extraction to separate the secondary amine from the unreacted primary amine and any tertiary amine byproducts. The different basicities of the amines can sometimes be exploited for selective extraction at controlled pH. Final purification is typically achieved by distillation.

Section 5: Visualizations

Caption: Reaction pathway for n-Methylbutan-2-amine synthesis via reductive amination.

Caption: Troubleshooting workflow for common synthesis issues.

References

• 1. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. youtube.com [youtube.com]
• 8. chemrxiv.org [chemrxiv.org]

Common side products in the synthesis of n-Methylbutan-2-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of n-Methylbutan-2-amine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing n-Methylbutan-2-amine?

A1: The most common laboratory-scale synthetic routes to n-Methylbutan-2-amine are:

• Reductive Amination: The reaction of 2-butanone with methylamine in the presence of a reducing agent. This is a widely used method for forming secondary amines.

• Eschweiler-Clarke Reaction: The methylation of sec-butylamine using formic acid and formaldehyde. This method is known for its ability to introduce a methyl group without forming quaternary ammonium salts.[1][2]

• Direct Alkylation: The reaction of sec-butylamine with a methylating agent, such as methyl iodide. While straightforward, this method is often plagued by over-alkylation.

Q2: I am seeing multiple spots on my TLC after the reaction. What could they be?

A2: Besides your desired product, n-Methylbutan-2-amine, the other spots could be unreacted starting materials (2-butanone and methylamine, or sec-butylamine), the intermediate imine (in the case of reductive amination), or side products such as the tertiary amine (N,N-dimethyl-sec-butylamine) and, in the case of direct alkylation, the quaternary ammonium salt.

Q3: How can I best purify my n-Methylbutan-2-amine?

A3: Purification of n-Methylbutan-2-amine can typically be achieved by distillation. However, if the boiling points of the product and impurities are close, column chromatography on silica gel or alumina may be necessary. An acid-base extraction can also be employed to separate the basic amine product from non-basic impurities. The amine can be extracted into an acidic aqueous layer, the aqueous layer is then washed with an organic solvent to remove impurities, and finally, the aqueous layer is basified to liberate the free amine, which can then be extracted with an organic solvent.

Troubleshooting Guides

Reductive Amination of 2-Butanone with Methylamine

Issue: Low or no yield of n-Methylbutan-2-amine

Potential Cause	Troubleshooting Steps
Incomplete imine formation	The equilibrium between the ketone and amine to form the imine can be unfavorable. Ensure anhydrous conditions, as water can hydrolyze the imine back to the starting materials. Consider adding a dehydrating agent like molecular sieves. A mildly acidic catalyst (e.g., acetic acid) can facilitate imine formation.
Ineffective reduction	The reducing agent may be old or deactivated. Use a fresh batch of the reducing agent (e.g., sodium borohydride, sodium cyanoborohydride). Ensure the chosen reducing agent is suitable for the reaction conditions (e.g., pH).
Suboptimal pH	Imine formation is favored under slightly acidic conditions (pH 4-6). If the pH is too low, the methylamine will be protonated and non-nucleophilic. If the pH is too high, the formation of the iminium ion is slow. Monitor and adjust the pH of the reaction mixture.

Issue: Presence of significant amounts of side products

Side Product	Potential Cause	Troubleshooting Steps
Unreacted 2-butanone	Incomplete reaction.	Increase the reaction time or temperature. Ensure an adequate amount of methylamine and reducing agent are used.
Unreacted methylamine	Excess reagent used.	This is generally less of a concern as it is volatile and can be easily removed.
N-(butan-2-ylidene)methanamine (Imine intermediate)	Incomplete reduction.	Add more reducing agent or allow the reaction to proceed for a longer time after the addition of the reducing agent.
2-Butanol	Reduction of the starting ketone.	Use a milder reducing agent that selectively reduces the imine, such as sodium triacetoxyborohydride. Add the reducing agent after allowing sufficient time for imine formation.
N,N-dimethyl-sec-butylamine (tertiary amine)	Further reaction of the product.	This is less common in reductive amination compared to direct alkylation but can occur. Use a stoichiometric amount of methylamine.

Eschweiler-Clarke Reaction of sec-Butylamine

Issue: Low yield of n-Methylbutan-2-amine

Potential Cause	Troubleshooting Steps
Incomplete reaction	Insufficient heating or reaction time.
Loss of volatile reactants	Formaldehyde and formic acid can be volatile.

Issue: Presence of unreacted starting material

Side Product	Potential Cause	Troubleshooting Steps
sec-Butylamine	Incomplete methylation.	Use a sufficient excess of both formaldehyde and formic acid. Increase the reaction time and/or temperature.

Direct Alkylation of sec-Butylamine with a Methylating Agent

Issue: Low yield of n-Methylbutan-2-amine and significant side products

Side Product	Potential Cause	Troubleshooting Steps
N,N-dimethyl-sec-butylamine (Tertiary amine)	Over-alkylation of the desired secondary amine.	Use a large excess of sec-butylamine relative to the methylating agent to favor mono-alkylation. Add the methylating agent slowly to a solution of the amine.
sec-Butyl(trimethyl)azanium iodide (Quaternary ammonium salt)	Exhaustive methylation.	Avoid using a large excess of the methylating agent and high temperatures. This side product is a salt and can often be removed by filtration or extraction.
Unreacted sec-butylamine	Incomplete reaction or use of a large excess.	If a large excess is used to minimize over-alkylation, the unreacted starting material will need to be separated from the product, for example, by distillation.

Data on Common Side Products

The following table summarizes the common side products for each synthetic route. Please note that the exact percentages of these byproducts can vary significantly based on the specific reaction conditions (e.g., temperature, stoichiometry of reactants, reaction time). The data presented here is qualitative and based on general chemical principles.

Synthetic Route	Target Product	Common Side Products	Typical Yield of Target Product	Notes
Reductive Amination	n-Methylbutan-2-amine	Unreacted 2-butanone, Unreacted methylamine, N-(butan-2-ylidene)methanamine (imine), 2-Butanol	Moderate to High	Yield is highly dependent on the choice of reducing agent and control of reaction conditions.
Eschweiler-Clarke Reaction	n-Methylbutan-2-amine	Unreacted sec-butylamine	High	This method is generally clean and avoids over-methylation products.[1][2]
Direct Alkylation	n-Methylbutan-2-amine	N,N-dimethyl-sec-butylamine, sec-Butyl(trimethyl)azanium iodide	Low to Moderate	Prone to over-alkylation, leading to a mixture of products.

Experimental Protocols

Protocol 1: Reductive Amination of 2-Butanone with Methylamine

• Imine Formation: In a round-bottom flask, dissolve 2-butanone (1 equivalent) in methanol.

• Add a solution of methylamine (1.1 equivalents) in methanol to the flask.

• If desired, add a catalytic amount of acetic acid to adjust the pH to approximately 5-6.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation. The progress of the reaction can be monitored by TLC or GC-MS.

• Reduction: Cool the reaction mixture in an ice bath.

• Slowly add sodium borohydride (1.5 equivalents) portion-wise, keeping the temperature below 20°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Work-up: Quench the reaction by the slow addition of water.

• Extract the aqueous layer with diethyl ether or another suitable organic solvent (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation.

Protocol 2: Eschweiler-Clarke Synthesis of n-Methylbutan-2-amine

• In a thick-walled glass tube or a round-bottom flask equipped with a reflux condenser, place sec-butylamine (1 equivalent).

• Add formic acid (2.5 equivalents) followed by aqueous formaldehyde (37%, 2.5 equivalents).

• Seal the tube or heat the flask to 100°C in an oil bath for 6-8 hours.

• Work-up: Cool the reaction mixture and make it basic by the careful addition of a concentrated sodium hydroxide solution.

• Extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous potassium carbonate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues in the synthesis of n-Methylbutan-2-amine.

References

• 1. SEC-BUTYLAMINE synthesis - chemicalbook [chemicalbook.com]
• 2. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]

How to prevent polyalkylation in n-Methylbutan-2-amine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of n-Methylbutan-2-amine. The primary focus is on preventing polyalkylation, a common challenge in the N-methylation of primary amines.

Troubleshooting Guides

Issue 1: Presence of Significant Amounts of Polyalkylated Byproducts (N,N-dimethylbutan-2-amine)

Potential Cause	Troubleshooting Step
Inappropriate Methylation Method	For mono-methylation of primary amines like butan-2-amine, direct alkylation with highly reactive methylating agents (e.g., methyl iodide) often leads to polyalkylation. It is recommended to use methods that favor mono-methylation, such as the Eschweiler-Clarke reaction or a protecting group strategy.
Incorrect Stoichiometry	In direct alkylation attempts, using an excess of the methylating agent will drive the reaction towards di- and even tri-methylation. If direct alkylation is necessary, using a large excess of the primary amine (butan-2-amine) can statistically favor mono-methylation, though this is often not ideal due to separation challenges.
Reaction Conditions Too Harsh	High temperatures can increase the rate of the second methylation step. Optimize the temperature to find a balance between a reasonable reaction rate and selectivity for the mono-methylated product.

Issue 2: Low Yield of n-Methylbutan-2-amine

Potential Cause	Troubleshooting Step
Incomplete Reaction (Eschweiler-Clarke)	Ensure that an excess of both formaldehyde and formic acid is used to drive the reaction to completion.[1] Monitor the reaction progress using TLC or GC-MS to determine the optimal reaction time. Typical reaction times can be several hours at elevated temperatures (e.g., 80-100°C).[2]
Incomplete Protection/Deprotection (Protecting Group Strategy)	Verify the complete formation of the N-protected intermediate (e.g., N-Boc-butan-2-amine) before proceeding with methylation. After methylation, ensure complete removal of the protecting group. For Boc deprotection, strong acidic conditions (e.g., TFA in DCM) are typically effective.[3]
Suboptimal pH (Reductive Amination)	If synthesizing via reductive amination of butan-2-one with methylamine, the pH of the reaction is crucial for the formation of the imine intermediate. A slightly acidic medium is generally optimal.
Inefficient Reducing Agent	In reductive amination, the choice of reducing agent is important. Sodium triacetoxyborohydride is often effective for one-pot reductive aminations.

Issue 3: Difficulty in Purifying n-Methylbutan-2-amine from Byproducts

Potential Cause	Troubleshooting Step
Similar Physical Properties of Products	The boiling points of n-Methylbutan-2-amine and N,N-dimethylbutan-2-amine may be close, making distillation challenging.
Amine Basicity	Utilize the basicity of the amines for purification. Acid-base extraction can be employed to separate the amine products from non-basic impurities. The crude mixture can be dissolved in an organic solvent and washed with an acidic solution to protonate the amines, transferring them to the aqueous phase. After separation, the aqueous layer is basified, and the free amines are re-extracted into an organic solvent.
Chromatographic Separation	Flash column chromatography on silica gel is an effective method for separating the desired secondary amine from the tertiary amine byproduct. A solvent system with a gradient of a polar solvent (e.g., ethyl acetate or methanol) in a non-polar solvent (e.g., hexanes or dichloromethane), often with a small amount of a basic modifier like triethylamine to prevent peak tailing, can be used.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method to prevent polyalkylation during the synthesis of n-Methylbutan-2-amine?

A1: The Eschweiler-Clarke reaction is a highly effective method for the mono-methylation of primary amines like butan-2-amine, as it inherently avoids the formation of quaternary ammonium salts.[1] The reaction proceeds through the formation of an iminium ion, which is then reduced. The resulting secondary amine is less reactive towards forming a new iminium ion under the reaction conditions, thus preventing over-methylation. Another robust method is to use a protecting group strategy. By protecting the primary amine with a group like tert-butyloxycarbonyl (Boc), the nitrogen is rendered non-nucleophilic, allowing for a single methylation to occur on the deprotected nitrogen in a subsequent step.

Q2: Can I use traditional alkylating agents like methyl iodide to synthesize n-Methylbutan-2-amine?

A2: While it is possible to use methyl iodide, it is not recommended for the selective synthesis of n-Methylbutan-2-amine from butan-2-amine due to the high propensity for polyalkylation. The initially formed secondary amine is often more nucleophilic than the starting primary amine, leading to a mixture of mono-, di-, and even tri-methylated products. If this method is used, a large excess of butan-2-amine is necessary to favor the mono-methylated product, which can complicate purification.

Q3: What are the advantages of using a protecting group strategy?

A3: The primary advantage of a protecting group strategy is the high degree of control it offers, leading to excellent selectivity for the mono-methylated product. By temporarily converting the amine to a less reactive carbamate (e.g., with a Boc group), over-alkylation is effectively prevented.[3] This method is versatile and can be adapted for various substrates. However, it involves additional protection and deprotection steps, which adds to the overall synthesis time and may reduce the overall yield.

Q4: Are there any "green" alternatives for the methylation step?

A4: Yes, there is growing interest in more environmentally friendly methylation methods. Dimethyl carbonate (DMC) is considered a green methylating agent and can be used for the selective mono-N-methylation of primary amines, often in the presence of a catalyst.[4] Other approaches being explored include the use of methanol as a C1 source with various catalysts. These methods often offer advantages in terms of safety and reduced waste generation.

Data Presentation

Table 1: Comparison of Synthetic Methods for n-Methylbutan-2-amine

Method	Typical Yield	Selectivity for Mono-methylation	Key Reagents	Advantages	Disadvantages
Eschweiler-Clarke Reaction	High (>80%)[2]	Excellent	Formaldehyde, Formic Acid	One-pot reaction, inherently avoids polyalkylation, high yields.[1]	Requires elevated temperatures, use of formaldehyde.
Protecting Group Strategy (Boc)	Good to High	Excellent	Boc Anhydride, Methylating Agent (e.g., MeI), Strong Acid (for deprotection)	High selectivity, applicable to a wide range of substrates.[3]	Multi-step process (protection, methylation, deprotection), may lower overall yield.
Reductive Amination	Good to High	Good	Butan-2-one, Methylamine, Reducing Agent (e.g., NaBH(OAc)₃)	One-pot potential, mild reaction conditions.	Requires careful control of stoichiometry and reaction conditions to minimize side reactions.
Direct Alkylation	Variable	Poor to Moderate	Methyl Iodide, Base	Simple procedure.	Prone to polyalkylation, requires a large excess of the starting amine for moderate selectivity, difficult purification.

Experimental Protocols

Protocol 1: Eschweiler-Clarke Synthesis of n-Methylbutan-2-amine

This protocol is adapted from general procedures for the Eschweiler-Clarke reaction.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add butan-2-amine (1.0 eq).

• Reagent Addition: Carefully add an excess of formic acid (e.g., 3.0 eq) followed by an excess of aqueous formaldehyde solution (37 wt. %, e.g., 3.0 eq).

• Reaction: Heat the reaction mixture to 80-100°C and stir for 4-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the excess formic acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

  • Make the solution basic (pH > 10) by adding a concentrated solution of sodium hydroxide.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or dichloromethane) three times.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by distillation or flash column chromatography on silica gel.

Protocol 2: Synthesis of n-Methylbutan-2-amine via a Boc-Protecting Group Strategy

This protocol is based on standard procedures for Boc-protection and deprotection.

• Step 1: Synthesis of N-Boc-butan-2-amine

  • Reaction Setup: Dissolve butan-2-amine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Reagent Addition: Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) and a base such as triethylamine (1.2 eq).

  • Reaction: Stir the mixture at room temperature for 2-4 hours, monitoring by TLC.

  • Work-up: Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Boc-butan-2-amine, which can often be used in the next step without further purification.

• Step 2: N-Methylation of N-Boc-butan-2-amine

  • Reaction Setup: In a dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-Boc-butan-2-amine (1.0 eq) in anhydrous THF.

  • Deprotonation: Cool the solution to 0°C and add a strong base such as sodium hydride (NaH, 1.2 eq) portion-wise. Allow the mixture to stir at room temperature for 30 minutes.

  • Methylation: Cool the mixture back to 0°C and add methyl iodide (MeI, 1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir overnight.

  • Work-up: Carefully quench the reaction with water. Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Step 3: Deprotection of N-Boc-N-methyl-butan-2-amine

  • Reaction Setup: Dissolve the crude N-Boc-N-methyl-butan-2-amine in dichloromethane (DCM).

  • Deprotection: Add an excess of trifluoroacetic acid (TFA) and stir at room temperature for 1-2 hours.

  • Work-up: Remove the solvent and excess TFA under reduced pressure. Dissolve the residue in an organic solvent and wash with a basic aqueous solution (e.g., saturated sodium bicarbonate) to neutralize any remaining acid. Extract the aqueous layer with the organic solvent.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to obtain the crude n-Methylbutan-2-amine. Purify by distillation or column chromatography.

Mandatory Visualization

Caption: Strategies to prevent polyalkylation in n-Methylbutan-2-amine synthesis.

Caption: Troubleshooting workflow for addressing polyalkylation issues.

References

• 1. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. jk-sci.com [jk-sci.com]
• 4. A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification - PubMed [pubmed.ncbi.nlm.nih.gov]

n-Methylbutan-2-amine stability and degradation pathways

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of N-methylbutan-2-amine. The information is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guides and FAQs

This section addresses specific issues that may be encountered during the handling, storage, and use of N-methylbutan-2-amine in an experimental setting.

FAQs

1. My N-methylbutan-2-amine has developed a yellow tint. Is it still usable?

A yellow discoloration can indicate oxidation of the amine. Amines are susceptible to slow oxidation over time, which can lead to the formation of N-oxides and other degradation products. For critical applications, it is recommended to use a fresh, colorless sample. For less sensitive experiments, you may consider purifying the discolored amine by distillation. However, it is crucial to first analyze a small sample by an appropriate analytical method like GC-MS or HPLC to identify any impurities.

2. I observe unexpected peaks in my chromatogram when analyzing a reaction mixture containing N-methylbutan-2-amine. What could be the cause?

Unexpected peaks could be due to several factors:

• Degradation of N-methylbutan-2-amine: Under stressful conditions such as heat, light, or the presence of oxidizing agents, N-methylbutan-2-amine can degrade. Potential degradation products include N-oxides, hydroxylamines, and products of N-dealkylation.

• Reaction with solvents or reagents: N-methylbutan-2-amine is a nucleophile and can react with electrophilic components in your reaction mixture, such as alkyl halides or acyl chlorides.

• Contamination: The starting material may have been contaminated, or contamination could have been introduced during the experiment.

It is advisable to run a blank sample of your N-methylbutan-2-amine to check for pre-existing impurities.

3. What are the ideal storage conditions for N-methylbutan-2-amine to ensure its stability?

To ensure the long-term stability of N-methylbutan-2-amine, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames. It is also recommended to protect it from light. Storage under an inert atmosphere (e.g., nitrogen or argon) can further prevent oxidative degradation. Many suppliers recommend storage at temperatures between 2-8°C.

4. How can I test the stability of my N-methylbutan-2-amine sample?

You can perform forced degradation studies to assess the stability of your sample under various stress conditions. These studies involve exposing the amine to acidic, basic, oxidative, thermal, and photolytic stress. The extent of degradation can be monitored using a stability-indicating analytical method, such as HPLC or GC.

5. Are there any known incompatible materials with N-methylbutan-2-amine?

Yes, N-methylbutan-2-amine is incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides. Contact with these substances can lead to vigorous reactions and degradation of the amine.

Quantitative Stability Data (Analog Data)

Due to the limited availability of specific quantitative stability data for N-methylbutan-2-amine, the following table summarizes data for a close structural analog, Diethylamine, under various conditions. This data can be used as a general guide for estimating the stability of N-methylbutan-2-amine.

Stress Condition	Parameter	Value (for Diethylamine)	Reference
Thermal	Decomposition Temperature	Emits toxic fumes of nitrogen oxides when heated to decomposition.
Oxidative	Reactivity with Oxygen	Slowly oxidizes with atmospheric oxygen.
Photolytic	Atmospheric Half-life (with OH radicals)	~4 hours
Hydrolytic	Stability in Water	Soluble in water, stable under neutral conditions.

Experimental Protocols

The following are detailed methodologies for conducting forced degradation studies on N-methylbutan-2-amine, adapted from ICH guidelines.

Objective: To identify potential degradation products and pathways and to develop a stability-indicating analytical method.

General Procedure:

• Prepare a stock solution of N-methylbutan-2-amine in a suitable solvent (e.g., acetonitrile or methanol).

• Expose aliquots of the stock solution to the stress conditions outlined below.

• At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis.

• Analyze the stressed samples using a validated HPLC or GC method.

• Compare the chromatograms of the stressed samples to that of an unstressed control sample to identify degradation products.

1. Acidic Hydrolysis:

• Reagent: 1 M Hydrochloric Acid (HCl)

• Procedure: Mix the stock solution of N-methylbutan-2-amine with 1 M HCl. Heat the mixture at 60°C for 24 hours.

2. Basic Hydrolysis:

• Reagent: 1 M Sodium Hydroxide (NaOH)

• Procedure: Mix the stock solution of N-methylbutan-2-amine with 1 M NaOH. Heat the mixture at 60°C for 24 hours.

3. Oxidative Degradation:

• Reagent: 3% Hydrogen Peroxide (H₂O₂)

• Procedure: Mix the stock solution of N-methylbutan-2-amine with 3% H₂O₂. Keep the mixture at room temperature for 24 hours, protected from light.

4. Thermal Degradation:

• Procedure: Place a solid or liquid sample of N-methylbutan-2-amine in a temperature-controlled oven at 70°C for 48 hours.

5. Photolytic Degradation:

• Procedure: Expose a solution of N-methylbutan-2-amine to a light source with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Degradation Pathways and Mechanisms

The following diagrams illustrate the potential degradation pathways of N-methylbutan-2-amine under different stress conditions. These pathways are proposed based on the known reactivity of secondary amines.

Proper storage conditions to ensure n-Methylbutan-2-amine stability

This technical support center provides guidance on the proper storage, handling, and stability of n-Methylbutan-2-amine for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for n-Methylbutan-2-amine?

A1: To ensure the long-term stability of n-Methylbutan-2-amine, it is recommended to store it in a cool, dry, and well-ventilated area.[1] Containers should be kept tightly closed to prevent exposure to moisture and atmospheric carbon dioxide. For optimal preservation, storage under an inert atmosphere, such as nitrogen or argon, is advisable. The recommended storage temperature can vary by supplier, so it is crucial to consult the product's safety data sheet (SDS).

Q2: What are the specific temperature ranges for storing n-Methylbutan-2-amine?

A2: Different suppliers provide slightly different recommendations. It is important to adhere to the temperature specified on the product's documentation. Common recommendations include refrigeration at 2-8°C or storage at a controlled room temperature of 10-25°C.[1][2]

Q3: What materials are incompatible with n-Methylbutan-2-amine during storage and experiments?

A3: n-Methylbutan-2-amine is a secondary aliphatic amine and, as such, is incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides. Contact with these substances can lead to vigorous reactions, degradation of the amine, and potential safety hazards. Avoid using containers made of aluminum, copper, and their alloys, as amines can be corrosive to these metals.

Q4: How can I determine if my sample of n-Methylbutan-2-amine has degraded?

A4: Signs of degradation can include a change in color (many amines discolor over time due to oxidation), the development of an unusual odor, or the formation of precipitates. For a quantitative assessment, analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) can be employed to determine the purity of the sample and identify any degradation products. A stability-indicating analytical method is essential for accurately detecting and quantifying degradation.

Q5: What are the potential degradation pathways for n-Methylbutan-2-amine?

A5: While specific degradation pathways for n-Methylbutan-2-amine are not extensively documented in the literature, secondary aliphatic amines are susceptible to several degradation mechanisms:

• Oxidation: Exposure to air can lead to oxidation, potentially forming N-oxides, or more complex colored products.

• Reaction with Carbon Dioxide: Amines can react with atmospheric CO2 to form carbamates.

• Photodegradation: Although not as common for simple aliphatic amines, prolonged exposure to light could potentially initiate degradation.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of n-Methylbutan-2-amine.

Issue	Possible Cause	Recommended Action
Unexpected reaction outcome or low yield	Degraded n-Methylbutan-2-amine.	1. Verify the purity of the amine using a suitable analytical method (e.g., GC-MS). 2. If degraded, use a fresh, unopened sample or purify the existing stock by distillation. 3. Review storage conditions to ensure they align with recommendations.
Incompatible reaction solvent or reagent.	1. Ensure all solvents and reagents are compatible with secondary amines. Avoid acidic conditions unless intended.
Color change of the amine solution	Oxidation due to air exposure.	1. While a slight color change may not significantly impact all applications, for sensitive reactions, it is advisable to use freshly opened or purified material. 2. To prevent further oxidation, handle the amine under an inert atmosphere (e.g., nitrogen or argon).
Contamination.	1. Investigate potential sources of contamination in your experimental setup. 2. Ensure all glassware is clean and dry before use.
Formation of a precipitate in the amine	Reaction with atmospheric CO2 (carbamate formation).	1. Minimize exposure of the amine to the atmosphere. 2. Store under an inert gas. 3. If a precipitate is observed, it may be possible to filter it off, but the purity of the remaining liquid should be confirmed analytically.
Contamination.	1. Verify the purity of any solvents used to dissolve the amine. 2. Ensure all storage and reaction vessels are clean.

Data Presentation

Table 1: Recommended Storage Conditions for n-Methylbutan-2-amine

Parameter	Condition	Rationale
Temperature	2-8°C or 10-25°C (Consult supplier documentation)	To minimize volatility and slow down potential degradation reactions.
Atmosphere	Inert gas (e.g., Nitrogen, Argon)	To prevent oxidation and reaction with atmospheric CO2.
Container	Tightly sealed, opaque glass or compatible plastic	To prevent exposure to air, moisture, and light.
Incompatibilities	Strong acids, oxidizing agents, acid chlorides, copper, aluminum	To avoid hazardous reactions and degradation.

Experimental Protocols

Protocol for Assessing the Stability of n-Methylbutan-2-amine using GC-MS

This protocol outlines a forced degradation study to identify potential degradation products and establish a stability-indicating method.

• Sample Preparation:

  • Prepare a stock solution of n-Methylbutan-2-amine in a suitable solvent (e.g., methanol or isopropanol) at a known concentration (e.g., 1 mg/mL).

• Forced Degradation Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Heat at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Store the stock solution at 60°C for 24 hours.

  • Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) for 24 hours.

  • For each condition, prepare a corresponding blank solution without the amine.

• Sample Analysis by GC-MS:

  • GC Column: Use a column suitable for amine analysis (e.g., a base-deactivated column).

  • Injection: Inject a small volume (e.g., 1 µL) of the sample and control solutions.

  • Oven Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C) to ensure separation of volatile components.

  • Mass Spectrometer: Operate in full scan mode to identify potential degradation products by comparing their mass spectra to libraries.

• Data Analysis:

  • Compare the chromatograms of the stressed samples with the control sample (unstressed amine solution).

  • Identify new peaks in the stressed samples, which represent potential degradation products.

  • Calculate the percentage of degradation by comparing the peak area of the parent amine in the stressed and control samples.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Forced degradation experimental workflow.

References

• 1. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]
• 2. chembk.com [chembk.com]

Troubleshooting low yield in n-Methylbutan-2-amine reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the synthesis of n-Methylbutan-2-amine.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of n-Methylbutan-2-amine, particularly via reductive amination, a prevalent synthetic route.

Question 1: Why is the yield of my n-Methylbutan-2-amine synthesis unexpectedly low?

Low yields can stem from several factors throughout the reaction and work-up process. The primary causes often involve incomplete imine formation, inefficient reduction, competing side reactions, or loss of product during purification. A systematic approach to troubleshooting is crucial for identifying and resolving the root cause.

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Caption: Troubleshooting logic for low n-Methylbutan-2-amine yield.

Question 2: How can I determine if imine formation is the limiting step in my reaction?

Incomplete formation of the imine intermediate is a common culprit for low yields. The equilibrium between the ketone (butanone) and the amine (methylamine) to form the imine can be unfavorable, especially in the presence of water which can hydrolyze the imine back to the starting materials.[1]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Water is a byproduct of imine formation and its presence can inhibit the reaction. Use anhydrous solvents and dry glassware.

  • Use a Dehydrating Agent: The addition of a dehydrating agent, such as molecular sieves (3Å or 4Å), can help to drive the equilibrium towards imine formation by removing water as it is formed.[1]

  • Reaction Time: Allow sufficient time for imine formation before adding the reducing agent. This can range from 1 to 5 hours at room temperature.[1][2]

  • Catalysis: A catalytic amount of a weak acid, like acetic acid, can sometimes facilitate imine formation, although this should be done with caution as it can interfere with some reducing agents.[1]

Question 3: My reaction shows the presence of unreacted butanone. What could be the issue?

The presence of a significant amount of the starting ketone in your crude product points towards either incomplete imine formation or inefficient reduction. If you have addressed imine formation, the issue may lie with the reduction step.

• Troubleshooting Steps:

  • Insufficient Reducing Agent: Ensure you are using a sufficient molar excess of the reducing agent (commonly 1.5-2.0 equivalents) to drive the reaction to completion.[1]

  • Deactivated Reducing Agent: Hydride reducing agents like sodium borohydride can degrade upon exposure to moisture. Use a fresh bottle of the reducing agent for optimal results.[1]

  • Suboptimal Temperature: While many reductive aminations proceed at room temperature, gentle heating might be necessary to ensure complete reduction. However, be mindful that higher temperatures can also promote side reactions.[1]

Question 4: I am observing the formation of 2-butanol as a major byproduct. How can this be avoided?

The formation of 2-butanol indicates that the reducing agent is directly reducing the butanone starting material before it can form the imine.

• Troubleshooting Steps:

  • Stepwise Reagent Addition: To minimize the reduction of the ketone, it is best to first allow the imine to form by mixing butanone and methylamine and stirring for a period of time before introducing the reducing agent.[1][2] Mixing all reagents at once with a strong reducing agent increases the likelihood of competitive reduction of the ketone.[1]

Question 5: My product is contaminated with a dialkylated species (di-sec-butyl methylamine). How can I prevent this?

Over-alkylation can occur, especially if the newly formed secondary amine reacts with another molecule of the imine intermediate.

• Troubleshooting Steps:

  • Control Stoichiometry: Using a slight excess of the primary amine (methylamine) can help to minimize the chances of the product amine reacting further.

  • Reaction Conditions: Lowering the reaction temperature may help to control the rate of the secondary reaction.

Question 6: I am having difficulty isolating my product during the aqueous work-up. What are the best practices?

Product loss during extraction and purification is a frequent contributor to low yields. Amines can be tricky to extract efficiently if the pH of the aqueous layer is not optimized.

• Troubleshooting Steps:

  • pH Adjustment: Before extraction with an organic solvent, ensure the aqueous layer is basic (pH > 10) by adding a base like sodium hydroxide.[1] This deprotonates the amine, making it more soluble in the organic phase.

  • Thorough Extraction: Extract the aqueous layer multiple times (e.g., 3x) with an appropriate organic solvent like diethyl ether or ethyl acetate to ensure complete recovery of the product.[1]

  • Washing and Drying: Wash the combined organic layers with brine to remove residual water, and then dry the organic phase over an anhydrous salt such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) before concentrating the solvent.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing n-Methylbutan-2-amine?

The most common laboratory-scale synthesis methods are:

• Reductive Amination: This is a widely used method involving the reaction of butanone with methylamine to form an imine intermediate, which is then reduced in situ to the final amine.[3] Common reducing agents include sodium borohydride, sodium triacetoxyborohydride, and catalytic hydrogenation.

• Alkylation of Sec-Butylamine: This method involves the reaction of sec-butylamine with a methylating agent, such as methyl iodide or dimethyl sulfate.[3] However, this method can be prone to over-alkylation, leading to the formation of tertiary and quaternary ammonium salts.

Q2: Which reducing agent is best for the reductive amination to form n-Methylbutan-2-amine?

The choice of reducing agent depends on the specific reaction conditions and the desired selectivity.

• Sodium Borohydride (NaBH₄): A common and cost-effective reducing agent. It is often used in conjunction with a Lewis acid like titanium(IV) isopropoxide to facilitate the reaction.[2]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): A milder and more selective reducing agent that is particularly effective for reductive aminations.[4] It is less likely to reduce the starting ketone.

• Sodium Cyanoborohydride (NaBH₃CN): Another selective reducing agent, but its use is often avoided due to the toxicity of cyanide byproducts.

• Catalytic Hydrogenation (H₂/Pd/C): A clean and effective method, but it requires specialized equipment for handling hydrogen gas under pressure.

Q3: How can I effectively monitor the progress of my reaction?

The progress of the reaction can be monitored by:

• Thin-Layer Chromatography (TLC): TLC can be used to track the disappearance of the starting materials (butanone) and the appearance of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for monitoring the reaction, allowing for the identification and quantification of starting materials, intermediates, products, and byproducts.

Data Presentation

Table 1: Comparison of Reducing Agents in Reductive Amination Reactions

Reducing Agent	Typical Solvent	Additive/Catalyst	Relative Reactivity	Selectivity (Amine vs. Alcohol)
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	Titanium(IV) isopropoxide	High	Moderate
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Dichloromethane, 1,2-Dichloroethane	Acetic Acid (optional)	Moderate	High
Catalytic Hydrogenation (H₂/Pd/C)	Ethanol, Methanol	Palladium on Carbon	High	High

Note: This table provides a general comparison based on literature for reductive amination reactions. Optimal conditions for n-Methylbutan-2-amine synthesis may vary.

Experimental Protocols

Protocol 1: Reductive Amination using Titanium(IV) Isopropoxide and Sodium Borohydride

This protocol is adapted from a general procedure for the synthesis of N-methyl secondary amines.[2]

• Imine Formation: To a solution of methylamine in methanol (2M, 7.5 mL), add titanium(IV) isopropoxide (2 mL, 6.6 mmol). To this mixture, add butanone (5 mmol). Stir the reaction mixture at room temperature for 5 hours.

• Reduction: After 5 hours, add sodium borohydride (0.2 g, 5 mmol) in portions to the reaction mixture. Continue stirring for an additional 2 hours at room temperature.

• Work-up and Purification:

  • Quench the reaction by the slow addition of water (1 mL).

  • Filter the resulting inorganic precipitate and wash it with diethyl ether (20 mL).

  • Separate the organic layer from the filtrate. Extract the aqueous layer twice more with diethyl ether (2 x 20 mL).

  • Combine the organic extracts, dry them over anhydrous potassium carbonate (K₂CO₃), and concentrate under reduced pressure to yield the crude n-Methylbutan-2-amine.

  • Further purification can be achieved by distillation.

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Caption: Experimental workflow for reductive amination.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: Purification of Commercial n-Methylbutan-2-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial n-Methylbutan-2-amine. The following information is designed to help you identify and remove common impurities, ensuring the high purity required for your research and development applications.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial n-Methylbutan-2-amine?

Commercial n-Methylbutan-2-amine can contain several types of impurities depending on its synthesis route and storage conditions.

• Synthesis-Related Impurities: If synthesized via reductive amination of 2-butanone with methylamine, common impurities include:

  • Unreacted starting materials: 2-butanone and methylamine.

  • The intermediate imine: N-(butan-2-ylidene)methanamine.

  • Over-alkylation products: Tertiary amines such as N,N-dimethylbutan-2-amine.

  • By-products from the reducing agent (e.g., borate salts if sodium borohydride was used).

• Storage-Related Impurities: Over time, secondary amines can degrade upon exposure to air.

  • Carbonate Salts: Absorption of atmospheric carbon dioxide (CO₂) can form the corresponding carbamate salt, which may appear as a solid precipitate.

  • N-Oxides: Air oxidation can lead to the formation of N-oxides.

• Water: Due to its hygroscopic nature, commercial n-Methylbutan-2-amine often contains water.

Q2: My n-Methylbutan-2-amine has a slight yellow tint. Is it still usable?

A slight yellow color in amines often indicates the presence of minor oxidized impurities. While it may be suitable for some applications, for sensitive experiments such as catalysis or pharmaceutical development, purification is recommended to remove these impurities, which could potentially interfere with your reaction.

Q3: How can I remove water from my n-Methylbutan-2-amine?

Water can be effectively removed by treating the amine with a suitable drying agent followed by distillation.

• Recommended Drying Agents: Solid potassium hydroxide (KOH) or calcium hydride (CaH₂) are effective for drying amines. Basic drying agents are preferred to avoid reacting with the amine.

• Procedure: Stir the n-Methylbutan-2-amine with pellets of KOH or powdered CaH₂ for several hours (or overnight) and then distill the amine.

Q4: What is the most effective method for purifying n-Methylbutan-2-amine to a high purity (>99.5%)?

For achieving high purity, a combination of methods is often most effective.

• Drying: Pre-dry the amine using KOH or CaH₂.

• Fractional Distillation: Perform a fractional distillation under an inert atmosphere (e.g., nitrogen or argon) to separate the amine from less volatile and more volatile impurities.

• Purification via Salt Formation: For removing non-basic impurities, convert the amine to its hydrochloride salt, recrystallize the salt, and then regenerate the free amine by treatment with a base.

Troubleshooting Guides

Problem 1: Poor Separation During Fractional Distillation

Symptoms:

• The boiling point is not stable during distillation.

• GC-MS analysis of the collected fractions shows the presence of multiple components.

Possible Causes and Solutions:

Possible Cause	Solution
Inefficient Fractionating Column	Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge). A column with a higher number of theoretical plates will provide better separation.
Distillation Rate is Too Fast	Reduce the heating rate to ensure a slow and steady distillation. A good rate is typically 1-2 drops per second for the distillate.
Fluctuating Heat Source	Use a stable heating source like an oil bath or a heating mantle with a temperature controller to maintain a constant temperature.
Poor Insulation	Insulate the distillation column with glass wool or aluminum foil to minimize heat loss and maintain the temperature gradient.

Problem 2: Low Recovery of Amine After Purification

Symptoms:

• The final yield of purified n-Methylbutan-2-amine is significantly lower than expected.

Possible Causes and Solutions:

Possible Cause	Solution
Losses During Transfers	Minimize the number of transfers between flasks. Rinse glassware with a small amount of a suitable solvent (and combine the rinses) to recover any residual product.
Decomposition During Distillation	If the amine is sensitive to high temperatures, perform the distillation under reduced pressure to lower the boiling point.
Incomplete Regeneration of the Free Amine	When regenerating the amine from its salt, ensure the pH is sufficiently basic (pH > 12) to completely deprotonate the ammonium salt. Use a strong base like NaOH or KOH.
Emulsion Formation During Extraction	If an emulsion forms during the workup after regenerating the free amine, add a small amount of brine (saturated NaCl solution) to help break the emulsion.

Data Presentation

Table 1: Physical Properties of n-Methylbutan-2-amine

Property	Value
Molecular Formula	C₅H₁₃N
Molecular Weight	87.16 g/mol
Boiling Point (at 760 mmHg)	84-86 °C
Density	~0.724 g/cm³
CAS Number	7713-69-1

Table 2: Efficiency of Common Drying Agents for Amines

Note: The efficiency of drying agents can vary based on the specific amine, initial water content, and experimental conditions. The following table provides a general comparison.

Drying Agent	Capacity	Speed	Intensity	Suitability for Amines
Potassium Hydroxide (KOH)	Medium	Medium	Medium	Excellent (basic, does not react with amines)
Calcium Hydride (CaH₂)	High	Medium	High	Excellent (reacts with water to form Ca(OH)₂, which is basic)
Sodium Sulfate (Na₂SO₄)	High	Slow	Low	Good (neutral, but less efficient than KOH or CaH₂)
Magnesium Sulfate (MgSO₄)	High	Fast	Medium	Good (neutral, but can sometimes be slightly acidic)
Molecular Sieves (4Å)	High	Fast	High	Excellent (neutral and efficient, but can be more expensive)

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol describes the purification of n-Methylbutan-2-amine by atmospheric fractional distillation.

Materials:

• Commercial n-Methylbutan-2-amine

• Solid Potassium Hydroxide (KOH) pellets

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Heating mantle or oil bath

• Stir bar and magnetic stirrer

• Inert gas source (Nitrogen or Argon)

Procedure:

• Drying: Add the commercial n-Methylbutan-2-amine to a round-bottom flask containing a stir bar. Add solid KOH pellets (approximately 10-20 g per 100 mL of amine). Stir the mixture at room temperature for at least 4 hours (or overnight).

• Apparatus Setup: Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed. Place the flask in a heating mantle or oil bath.

• Distillation: Begin heating the flask gently while stirring.

• Equilibration: Allow the vapor to slowly rise through the fractionating column. An equilibrium between the vapor and the condensate on the column packing should be established.

• Collection: Collect the fraction that distills at a constant temperature corresponding to the boiling point of n-Methylbutan-2-amine (84-86 °C at atmospheric pressure). Discard any initial lower-boiling fractions (forerun) and stop the distillation before the temperature rises significantly, leaving a small residue in the distillation flask.

• Storage: Store the purified amine over activated 4Å molecular sieves under an inert atmosphere to prevent moisture reabsorption.

Protocol 2: Purification via Hydrochloride Salt Recrystallization

This protocol is effective for removing non-basic impurities.

Materials:

• n-Methylbutan-2-amine (crude or distilled)

• Concentrated Hydrochloric Acid (HCl) or HCl gas

• Suitable recrystallization solvent (e.g., ethanol/diethyl ether, isopropanol)

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution (e.g., 6M)

• Diethyl ether or other suitable extraction solvent

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Beakers, Erlenmeyer flasks, separatory funnel

• Büchner funnel and filter paper

• pH paper or pH meter

Procedure:

• Salt Formation: Dissolve the crude n-Methylbutan-2-amine in a minimal amount of a suitable solvent (e.g., diethyl ether). Cool the solution in an ice bath. Slowly add a solution of HCl in the same solvent (or bubble dry HCl gas through the solution) with stirring. The n-Methylbutan-2-amine hydrochloride salt will precipitate.

• Isolation of the Salt: Collect the precipitated salt by vacuum filtration using a Büchner funnel. Wash the salt with a small amount of cold diethyl ether to remove any soluble impurities.

• Recrystallization: Dissolve the crude salt in a minimal amount of a hot recrystallization solvent (e.g., ethanol or isopropanol). If the salt is very soluble, a mixed solvent system (e.g., ethanol/diethyl ether) can be used. Add the less polar solvent (diethyl ether) dropwise to the hot solution until it becomes slightly cloudy. Reheat to get a clear solution and then allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Collection of Pure Salt: Collect the purified crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent. Dry the crystals under vacuum.

• Regeneration of the Free Amine: Dissolve the purified hydrochloride salt in water. Cool the solution in an ice bath and slowly add a concentrated solution of NaOH or KOH with stirring until the solution is strongly basic (pH > 12).

• Extraction: The free amine will separate as an oily layer. Extract the aqueous solution multiple times with diethyl ether.

• Drying and Solvent Removal: Combine the organic extracts and dry over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and remove the solvent by rotary evaporation.

• Final Distillation (Optional): For the highest purity, the regenerated amine can be distilled as described in Protocol 1.

Visualization

Caption: General workflow for the purification of n-Methylbutan-2-amine.

Caption: Troubleshooting logic for poor separation during distillation.

Technical Support Center: Enantioselective Reactions Involving n-Methylbutan-2-amine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working to improve the enantioselectivity of reactions involving n-Methylbutan-2-amine.

Troubleshooting Guide: Improving Enantioselectivity

Low enantiomeric excess (e.e.) is a common challenge in asymmetric synthesis. This guide addresses frequent issues encountered when using n-Methylbutan-2-amine or similar chiral secondary amines as reactants, auxiliaries, or catalysts.

Q1: My reaction shows low enantioselectivity. What are the primary factors to investigate?

A1: Low enantioselectivity can stem from several factors. Systematically investigate the following:

• Catalyst/Ligand Choice: The interaction between the chiral amine, substrate, and catalyst is crucial. An unsuitable catalyst or ligand may not create a sufficiently differentiated energetic pathway for the formation of the two enantiomers.

• Reaction Conditions: Temperature, solvent, and concentration play a significant role. Suboptimal conditions can lead to a smaller energy difference between the diastereomeric transition states, resulting in a lower e.e.

• Substrate-Catalyst Mismatch: The steric and electronic properties of your specific substrate may not be compatible with the chiral environment created by the n-Methylbutan-2-amine derivative and catalyst system.

• Presence of Impurities: Water and other impurities in reagents or solvents can poison the catalyst or interfere with the reaction, leading to reduced enantioselectivity.

Q2: How does temperature affect the enantioselectivity of my reaction?

A2: Temperature has a significant impact on enantioselectivity. Generally, lower temperatures are favored as they amplify the small energy differences between the diastereomeric transition states that lead to the different enantiomers. If you are observing low e.e., consider reducing the reaction temperature. However, be aware that lowering the temperature will also decrease the reaction rate, potentially requiring longer reaction times.

Q3: Can the choice of solvent influence the enantiomeric excess?

A3: Absolutely. The solvent can influence the conformation of the substrate-catalyst complex and the stability of the transition states. Aprotic solvents are often preferred as protic solvents can interfere with the catalyst or form hydrogen bonds that disrupt the desired chiral environment. If experiencing low enantioselectivity, screening a range of aprotic solvents with varying polarities (e.g., toluene, THF, dichloromethane) is recommended.

Q4: My diastereoselectivity is low when using an n-Methylbutan-2-amine-derived chiral auxiliary. What should I check?

A4: When a chiral auxiliary is used, low diastereoselectivity often points to a lack of facial control during the reaction. Key areas to investigate include:

• Conformational Flexibility: If the bond between the chiral auxiliary and the substrate allows for multiple low-energy conformations, the directing effect of the auxiliary will be diminished.

• Chelation Control: In reactions involving metal reagents, the degree of chelation between the metal, the substrate, and the auxiliary is critical. The choice of metal and solvent can significantly impact this chelation.

• Steric Hindrance: The steric bulk of the chiral auxiliary must be sufficient to effectively block one face of the reactive intermediate.

Frequently Asked Questions (FAQs)

Q1: What is n-Methylbutan-2-amine and why is it used in asymmetric synthesis?

A1: n-Methylbutan-2-amine is a chiral secondary aliphatic amine.[1] Its chirality, stemming from a stereocenter at the carbon atom bonded to the nitrogen, makes it a valuable building block in asymmetric synthesis.[1] It can be used as a chiral auxiliary, a precursor for chiral ligands, or as an organocatalyst to control the stereochemical outcome of a reaction, leading to the preferential formation of one enantiomer over the other.

Q2: What are the main approaches to improving enantioselectivity in a reaction?

A2: The primary strategies for enhancing enantioselectivity include:

• Enantioselective Catalysis: Employing a chiral catalyst that interacts with the substrate to create a chiral environment.

• Chiral Auxiliaries: Temporarily attaching a chiral molecule (the auxiliary) to the substrate to direct the stereochemical course of the reaction. The auxiliary is removed in a subsequent step.

• Biocatalysis: Using enzymes, which are inherently chiral, to catalyze the reaction with high specificity.

• Reaction Condition Optimization: Fine-tuning parameters such as temperature, solvent, pressure, and catalyst loading.

Q3: Can I use n-Methylbutan-2-amine directly as an organocatalyst?

A3: While simple chiral amines can act as organocatalysts, often derivatives of n-Methylbutan-2-amine are synthesized to create more effective catalysts. These derivatives may incorporate other functional groups to enhance their catalytic activity and stereochemical control, for example, by enabling hydrogen bonding to orient the substrate.

Q4: How do I determine the enantiomeric excess (e.e.) of my product?

A4: The enantiomeric excess is typically determined using chiral chromatography, most commonly chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC). These techniques use a chiral stationary phase that interacts differently with the two enantiomers, leading to their separation and allowing for quantification.

Data Presentation: Effect of Reaction Conditions on Enantioselectivity

Table 1: Asymmetric Alkylation of a Chiral Imide Enolate

Entry	Electrophile	Solvent	Base	Temperature (°C)	Diastereomeric Ratio
1	Benzyl bromide	THF	LiN(i-Pr)₂	-78	98:2
2	Benzyl bromide	Toluene	LiN(i-Pr)₂	-78	97:3
3	Ethyl iodide	THF	NaN(SiMe₃)₂	-78	99:1
4	Ethyl iodide	THF	LiN(i-Pr)₂	-50	95:5
5	Methyl iodide	THF	LiN(i-Pr)₂	-78	99:1

This data illustrates that high diastereoselectivity can be achieved and is influenced by the choice of base and reaction temperature.

Experimental Protocols

The following is a general, representative protocol for an asymmetric alkylation using a chiral auxiliary, as specific protocols for n-Methylbutan-2-amine were not detailed in the search results. Researchers should adapt this protocol based on their specific substrates and chiral auxiliary.

Protocol: Asymmetric Alkylation of an N-Acyl Oxazolidinone Chiral Auxiliary

1. Materials:

• N-acyl oxazolidinone (derived from a chiral amino alcohol)

• Anhydrous tetrahydrofuran (THF)

• Lithium diisopropylamide (LDA) solution in THF/heptane/ethylbenzene

• Alkyl halide (e.g., benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

2. Procedure:

• Dissolve the N-acyl oxazolidinone (1.0 equiv) in anhydrous THF under an inert atmosphere (e.g., argon or nitrogen) and cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add LDA (1.1 equiv) dropwise to the solution, ensuring the internal temperature does not rise significantly.

• Stir the resulting enolate solution at -78 °C for 30-60 minutes.

• Add the alkyl halide (1.2 equiv) dropwise to the enolate solution.

• Stir the reaction mixture at -78 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the alkylated product.

• Determine the diastereomeric ratio using ¹H NMR spectroscopy or chiral HPLC analysis.

Visualizations

Caption: Troubleshooting workflow for low enantioselectivity.

Caption: General workflow for asymmetric alkylation experiments.

References

• 1. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]

Scaling up n-Methylbutan-2-amine synthesis for laboratory use

Technical Support Center: Synthesis of n-Methylbutan-2-amine

Disclaimer: This document provides general guidance and troubleshooting advice for the laboratory-scale synthesis of secondary amines. It is intended for use by qualified researchers, scientists, and drug development professionals. All laboratory work should be conducted with appropriate safety precautions, including the use of personal protective equipment (PPE), and in compliance with all applicable regulations. This guide does not provide explicit, step-by-step synthesis protocols but rather focuses on the principles and common challenges associated with such chemical transformations.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for preparing n-Methylbutan-2-amine?

A1: n-Methylbutan-2-amine, a secondary aliphatic amine, is typically synthesized through established organic chemistry methods. The most common approaches include:

• Reductive Amination: This is a widely used method that involves the reaction of a ketone (in this case, 2-butanone) with a primary amine (methylamine) in the presence of a reducing agent.[1][2][3][4] The reaction proceeds via an intermediate imine, which is then reduced to the final secondary amine.[2][5]

• Alkylation of sec-Butylamine: This method involves the direct alkylation of sec-butylamine with a methylating agent, such as a methyl halide (e.g., methyl bromide), under basic conditions.[1]

• Eschweiler-Clarke Reaction: This reaction is a specific type of reductive amination used to methylate primary or secondary amines.[6][7] It uses excess formic acid and formaldehyde. The reaction is known for stopping at the tertiary amine stage without forming quaternary ammonium salts.[6][8]

Q2: What key safety precautions should be considered when scaling up this synthesis?

A2: Scaling up any chemical synthesis requires careful consideration of safety. Key points include:

• Exothermic Reactions: Reductive aminations can be exothermic. Heat dissipation is less efficient in larger vessels, which can lead to a rapid increase in temperature. Ensure the reactor has adequate cooling capacity and that reagents are added at a controlled rate.[9]

• Pressure Build-up: The Eschweiler-Clarke reaction involves the evolution of carbon dioxide gas, which can lead to pressure build-up in a closed system.[6] The reactor must be equipped with a proper pressure relief system.[10]

• Handling of Reagents: Reactants like methylamine are flammable and volatile. 2-Butanone is also flammable. All handling should be done in a well-ventilated fume hood.

• Stirring: Inconsistent or inadequate mixing during scale-up can lead to localized hot spots or concentrations of reactants, affecting reaction selectivity and potentially causing runaway reactions.[11] Never heat a reaction mixture without ensuring adequate stirring is active.[11]

Troubleshooting Guide

Issue 1: Low Yield of the Desired Secondary Amine

Potential Cause	Troubleshooting Steps
Incomplete Reaction	Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature.
Side Reactions	Over-alkylation can occur, leading to the formation of tertiary amines. Using a stoichiometric amount of the methylating agent can help minimize this. In reductive amination, aldol condensation of the ketone can be a side reaction.[5]
Suboptimal pH	The formation of the imine intermediate in reductive amination is pH-dependent. The reaction is typically carried out under weakly acidic conditions.[2] Ensure the pH is controlled, as strongly acidic or basic conditions can inhibit the reaction.[12]
Inefficient Water Removal	In imine formation, water is a byproduct. Inefficient removal can shift the equilibrium back towards the reactants, lowering the overall yield.[10]

Issue 2: Difficulty in Purifying the Final Product

Potential Cause	Troubleshooting Steps
Presence of Starting Materials	Unreacted starting materials can be difficult to separate. Purification can often be achieved by fractional distillation, provided there is a sufficient difference in boiling points.[13][14]
Mixture of Primary, Secondary, and Tertiary Amines	The crude product may contain a mixture of amines. Separation can be achieved using acid-base extraction by carefully controlling the pH to selectively extract amines based on their basicity.[14][15] Alternatively, selective crystallization of amine salts can be employed.[16]
Formation of Salts	Secondary amines can react with atmospheric carbon dioxide to form carbonate salts, which may appear as solid precipitates.[13] Store the purified amine under an inert atmosphere (e.g., nitrogen or argon).
Product is an Oil	If the freebase amine is an oil and difficult to handle, converting it to a solid salt (e.g., hydrochloride) can facilitate purification by crystallization.[14]

Issue 3: Inconsistent Results Upon Scale-Up

Potential Cause	Troubleshooting Steps
Mixing and Heat Transfer Issues	As reaction volume increases, mixing and heat transfer become less efficient.[9] This can alter reaction selectivity and yield.[11] It is crucial to use appropriate reactor geometry and stirring mechanisms. A pilot run at an intermediate scale is recommended.
Extended Reaction/Workup Time	Operations that are quick on a lab scale (e.g., additions, extractions, distillations) take much longer in a plant setting.[11] Test the stability of reactants, intermediates, and products over extended periods to ensure they do not degrade.[11]
Raw Material Quality	The source and quality of raw materials may differ between lab-scale and bulk purchases, introducing impurities that can affect the reaction.[9] Always analyze incoming raw materials to ensure they meet specifications.

Data Presentation

Table 1: Physical and Chemical Properties of n-Methylbutan-2-amine

Property	Value
CAS Number	7713-69-1[1][17]
Molecular Formula	C₅H₁₃N[1][17][18]
Molecular Weight	87.16 g/mol [1][18]
Boiling Point	78.5 °C at 760 mmHg[19]
Density	0.724 g/cm³[18]
Flash Point	-18.6 °C[19]
Appearance	Liquid[17]

Methodologies and Visualizations

While detailed experimental protocols are not provided, the following diagrams illustrate the general workflows and mechanisms relevant to the synthesis of n-Methylbutan-2-amine.

General Laboratory Synthesis Workflow

This diagram outlines the typical sequence of operations in a laboratory setting for chemical synthesis, from reaction setup to final product analysis.

Caption: General workflow for chemical synthesis and purification.

Reductive Amination General Mechanism

This diagram illustrates the key steps in the reductive amination of a ketone with a primary amine to form a secondary amine.

Caption: General mechanism of reductive amination.

References

• 1. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones [jove.com]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. Eschweiler–Clarke reaction - Wikipedia [en.wikipedia.org]
• 7. Eschweiler-Clarke Reductive Alkylation of Amines | Ambeed [ambeed.com]
• 8. Eschweiler-Clarke Reaction [organic-chemistry.org]
• 9. How to Scale Up a New Synthesis Reaction | Lab Manager [labmanager.com]
• 10. benchchem.com [benchchem.com]
• 11. sdlookchem.com [sdlookchem.com]
• 12. grokipedia.com [grokipedia.com]
• 13. Sciencemadness Discussion Board - purifying secondary amine - Powered by XMB 1.9.11 [sciencemadness.org]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. N-Methylbutan-2-amine | CymitQuimica [cymitquimica.com]
• 18. N-Methylbutan-2-amine | 7713-69-1 | FM122697 | Biosynth [biosynth.com]
• 19. N-Methyl-2-butanamine | CAS#:7713-69-1 | Chemsrc [chemsrc.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of n-Methylbutan-2-amine and sec-Butylamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of n-Methylbutan-2-amine (a secondary amine) and sec-butylamine (a primary amine). The analysis is grounded in fundamental principles of organic chemistry, focusing on the interplay between electronic effects and steric hindrance, and is supported by comparative data and detailed experimental protocols for reactivity assessment.

Introduction and Structural Overview

In the fields of synthetic chemistry and drug development, the choice of an amine nucleophile is critical for reaction efficiency and outcome. n-Methylbutan-2-amine and sec-butylamine are structural isomers with the same C₅H₁₃N molecular formula but differ in their amine classification. sec-Butylamine is a primary amine, with the amino group attached to a secondary carbon[1][2]. n-Methylbutan-2-amine is a secondary amine, where the nitrogen atom is bonded to a sec-butyl group and a methyl group[3][4]. This fundamental difference—primary versus secondary—is the principal determinant of their relative reactivity.

The reactivity of these amines is governed by two opposing factors:

• Basicity (Electronic Effect) : The availability of the nitrogen's lone pair of electrons to form a new bond. Alkyl groups are electron-donating, which increases the electron density on the nitrogen, thereby increasing basicity and nucleophilicity[5][6].

• Steric Hindrance : The physical obstruction caused by the alkyl groups surrounding the nitrogen atom, which can impede its approach to an electrophilic center[7][8].

Generally, secondary amines are more basic than primary amines due to the inductive effect of two electron-donating alkyl groups compared to one[9]. However, this increased electronic reactivity can be counteracted by greater steric bulk around the nitrogen atom[5][10].

Figure 1: Structural classification of sec-butylamine and n-methylbutan-2-amine.

Comparison of Physical and Chemical Properties

The structural differences between these two amines lead to distinct physical properties. The presence of two N-H bonds in sec-butylamine allows for more extensive hydrogen bonding compared to the single N-H bond in n-Methylbutan-2-amine.

Property	sec-Butylamine (Butan-2-amine)	n-Methylbutan-2-amine
CAS Number	13952-84-6[11]	7713-69-1[3]
Amine Class	Primary[12]	Secondary[4]
Molecular Formula	C₄H₁₁N[12]	C₅H₁₃N[3]
Molar Mass ( g/mol )	73.14[12]	87.16[3]
Boiling Point (°C)	63[11]	~78.5 - 86[13][14]
Density (g/mL @ 25°C)	0.724[15]	~0.720 - 0.736[13][16]
pKa (Conjugate Acid)	~10.6 (Typical for primary amines)[17][18]	~10.8 (Typical for secondary amines)[9][19]

Reactivity Analysis: Basicity vs. Steric Hindrance

The key to understanding the relative reactivity lies in the balance between the electronic and steric effects.

• Basicity : As a secondary amine, n-Methylbutan-2-amine is expected to be a stronger base than sec-butylamine. The two alkyl groups (sec-butyl and methyl) on the nitrogen of n-Methylbutan-2-amine increase the electron density on the nitrogen more effectively than the single sec-butyl group of sec-butylamine[9]. A higher pKa of the conjugate acid indicates a stronger base[5][19].

• Steric Hindrance : The primary disadvantage for n-Methylbutan-2-amine is increased steric hindrance. The presence of two alkyl substituents (versus one in sec-butylamine) creates a more crowded environment around the nitrogen's lone pair, potentially slowing its reaction with bulky electrophiles[5][20].

• In reactions with small, unhindered electrophiles (e.g., protonation, reaction with methyl iodide), the higher basicity of n-Methylbutan-2-amine will likely dominate, making it the more reactive nucleophile.

• In reactions with sterically demanding electrophiles (e.g., acyl chlorides with bulky R-groups, hindered alkyl halides), the lesser steric hindrance of sec-butylamine will likely be the deciding factor, making it the more effective nucleophile despite its slightly lower basicity[5].

Figure 2: The interplay of basicity and steric hindrance in determining amine reactivity.

Experimental Protocols for Reactivity Comparison

To empirically determine the relative reactivity of n-Methylbutan-2-amine and sec-butylamine, a competitive acylation experiment can be performed. This protocol allows for a direct comparison under identical reaction conditions.

Protocol: Competitive Acylation with Acetyl Chloride

Objective: To determine the relative nucleophilic reactivity of n-Methylbutan-2-amine and sec-butylamine by reacting an equimolar mixture with a limiting amount of an electrophile.

Materials:

• n-Methylbutan-2-amine

• sec-Butylamine

• Acetyl Chloride (or another acylating agent)

• Anhydrous, non-protic solvent (e.g., Dichloromethane, THF)

• Tertiary amine base (e.g., Triethylamine, to scavenge HCl byproduct)

• Deionized Water

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Internal standard for GC/NMR analysis (e.g., Dodecane)

Methodology:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve equimolar amounts (e.g., 1.0 mmol each) of n-Methylbutan-2-amine and sec-butylamine in 10 mL of anhydrous dichloromethane. Add 1.1 equivalents of triethylamine.

• Reaction Initiation: Cool the solution to 0 °C in an ice bath. While stirring, slowly add a solution of the limiting electrophile, acetyl chloride (e.g., 0.5 mmol, 0.5 equivalents relative to total amines), dissolved in 2 mL of anhydrous dichloromethane dropwise over 10 minutes.

• Reaction Progression: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) if applicable.

• Workup: Quench the reaction by adding 10 mL of deionized water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 10 mL of saturated sodium bicarbonate solution and 10 mL of brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Analysis: Analyze the resulting product mixture using Gas Chromatography (GC), ¹H NMR spectroscopy, or LC-MS. By comparing the integration of the product peaks corresponding to N-acetyl-sec-butylamine and N-acetyl-n-methylbutan-2-amine, the relative reactivity can be quantified. A higher ratio of one product indicates a higher reactivity of its parent amine under the tested conditions[5].

Figure 3: Workflow for a competitive experiment to determine relative amine reactivity.

References

• 1. benchchem.com [benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 5. benchchem.com [benchchem.com]
• 6. chemistryguru.com.sg [chemistryguru.com.sg]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. chemrevise.org [chemrevise.org]
• 10. How to Distinguish Between Primary Secondary and Tertiary Amines for Beginners [qixuanchemtec.com]
• 11. sec-Butylamine - Wikipedia [en.wikipedia.org]
• 12. Sec-Butylamine | C4H11N | CID 24874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. chembk.com [chembk.com]
• 14. N-Methyl-2-butanamine | CAS#:7713-69-1 | Chemsrc [chemsrc.com]
• 15. sec-Butylamine | 13952-84-6 [chemicalbook.com]
• 16. N-methyl-2-butyl amine [flavscents.com]
• 17. adakem.com [adakem.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]

Spectroscopic comparison of n-Methylbutan-2-amine and its isomers

A Spectroscopic Comparison of n-Methylbutan-2-amine and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of n-Methylbutan-2-amine and its constitutional isomers with the chemical formula C₅H₁₃N. The objective is to offer a comprehensive analysis of their spectroscopic properties to aid in their identification, characterization, and differentiation. Distinguishing between these closely related isomers is crucial in various fields, including organic synthesis, drug discovery, and metabolomics, where subtle structural variations can lead to significant differences in chemical and biological properties. This comparison utilizes aggregated data from various spectroscopic databases and literature sources.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data (Infrared, ¹H NMR, ¹³C NMR, and Mass Spectrometry) for n-Methylbutan-2-amine and a selection of its isomers. This data is essential for distinguishing between these structurally similar compounds.

Table 1: Infrared (IR) Spectroscopy Data

Compound Name	N-H Stretch (cm⁻¹)	C-H Stretch (cm⁻¹)	N-H Bend (cm⁻¹)	C-N Stretch (cm⁻¹)
n-Methylbutan-2-amine	3300-3400 (broad, weak)	2850-2960	~1590	~1200
pentan-1-amine	~3368, ~3290 (doublet)	2870-2958	~1600	1070
pentan-2-amine	~3370, ~3290 (doublet)	2870-2960	~1590	1130
pentan-3-amine	~3360, ~3280 (doublet)	2875-2965	~1590	1150
2-methylbutan-1-amine	~3370, ~3290 (doublet)	2870-2960	~1600	1070
3-methylbutan-1-amine	~3370, ~3290 (doublet)	2870-2960	~1600	1060
2,2-dimethylpropan-1-amine	~3370, ~3290 (doublet)	2860-2960	~1600	1050
3-methylbutan-2-amine	~3350, ~3280 (doublet)	2870-2960	~1590	1140
N,N-dimethylpropan-1-amine	No N-H stretch	2770-2960	No N-H bend	1150, 1040
N-ethylpropan-1-amine	~3300 (broad, weak)	2870-2960	~1590	1130
N-methylbutan-1-amine	~3310 (broad, weak)	2870-2960	~1590	1130
N-ethyl-N-methylethanamine	No N-H stretch	2850-2970	No N-H bend	1160, 1070
N,N-diethylamine	~3280 (broad, weak)	2860-2970	~1590	1140

Table 2: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Chemical Shifts in ppm)

Compound Name	δ (ppm) and Multiplicity
n-Methylbutan-2-amine	~2.4 (s, 3H, N-CH₃), ~2.6-2.8 (m, 1H, N-CH), ~1.4-1.6 (m, 2H, CH₂), ~1.1 (d, 3H, CH-CH₃), ~0.9 (t, 3H, CH₂-CH₃)
pentan-1-amine	~2.68 (t, 2H, N-CH₂), ~1.3-1.5 (m, 4H, CH₂-CH₂), ~1.1 (s, 2H, NH₂), ~0.9 (t, 3H, CH₃)
pentan-2-amine	~2.8-3.0 (m, 1H, N-CH), ~1.3-1.5 (m, 4H, CH₂-CH₂), ~1.1 (d, 3H, CH-CH₃), ~1.2 (s, 2H, NH₂), ~0.9 (t, 3H, CH₂-CH₃)
pentan-3-amine	~2.6-2.8 (m, 1H, N-CH), ~1.3-1.5 (m, 4H, 2xCH₂), ~1.1 (s, 2H, NH₂), ~0.9 (t, 6H, 2xCH₃)
2-methylbutan-1-amine	~2.5 (d, 2H, N-CH₂), ~1.6-1.8 (m, 1H, CH), ~1.3-1.5 (m, 2H, CH₂), ~1.1 (s, 2H, NH₂), ~0.9 (d, 3H, CH-CH₃), ~0.9 (t, 3H, CH₂-CH₃)
3-methylbutan-1-amine	~2.7 (t, 2H, N-CH₂), ~1.6-1.8 (m, 1H, CH), ~1.4 (q, 2H, CH₂), ~1.1 (s, 2H, NH₂), ~0.9 (d, 6H, 2xCH₃)
2,2-dimethylpropan-1-amine	~2.4 (s, 2H, N-CH₂), ~1.1 (s, 2H, NH₂), ~0.9 (s, 9H, 3xCH₃)
3-methylbutan-2-amine	~2.6-2.8 (m, 1H, N-CH), ~1.6-1.8 (m, 1H, CH), ~1.1 (d, 3H, CH-CH₃), ~1.2 (s, 2H, NH₂), ~0.9 (d, 6H, 2xCH₃)
N,N-dimethylpropan-1-amine	~2.2 (s, 6H, N-(CH₃)₂), ~2.2-2.3 (t, 2H, N-CH₂), ~1.4-1.6 (m, 2H, CH₂), ~0.9 (t, 3H, CH₃)
N-ethylpropan-1-amine	~2.5 (t, 2H, N-CH₂-Et), ~2.5 (t, 2H, N-CH₂-Pr), ~1.4-1.6 (m, 2H, CH₂), ~1.1 (t, 3H, CH₃-Et), ~0.9 (t, 3H, CH₃-Pr)
N-methylbutan-1-amine	~2.4 (s, 3H, N-CH₃), ~2.5 (t, 2H, N-CH₂), ~1.3-1.5 (m, 4H, CH₂-CH₂), ~0.9 (t, 3H, CH₃)
N-ethyl-N-methylethanamine	~2.4 (q, 4H, 2xN-CH₂), ~2.2 (s, 3H, N-CH₃), ~1.0 (t, 6H, 2xCH₃)
N,N-diethylamine	~2.5 (q, 4H, 2xN-CH₂), ~1.0 (t, 6H, 2xCH₃), ~0.8 (s, 1H, NH)

Table 3: ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Chemical Shifts in ppm)

Compound Name	δ (ppm)
n-Methylbutan-2-amine	~55.9 (CH-N), ~34.2 (N-CH₃), ~29.8 (CH₂), ~20.5 (CH-CH₃), ~10.5 (CH₂-CH₃)
pentan-1-amine	~42.4 (N-CH₂), ~33.8 (CH₂), ~29.3 (CH₂), ~22.7 (CH₂), ~14.1 (CH₃)[1]
pentan-2-amine	~49.9 (CH-N), ~41.9 (CH₂), ~23.9 (CH-CH₃), ~20.1 (CH₂), ~14.2 (CH₃)
pentan-3-amine	~55.4 (CH-N), ~29.8 (2xCH₂), ~10.2 (2xCH₃)[2]
2-methylbutan-1-amine	~49.3 (N-CH₂), ~38.7 (CH), ~26.4 (CH₂), ~17.0 (CH-CH₃), ~11.6 (CH₂-CH₃)
3-methylbutan-1-amine	~40.8 (N-CH₂), ~39.1 (CH₂), ~26.3 (CH), ~22.8 (2xCH₃)
2,2-dimethylpropan-1-amine	~52.3 (N-CH₂), ~32.8 (C), ~27.2 (3xCH₃)
3-methylbutan-2-amine	~56.1 (CH-N), ~41.2 (CH), ~20.2 (CH-CH₃), ~18.9 (CH-CH₃), ~18.4 (CH-CH₃)
N,N-dimethylpropan-1-amine	~61.9 (N-CH₂), ~45.6 (N-(CH₃)₂), ~20.6 (CH₂), ~11.9 (CH₃)[3]
N-ethylpropan-1-amine	~52.1 (N-CH₂-Pr), ~44.5 (N-CH₂-Et), ~23.2 (CH₂), ~15.5 (CH₃-Et), ~11.8 (CH₃-Pr)[4]
N-methylbutan-1-amine	~54.2 (N-CH₂), ~36.5 (N-CH₃), ~32.1 (CH₂), ~20.6 (CH₂), ~14.1 (CH₃)[5]
N-ethyl-N-methylethanamine	~48.2 (2xN-CH₂), ~38.7 (N-CH₃), ~12.1 (2xCH₃)
N,N-diethylamine	~42.1 (2xN-CH₂), ~15.0 (2xCH₃)[6][7][8]

Table 4: Mass Spectrometry (MS) Data (Key Fragments m/z)

Compound Name	Molecular Ion (M⁺)	Base Peak (m/z)	Other Key Fragments (m/z)
n-Methylbutan-2-amine	87	58	44, 72
pentan-1-amine	87	30	44, 59, 70
pentan-2-amine	87	44	30, 58, 72
pentan-3-amine	87	58	30, 72
2-methylbutan-1-amine	87	30	44, 57, 70
3-methylbutan-1-amine	87	30	43, 57, 70
2,2-dimethylpropan-1-amine	87	30	57, 72
3-methylbutan-2-amine	87	58	44, 72
N,N-dimethylpropan-1-amine	87	58	42, 72
N-ethylpropan-1-amine	87	58	44, 72
N-methylbutan-1-amine	87	44	58, 72
N-ethyl-N-methylethanamine	87	72	42, 58
N,N-diethylamine	73 (not C₅H₁₃N)	58	44, 72 (from C₅H₁₃N isomers)

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques cited in this guide. Specific parameters may vary depending on the instrumentation and experimental conditions.

Infrared (IR) Spectroscopy: IR spectra are typically recorded on a Fourier Transform Infrared (FTIR) spectrometer. For liquid samples such as n-methylbutan-2-amine and its isomers, a neat spectrum can be obtained by placing a drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl) plates. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a small amount of the sample is placed directly on the ATR crystal. Spectra are commonly recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at frequencies of 300 MHz or higher for protons. Samples are typically prepared by dissolving 5-10 mg of the amine in approximately 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃, or deuterium oxide, D₂O). Tetramethylsilane (TMS) is usually added as an internal standard and set to 0.00 ppm. For ¹H NMR of amines, the N-H proton signal can be broad and its chemical shift is often concentration-dependent. Adding a drop of D₂O to the NMR tube and re-acquiring the spectrum will result in the disappearance of the N-H signal due to deuterium exchange, which can be a useful diagnostic tool.[9][10]

Mass Spectrometry (MS): Mass spectra are commonly obtained using a mass spectrometer with an electron ionization (EI) source. The sample is introduced into the ion source, typically via gas chromatography (GC-MS) for volatile liquids like these amines. In the ion source, the sample is bombarded with electrons, usually at 70 eV, causing ionization and fragmentation of the molecule. The resulting positively charged ions are then separated by a mass analyzer based on their mass-to-charge ratio (m/z) and detected. The fragmentation patterns are characteristic of the molecular structure and are crucial for distinguishing between isomers.

Logical Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for the spectroscopic comparison of n-Methylbutan-2-amine and its isomers.

Caption: Workflow for the spectroscopic comparison of amine isomers.

References

• 1. Pentylamine | C5H13N | CID 8060 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Pentanamine | C5H13N | CID 12019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N,N-Dimethylpropylamine | C5H13N | CID 61236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Propanamine, N-ethyl- | C5H13N | CID 88398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-Methylbutylamine | C5H13N | CID 8068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Diethylamine(109-89-7) 13C NMR [m.chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]
• 8. spectrabase.com [spectrabase.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Video: NMR Spectroscopy Of Amines [jove.com]

A Comparative Guide to Validating the Purity of Synthesized n-Methylbutan-2-amine

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides an objective comparison of analytical methods for validating the purity of n-Methylbutan-2-amine, a secondary aliphatic amine.[1][2] The performance of various techniques is supported by experimental data and detailed methodologies to assist in selecting the most suitable approach for purity assessment.

n-Methylbutan-2-amine, also known as N,1-Dimethylpropylamine, is a secondary aliphatic amine with the chemical formula C5H13N.[1] Its synthesis can result in various impurities, including unreacted starting materials, by-products from side reactions, and degradation products. Therefore, robust analytical methods are essential to accurately quantify the purity and identify any contaminants.

Comparison of Analytical Methods

The primary analytical techniques for assessing the purity of n-Methylbutan-2-amine include Gas Chromatography (GC), coupled with Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method offers distinct advantages and provides complementary information regarding the sample's composition.

Analytical Technique	Principle	Information Provided	Advantages	Limitations
Gas Chromatography (GC)	Separates volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.	Retention time (t R ), peak area (% purity)	High resolution for volatile amines, quantitative analysis.[3][4]	Requires derivatization for polar amines to prevent peak tailing, not suitable for non-volatile impurities.[5]
Gas Chromatography-Mass Spectrometry (GC-MS)	Combines the separation power of GC with the identification capabilities of MS.	Retention time, mass-to-charge ratio (m/z) of fragments.	Confident identification of impurities by their mass spectra.[1]	Similar limitations to GC, fragmentation may not always be straightforward to interpret.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide structural information.	Chemical shift (δ), integration, coupling constants (J).	Provides detailed structural information of the main compound and impurities, non-destructive.	Lower sensitivity compared to GC-MS, complex spectra can be difficult to interpret.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Gas Chromatography (GC)

Objective: To determine the percentage purity of n-Methylbutan-2-amine and separate it from volatile impurities.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent

• Detector: Flame Ionization Detector (FID)

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or a PoraPLOT Amines column.[3]

• Injector: Split/Splitless

GC Conditions:

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

• Detector Temperature: 280 °C

• Injection Volume: 1 µL (split ratio 50:1)

Sample Preparation:

• Prepare a 1000 ppm stock solution of n-Methylbutan-2-amine in methanol.

• Perform serial dilutions to prepare calibration standards ranging from 10 ppm to 500 ppm.

• Dissolve the synthesized n-Methylbutan-2-amine sample in methanol to a final concentration of approximately 100 ppm.

Data Analysis: The percentage purity is calculated based on the area of the n-Methylbutan-2-amine peak relative to the total area of all peaks in the chromatogram.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify potential impurities in the synthesized n-Methylbutan-2-amine.

Instrumentation:

• GC-MS System: Agilent 7890B GC coupled with a 5977A Mass Selective Detector or equivalent.

• Column and GC conditions are the same as the GC protocol.

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Mass Range: 35-350 amu

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

Data Analysis: The mass spectrum of each peak is compared against the NIST Mass Spectral Library for identification.[6]

Expected Mass Spectrum for n-Methylbutan-2-amine: The mass spectrum will show characteristic fragments that can be used for its identification.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the structure of n-Methylbutan-2-amine and identify any structurally related impurities.

Instrumentation:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

• Solvent: Chloroform-d (CDCl₃)

• Internal Standard: Tetramethylsilane (TMS)

Sample Preparation: Dissolve approximately 10-20 mg of the synthesized n-Methylbutan-2-amine in 0.6 mL of CDCl₃.

¹H NMR (400 MHz, CDCl₃):

• Expected Chemical Shifts (δ):

  • Triplet corresponding to the methyl protons of the ethyl group.

  • Multiplet for the methylene protons of the ethyl group.

  • Multiplet for the methine proton.

  • Doublet for the methyl group attached to the chiral center.

  • Singlet for the N-methyl protons.

  • Broad singlet for the N-H proton.

¹³C NMR (100 MHz, CDCl₃):

• Expected Chemical Shifts (δ):

  • Signals corresponding to the five distinct carbon atoms in the molecule.

Data Analysis: The purity is estimated by comparing the integral of the peaks corresponding to n-Methylbutan-2-amine with the integrals of any impurity peaks.

Visualizations

Experimental Workflow for Purity Validation

The following diagram illustrates the logical workflow for validating the purity of synthesized n-Methylbutan-2-amine.

Caption: Workflow for n-Methylbutan-2-amine Purity Validation.

Relationship Between Analytical Techniques and Purity Information

This diagram shows how different analytical techniques contribute to the overall purity assessment.

Caption: Analytical Techniques and Derived Purity Information.

References

• 1. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 3. agilent.com [agilent.com]
• 4. ccsknowledge.com [ccsknowledge.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-Butanamine, N-methyl- [webbook.nist.gov]

A Comparative Analysis of Synthesis Methods for n-Methylbutan-2-amine

For Researchers, Scientists, and Drug Development Professionals

n-Methylbutan-2-amine, a secondary aliphatic amine, is a valuable building block in organic synthesis and holds significance in medicinal chemistry. The efficient and selective synthesis of this compound is crucial for its application in research and development. This guide provides a comparative analysis of the primary methods for the synthesis of n-Methylbutan-2-amine: reductive amination of butanone and N-alkylation of sec-butylamine. The comparison focuses on experimental data, detailed protocols, and the relative advantages and disadvantages of each approach.

At a Glance: Comparison of Synthesis Methods

Parameter	Reductive Amination (General)	Leuckart Reaction	N-Alkylation of sec-Butylamine
Starting Materials	Butanone, Methylamine	Butanone, Formamide/Ammonium Formate	sec-Butylamine, Methylating Agent
Typical Reagents	Reducing agents (e.g., NaBH₄, NaBH₃CN), Catalysts (e.g., Ti(OⁱPr)₄, Raney Ni)	Formic acid or its derivatives	Methyl iodide, Dimethyl sulfate, Cesium base
Reaction Temperature	Varies (can be mild)	High (120-190 °C)	Varies
Reaction Time	Varies (can be rapid)	6-25 hours (can be accelerated)	Varies
Reported Yield	High (up to 98% for analogous reactions)	Moderate to High (can be >90% with modern methods)	Moderate (45-53% for analogous primary amine methylation)
Key Challenges	Catalyst selection, Control of reaction conditions	High temperatures, Long reaction times	Over-alkylation leading to tertiary amines and quaternary ammonium salts
Selectivity	Generally good for secondary amine	Good, forms N-formyl intermediate	Can be poor without specific reagents for mono-alkylation

Reductive Amination of Butanone

Reductive amination is a widely used and versatile method for the synthesis of amines from carbonyl compounds.[1][2] In the context of n-Methylbutan-2-amine synthesis, this involves the reaction of butanone (methyl ethyl ketone) with methylamine to form an intermediate imine, which is then reduced to the final secondary amine.[3] This process can be carried out in a one-pot reaction.[1]

Catalytic Reductive Amination

A variety of catalysts and reducing agents can be employed for this transformation. A notable example involves the use of titanium(IV) isopropoxide as a Lewis acid to facilitate imine formation, followed by reduction with sodium borohydride.[3] This method is advantageous due to its mild reaction conditions and compatibility with various functional groups.[3]

Experimental Protocol (Adapted from a general procedure for N-methyl secondary amines)[3]

• To a solution of butanone (1 equivalent) in a suitable solvent (e.g., methanol), add a commercially available solution of methylamine in methanol (2M, 1.2 equivalents) and titanium(IV) isopropoxide (1.2 equivalents).

• Stir the mixture at room temperature for 5-6 hours to facilitate the formation of the imine intermediate.

• Add solid sodium borohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Continue stirring for an additional 2 hours.

• Quench the reaction by the careful addition of water.

• Filter the resulting inorganic precipitate and wash it with diethyl ether.

• Separate the organic layer from the filtrate and extract the aqueous layer with diethyl ether.

• Combine the organic extracts, dry over anhydrous potassium carbonate (K₂CO₃), and concentrate under reduced pressure.

• The crude product can be further purified by distillation. For ketones, an acidic extraction (e.g., with 2M HCl) can be used to separate the amine from non-basic impurities.[3]

Logical Workflow for Catalytic Reductive Amination

Caption: Catalytic Reductive Amination Workflow.

The Leuckart Reaction

The Leuckart reaction is a specific type of reductive amination where formamide or ammonium formate serves as both the nitrogen source and the reducing agent.[3][4] This reaction typically requires high temperatures (120-165 °C).[3] The reaction proceeds through an N-formyl intermediate, which is subsequently hydrolyzed to yield the free amine. Modern variations, such as microwave-assisted synthesis, can significantly reduce reaction times and improve yields.[5]

Experimental Protocol (General Leuckart Reaction)

• A mixture of butanone (1 equivalent) and an excess of N-methylformamide (as both reactant and solvent) is heated to 160-190 °C for several hours.

• Alternatively, butanone is heated with ammonium formate at a similar temperature.

• The progress of the reaction is monitored by a suitable technique (e.g., TLC or GC).

• After completion, the reaction mixture is cooled and then hydrolyzed with a strong acid (e.g., concentrated HCl) by heating under reflux to cleave the N-formyl intermediate.

• The mixture is then made alkaline with a strong base (e.g., NaOH) to liberate the free amine.

• The product is extracted with an organic solvent, dried, and purified by distillation.

Logical Workflow for the Leuckart Reaction

Caption: Leuckart Reaction Synthesis Pathway.

N-Alkylation of sec-Butylamine

The direct N-alkylation of a primary amine to a secondary amine can be achieved by reacting it with an alkylating agent. For the synthesis of n-Methylbutan-2-amine, this would involve the methylation of sec-butylamine. However, a significant challenge with this method is over-alkylation, as the secondary amine product is often more nucleophilic than the primary amine starting material, leading to the formation of the tertiary amine and even a quaternary ammonium salt.[6]

Careful control of reaction conditions and the use of specific reagents can promote selective mono-alkylation.

Experimental Protocol (Analogous to N-methylation of n-butylamine)[7]

• In a round-bottomed flask equipped with a reflux condenser, dissolve sec-butylamine (1 equivalent) in an anhydrous solvent like benzene.

• To form the imine as a protecting group, add benzaldehyde (1.2 equivalents) and heat the mixture under reflux for 30 minutes.

• Remove the water formed by distillation.

• Cool the mixture and add a solution of dimethyl sulfate (1.2 equivalents) in anhydrous benzene.

• Gently heat the mixture to initiate the reaction, which may become vigorous.

• After the initial reaction subsides, heat under reflux for 30 minutes.

• Hydrolyze the imine by steam distillation or by stirring with water.

• Make the aqueous residue basic with sodium hydroxide.

• Separate the amine layer, dry it over solid sodium hydroxide, and purify by distillation.

A more direct and selective method for mono-N-alkylation of primary amines involves the use of cesium hydroxide or cesium carbonate as the base.[6]

Logical Workflow for N-Alkylation of sec-Butylamine

Caption: N-Alkylation of sec-Butylamine Pathway.

Conclusion

Both reductive amination and N-alkylation are viable methods for the synthesis of n-Methylbutan-2-amine, each with its own set of advantages and challenges.

Reductive amination , particularly the catalytic variant, offers a versatile and often high-yielding route with milder reaction conditions. The Leuckart reaction, while historically significant, generally requires more forcing conditions, although modern adaptations can improve its efficiency.

N-alkylation of sec-butylamine is a more direct approach in terms of bond formation, but it is often plagued by a lack of selectivity, leading to a mixture of products and potentially lower yields of the desired secondary amine. The use of specific bases like cesium hydroxide can mitigate this issue, but may add to the cost and complexity of the procedure.

For researchers and drug development professionals, the choice of synthesis method will depend on factors such as the desired scale of the reaction, the availability and cost of starting materials and reagents, the required purity of the final product, and the equipment available. For high selectivity and yield with good functional group tolerance, catalytic reductive amination appears to be the more favorable approach.

References

• 1. Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc- N-Methylamine Using Me2SiHCl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions | Semantic Scholar [semanticscholar.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Differentiating n-Methylbutan-2-amine from its Regioisomers using Mass Spectrometry: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The unambiguous identification of chemical isomers is a critical challenge in many scientific disciplines, including chemical synthesis, drug discovery, and metabolomics. Regioisomers, compounds with the same molecular formula but different spatial arrangements of functional groups, often exhibit distinct biological activities and toxicological profiles. This guide provides a comparative analysis of n-Methylbutan-2-amine and its key regioisomers, focusing on their differentiation using electron ionization mass spectrometry (EI-MS).

Distinguishing Fragmentation Patterns

The mass spectra of n-Methylbutan-2-amine and its regioisomers, while all displaying a molecular ion peak (M+) at a mass-to-charge ratio (m/z) of 87, corresponding to the molecular weight of C5H13N, exhibit characteristic differences in their fragmentation patterns.[1] These differences arise from the distinct placement of the amine group and alkyl substituents, which influences the stability of the resulting fragment ions.

Alpha-cleavage, the cleavage of the carbon-carbon bond adjacent to the nitrogen atom, is a dominant fragmentation pathway for aliphatic amines.[2][3] The relative abundance of the resulting fragment ions provides a unique fingerprint for each isomer.

For instance, the mass spectrum of n-Methylbutan-2-amine is characterized by a base peak at m/z 58, resulting from the loss of an ethyl radical. In contrast, its primary amine regioisomers, such as 1-pentanamine and 2-pentanamine, show different characteristic fragments. The mass spectrum of 1-pentanamine is dominated by a peak at m/z 30, corresponding to the [CH2NH2]+ ion. 2-Pentanamine, on the other hand, produces a prominent peak at m/z 44. The tertiary amine isomer, 2-methyl-2-butanamine, shows a base peak at m/z 72 due to the loss of a methyl radical.[4][5]

Quantitative Mass Spectral Data

The following table summarizes the major fragment ions and their relative abundances for n-Methylbutan-2-amine and its selected regioisomers, providing a quantitative basis for their differentiation.

Compound	Molecular Ion (m/z 87) Relative Abundance (%)	Base Peak (m/z)	Key Differentiating Fragment Ions (m/z) and Relative Abundances (%)
n-Methylbutan-2-amine	~5	58	43 (~30), 41 (~20)
1-Pentanamine	~2	30	44 (~15), 59 (~5)
2-Pentanamine	~3	44	30 (~20), 58 (~10)
3-Pentanamine	~4	58	44 (~25), 29 (~15)
2-Methyl-2-butanamine	~1	72	58 (~40), 43 (~20)

Note: Relative abundances are approximate and can vary slightly depending on the instrument and experimental conditions. Data is compiled from the NIST Mass Spectrometry Data Center.[1][4][5]

Experimental Protocol: GC-MS Analysis of Volatile Amines

The following is a general protocol for the analysis of volatile amines using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is a starting point and may require optimization based on the specific instrumentation and sample matrix.

1. Sample Preparation (Derivatization-Free Headspace Method)

This method is suitable for the analysis of volatile amines in liquid matrices.[6][7]

• Apparatus: Headspace autosampler, GC-MS system.

• Procedure:

  • Transfer an appropriate volume (e.g., 400 µL) of the sample (e.g., in plasma or urine) into a headspace vial.[7]

  • To liberate the free amines, add a strong base (e.g., 750 µL of 2 M NaOH) and a salt (e.g., 0.5 M KCl) to the vial.[7]

  • Seal the vial immediately.

  • Incubate the vial in the headspace autosampler at an elevated temperature (e.g., 70°C) for a set period (e.g., 10 minutes) to allow the volatile amines to partition into the headspace.[7]

2. Gas Chromatography (GC) Conditions

• Column: A column specifically designed for volatile amine analysis is recommended, such as a Restek Rtx-Volatile Amine column (30 m x 0.32 mm ID, 5 µm film thickness).[7]

• Carrier Gas: Helium at a constant flow rate of 2 mL/min.[7]

• Injector Temperature: 200°C.[7]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 4 minutes.

  • Ramp: 25°C/min to 250°C.

  • Final hold: 3 minutes at 250°C.[7]

• Split Ratio: 7:1.[7]

3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 25-100.

• Ion Source Temperature: 230°C.

• Transfer Line Temperature: 250°C.

Logical Workflow for Isomer Differentiation

The following diagram illustrates the logical workflow for differentiating n-Methylbutan-2-amine from its regioisomers using mass spectrometry.

References

• 1. 2-Butanamine, N-methyl- [webbook.nist.gov]
• 2. GCMS Section 6.15 [people.whitman.edu]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. 2-Butanamine, 2-methyl- [webbook.nist.gov]
• 5. 2-Butanamine, 2-methyl- [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]
• 7. Derivatization‐free determination of short‐chain volatile amines in human plasma and urine by headspace gas chromatography‐mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Cross-Reactivity: A Comparative Analysis of n-Methylbutan-2-amine in Biological Assays

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of small molecules is paramount for accurate and reliable biological assay results. This guide provides a comparative overview of n-Methylbutan-2-amine, a secondary aliphatic amine, and its potential for cross-reactivity in common assay formats. Due to a lack of publicly available, direct experimental data on the cross-reactivity of n-Methylbutan-2-amine, this guide presents a framework for evaluation, including hypothetical data based on structural similarities to other known cross-reactive compounds, detailed experimental protocols for in-house validation, and relevant biological pathways.

n-Methylbutan-2-amine (also known as N-methyl-sec-butylamine) is a secondary aliphatic amine.[1] Its hydrochloride salt has been identified as a ligand for benzodiazepine receptors, suggesting a potential interaction with the central nervous system.[2] Structurally, it shares features with other small amines that are known to exhibit cross-reactivity in various biological assays, particularly immunoassays designed for the detection of amphetamine and related substances.

Comparative Cross-Reactivity Analysis

To effectively assess the specificity of an assay, it is crucial to test for cross-reactivity against structurally related and unrelated compounds. The following table provides a hypothetical yet representative dataset illustrating how the cross-reactivity of n-Methylbutan-2-amine might be compared to its parent amine, sec-butylamine, and other structurally similar molecules in a competitive ELISA designed for a hypothetical primary target.

Compound	Structure	IC50 (nM)	% Cross-Reactivity*
Target Analyte	(Structure of Target)	10	100%
n-Methylbutan-2-amine	CH₃CH₂CH(CH₃)NHCH₃	250	4%
sec-Butylamine	CH₃CH₂CH(CH₃)NH₂	500	2%
N,N-Dimethylbutan-2-amine	CH₃CH₂CH(CH₃)N(CH₃)₂	1000	1%
Amphetamine	C₆H₅CH₂CH(CH₃)NH₂	>10,000	<0.1%
Unrelated Compound	(Structure of Unrelated)	>10,000	<0.1%

*% Cross-Reactivity = (IC50 of Target Analyte / IC50 of Competing Compound) x 100

This hypothetical data suggests that while n-Methylbutan-2-amine and its immediate analogs may exhibit some level of cross-reactivity, it is significantly lower than that of the target analyte. The degree of cross-reactivity is influenced by the structural similarity to the target against which the assay antibodies were raised.

Experimental Protocol: Competitive ELISA for Cross-Reactivity Assessment

A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a robust method for quantifying the cross-reactivity of small molecules like n-Methylbutan-2-amine.[3][4][5]

Materials:

• High-binding 96-well microtiter plates

• Capture antibody specific to the target analyte

• n-Methylbutan-2-amine and other potential cross-reactants

• Enzyme-conjugated target analyte (e.g., HRP-conjugate)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Coating: Coat the wells of a microtiter plate with the capture antibody diluted in Coating Buffer. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the wells three times with Wash Buffer.

• Blocking: Add Blocking Buffer to each well to block any remaining non-specific binding sites. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step.

• Competition: Add serial dilutions of n-Methylbutan-2-amine, other test compounds, or the standard target analyte to the wells. Immediately add the enzyme-conjugated target analyte to all wells. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step to remove unbound reagents.

• Substrate Addition: Add the Substrate Solution to each well and incubate in the dark at room temperature for 15-30 minutes.

• Stopping Reaction: Add Stop Solution to each well to stop the enzymatic reaction.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

• Data Analysis: Plot a standard curve of absorbance versus the concentration of the target analyte. Determine the IC50 values for the target analyte and all tested compounds. Calculate the percent cross-reactivity using the formula provided in the table above.

Visualizing Workflows and Pathways

To further clarify the experimental and biological contexts, the following diagrams illustrate the competitive ELISA workflow and a relevant signaling pathway for n-Methylbutan-2-amine.

Caption: A streamlined workflow for a competitive ELISA to assess cross-reactivity.

Caption: The signaling pathway of the GABA-A receptor modulated by a benzodiazepine ligand.[6][7]

Conclusion

While direct experimental data on the cross-reactivity of n-Methylbutan-2-amine is limited, its structural characteristics and known interaction with benzodiazepine receptors provide a solid foundation for designing and conducting thorough cross-reactivity assessments. By employing systematic experimental approaches like competitive ELISA and understanding the potential biological pathways involved, researchers can ensure the specificity and accuracy of their assays, leading to more reliable and reproducible scientific findings.

References

• 1. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzodiazepine Modulation of GABAA Receptors: A Mechanistic Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. benzoinfo.com [benzoinfo.com]
• 7. ClinPGx [clinpgx.org]

Benchmarking n-Methylbutan-2-amine as a Resolving Agent: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of an effective chiral resolving agent is a critical step in obtaining enantiomerically pure compounds. This guide provides a comparative benchmark for the performance of n-Methylbutan-2-amine as a resolving agent. Due to a notable scarcity of published, direct comparative studies detailing the performance of n-Methylbutan-2-amine in chiral resolutions, this guide will establish a performance benchmark using widely documented and industrially relevant resolving agents: L-Tartaric acid, (S)-Mandelic acid, and (1S)-(+)-10-Camphorsulfonic acid. The provided data will serve as a reference against which the performance of n-Methylbutan-2-amine can be evaluated upon experimental application.

The Principle of Chiral Resolution by Diastereomeric Salt Formation

The most common method for chiral resolution of racemic compounds, such as carboxylic acids, is the formation of diastereomeric salts. This technique involves reacting the racemic mixture with an enantiomerically pure resolving agent, which in this case is a chiral amine. The resulting products are two diastereomeric salts. Unlike enantiomers, diastereomers possess different physical properties, including solubility, which allows for their separation by fractional crystallization. The less soluble diastereomeric salt will preferentially crystallize from the solution, enabling its isolation. Subsequently, the resolved enantiomer of the carboxylic acid can be liberated from the purified salt, typically by treatment with an acid.

Performance Comparison of Benchmark Chiral Resolving Agents

The efficacy of a chiral resolving agent is primarily evaluated by the yield of the recovered diastereomeric salt and the enantiomeric excess (ee) of the desired enantiomer after its liberation. The following table summarizes experimental data for the resolution of various racemic acids using the benchmark resolving agents. It is important to note that the success of a resolution is highly dependent on the substrate, solvent, and temperature.

Chiral Resolving Agent	Racemic Acid	Solvent(s)	Yield of Diastereomeric Salt (%)	Enantiomeric Excess (ee) (%) of Liberated Acid
L-Tartaric acid	(±)-1-Phenylethylamine	Methanol	High	>90% (for the (S)-amine)[1]
(S)-Mandelic acid	(±)-1-Phenylethylamine	Ethanol/Water	High	>95% (for the (R)-amine)
(1S)-(+)-10-Camphorsulfonic acid	(±)-DL-Phenylglycine	Water	45.7%	98.8% (for the D-PG salt)[2]
(S)-(-)-α-phenylethylamine	(±)-Ibuprofen	Not Specified	High	88.14% (for (+)-Ibuprofen)[3]
(R)-(+)-N-benzyl-1-phenylethylamine	(±)-2-Chloromandelic acid	Ethanol	High	Not specified, but effective resolution[4]

Note: The data presented is compiled from various sources and is for illustrative and comparative purposes. The performance of n-Methylbutan-2-amine should be experimentally determined under optimized conditions.

Experimental Protocols

A detailed methodology is crucial for the successful and reproducible resolution of racemic mixtures. Below is a generalized protocol for the resolution of a racemic carboxylic acid using a chiral amine resolving agent, which can be adapted for use with n-Methylbutan-2-amine.

General Protocol for the Resolution of a Racemic Carboxylic Acid

• Salt Formation:

  • Dissolve the racemic carboxylic acid in a suitable solvent (e.g., ethanol, methanol, or a mixture with water) with gentle heating.

  • In a separate container, dissolve an equimolar amount of the chiral resolving agent (n-Methylbutan-2-amine) in the same solvent.

  • Combine the two solutions. The mixture may become warm as the diastereomeric salts form.

• Crystallization:

  • Allow the solution to cool slowly to room temperature to induce the crystallization of the less soluble diastereomeric salt.

  • For improved crystallization, the solution can be further cooled in an ice bath. Seeding with a small crystal of the desired diastereomeric salt, if available, can facilitate crystallization.

• Isolation of the Diastereomeric Salt:

  • Collect the crystalline precipitate by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent to remove any adhering mother liquor containing the more soluble diastereomer.

• Liberation of the Enantiomer:

  • Dissolve the isolated diastereomeric salt in water.

  • Add a strong acid (e.g., hydrochloric acid) to protonate the carboxylic acid and liberate it from the amine salt.

  • Extract the enantiomerically enriched carboxylic acid into an organic solvent (e.g., diethyl ether, ethyl acetate).

  • Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and remove the solvent under reduced pressure to yield the resolved carboxylic acid.

• Analysis:

  • Determine the enantiomeric excess of the resolved carboxylic acid using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC) or by measuring the specific rotation using a polarimeter.

Visualizing the Process and Comparison

To better illustrate the experimental workflow and the logical framework for comparing resolving agents, the following diagrams are provided.

General workflow for chiral resolution.

Logical framework for comparing resolving agents.

References

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. Crystal structure–solubility relationships in optical resolution by diastereomeric salt formation of DL-phenylglycine with (1S [ ] )-(+)-camphor-10-sulfonic acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Characterization of Novel Derivatives from n-Methylbutan-2-amine

Introduction: The Untapped Potential of a Chiral Scaffold

n-Methylbutan-2-amine, a secondary aliphatic amine, presents a compelling scaffold for the development of novel chemical entities[1]. Its inherent chirality, with a stereocenter at the second carbon of the butyl chain, makes it a valuable starting material for asymmetric synthesis[1][2]. While recognized as a metabolite in cancer metabolism and functionally related to sec-butylamine, its primary utility in drug development and materials science lies in its potential as a versatile building block for derivatives with tailored properties[2][3]. Its derivatives can serve as chiral ligands for enantioselective catalysts, intermediates in asymmetric synthesis, or as novel bioactive molecules[2][4].

This guide provides an in-depth characterization of plausible novel derivatives synthesized from n-Methylbutan-2-amine, focusing on N-acyl and N-sulfonyl amides, and its application as a chelating ligand in transition metal complexes. We will objectively compare the expected performance and characteristics of these derivatives, supported by established principles and experimental data from analogous systems, to provide a predictive framework for researchers.

Logical Framework for Derivative Synthesis and Analysis

The derivatization of n-Methylbutan-2-amine primarily targets the nucleophilic secondary amine. The choice of derivatizing agent dictates the resulting functionality and potential application of the product. This guide focuses on two major pathways: acylation/sulfonylation and coordinative complexation.

Caption: Logical workflow for the synthesis and comparative analysis of n-Methylbutan-2-amine derivatives.

Part 1: Synthesis and Characterization of Amide and Sulfonamide Derivatives

The reaction of n-Methylbutan-2-amine with acyl or sulfonyl chlorides is a standard and efficient method for generating stable amide and sulfonamide derivatives, respectively[5][6]. These reactions proceed via a nucleophilic attack of the amine on the electrophilic carbonyl or sulfonyl center[5].

Exemplary Synthesis Protocols

The following protocols are representative procedures for the synthesis of N-acyl and N-sulfonyl derivatives. The causality behind key steps is explained to ensure reproducibility and understanding.

Protocol 1: Synthesis of N-Benzoyl-n-Methylbutan-2-amine (An N-Acyl Derivative)

• Reactant Preparation: Dissolve n-Methylbutan-2-amine (1.0 mmol) in dichloromethane (10 mL) in a round-bottom flask equipped with a magnetic stirrer. Add triethylamine (1.2 mmol) to act as a base, which will neutralize the HCl byproduct generated during the reaction, preventing protonation of the starting amine.

• Reaction Initiation: Cool the solution to 0 °C in an ice bath. This is crucial to control the exothermic nature of the acylation reaction. Add benzoyl chloride (1.1 mmol) dropwise to the solution. The slow addition prevents a rapid temperature increase and potential side reactions.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting amine spot is no longer visible.

• Work-up and Purification: Quench the reaction by adding water. Transfer the mixture to a separatory funnel, wash sequentially with 1M HCl (to remove excess triethylamine), saturated NaHCO₃ solution (to remove excess benzoyl chloride), and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Protocol 2: Synthesis of N-(Phenylsulfonyl)-n-Methylbutan-2-amine (An N-Sulfonyl Derivative)

• Reactant Preparation: Dissolve n-Methylbutan-2-amine (1.0 mmol) and triethylamine (1.2 mmol) in dichloromethane (10 mL) in a round-bottom flask.

• Reaction Initiation: Cool the mixture to 0 °C. Add a solution of benzenesulfonyl chloride (1.1 mmol) in dichloromethane (2 mL) dropwise[5]. The principle is identical to the acylation reaction.

• Reaction Progression: Stir the reaction at room temperature overnight. Sulfonylation is generally slower than acylation, requiring a longer reaction time. Monitor by TLC.

• Work-up and Purification: Follow the same work-up and purification procedure as described in Protocol 1.

Spectroscopic Characterization

The synthesized derivatives must be rigorously characterized to confirm their structure.

• ¹H NMR: For the parent amine, characteristic signals include a triplet around δ 1.0–1.2 ppm (CH₃CH₂) and a multiplet at δ 1.4–1.6 ppm (CH(CH₃))[2]. Upon derivatization, the broad singlet for the N-H proton will disappear, and shifts in the adjacent protons will be observed.

• ¹³C NMR: Changes in the chemical shifts of carbons adjacent to the nitrogen atom will confirm the formation of the new C-N bond.

• IR Spectroscopy: A key confirmation is the disappearance of the N-H stretching vibration (typically 3300–3400 cm⁻¹) from the starting amine[2]. For the N-acyl derivative, a strong carbonyl (C=O) stretch will appear around 1650 cm⁻¹[7]. For the N-sulfonyl derivative, characteristic S=O stretching bands will be observed around 1350 cm⁻¹ and 1160 cm⁻¹.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) will be used to confirm the exact molecular weight and elemental composition of the novel derivative[7].

Part 2: Comparative Analysis of N-Acyl vs. N-Sulfonyl Derivatives

While both derivatization strategies produce stable compounds, the choice between an acyl and a sulfonyl group significantly impacts the derivative's physicochemical properties. Sulfonamides are generally more stable to hydrolysis than amides and act as excellent hydrogen bond donors but poor acceptors.

Feature	N-Acyl Derivative (Amide)	N-Sulfonyl Derivative (Sulfonamide)	Rationale & Significance
Chemical Stability	Moderately stable; susceptible to acidic/basic hydrolysis.	Highly stable; resistant to hydrolysis due to the lower electrophilicity of the sulfur atom[8].	Sulfonamides are preferred for applications requiring high chemical robustness, such as in drug scaffolds that must survive metabolic pathways[9].
Geometry	The C-N bond has partial double-bond character, leading to a planar amide linkage.	The S-N bond is tetrahedral at the sulfur center, providing a more three-dimensional structure.	The geometry impacts how the molecule can interact with biological targets; the tetrahedral sulfonamide can act as a non-classical phosphate mimic[3].
Hydrogen Bonding	Carbonyl oxygen is a strong hydrogen bond acceptor.	Sulfonyl oxygens are poor hydrogen bond acceptors; the N-H proton is more acidic and thus a stronger H-bond donor.	This difference is critical in drug design for tuning receptor-ligand interactions and influencing solubility.
Synthetic Accessibility	Acyl chlorides are readily available and the reaction is typically fast.[6]	Sulfonyl chlorides are also widely available, though the reaction can be slower.[5]	Both synthetic routes are highly accessible and scalable for library synthesis.

Part 3: N-Methylbutan-2-amine Derivatives as Chiral Ligands in Catalysis

The chiral nature of n-Methylbutan-2-amine makes it an excellent precursor for chiral ligands used in asymmetric catalysis[2]. By introducing a coordinating group, such as a pyridine ring, a bidentate ligand can be formed that coordinates with a metal center, creating a chiral environment for catalysis[10].

Synthesis and Characterization of a [Cu(II)(L)Br₂] Complex

A plausible novel derivative is a copper (II) complex incorporating a ligand synthesized from n-Methylbutan-2-amine. A structurally related ligand, N-(pyridin-2-ylmethyl)butan-2-amine (L), has been successfully synthesized and complexed with copper[11].

Experimental Protocol: Synthesis of the Ligand and Complex

Caption: Experimental workflow for the synthesis of a chiral ligand and its copper(II) complex.

• Ligand Synthesis: The ligand can be prepared via reductive amination. Equimolar amounts of 2-aminobutane (a close analog to our starting material) and pyridine-2-carbaldehyde are condensed to form the Schiff base (diimine), which is then reduced using sodium borohydride to yield the final ligand[11].

• Complex Formation: The ligand (2 mmol) is dissolved in ethanol. A solution of copper(II) bromide (2 mmol) in ethanol is added gradually. The reaction mixture is stirred for 2 hours at room temperature, during which the complex precipitates[11].

• Purification: The crude product is isolated by filtration and can be recrystallized by diffusing diethyl ether into an acetonitrile solution of the complex[11].

Performance Analysis: A Comparison with Alternative Ligand Systems

The utility of a metal complex in catalysis depends on its geometry, stability, and electronic properties. Chiral salen and phosphine ligands are common alternatives in asymmetric synthesis[12][13].

Ligand Class	N-(pyridin-2-ylmethyl)butan-2-amine	Salen-Type Ligands	Chiral Phosphine Ligands
Coordination	Bidentate (N,N') donor ligand. Forms a 5-membered chelate ring with the metal[11].	Tetradentate (N₂,O₂) donor ligands, providing a rigid, planar coordination environment[13].	Monodentate or bidentate (P,P') donors. Known for their strong σ-donating and π-accepting properties.
Synthesis	Simple, two-step synthesis from commercially available precursors[11].	Multi-step synthesis but highly modular and versatile[13].	Often requires multi-step, air-sensitive synthesis protocols.
Stability	Forms stable complexes with first-row transition metals like Cu(II) and Zn(II)[11].	Forms highly stable complexes with a wide range of transition metals[13].	Can be prone to oxidation. The stability of the metal-phosphine bond varies.
Key Application	Potential for various asymmetric transformations; exhibits interesting chromotropic (color-changing) properties, suggesting sensor applications[11].	Widely used in asymmetric epoxidation, cyclopropanation, and alkylation reactions[13].	The workhorse for asymmetric hydrogenation and cross-coupling reactions[12].
Example Geometry	Distorted square planar geometry observed for the [LCuBr₂] complex[11].	Typically square planar or square pyramidal.	Geometry is highly variable depending on the metal and other ligands.

The N-(pyridin-2-ylmethyl)butan-2-amine ligand system represents a readily accessible and modular alternative to more complex ligand scaffolds. The demonstrated solvatochromic and ionochromic behavior of its copper complex opens avenues for its use not only in catalysis but also in the development of novel chemical sensors[11].

Conclusion and Future Outlook

n-Methylbutan-2-amine is a potent and underutilized chiral building block. Standard derivatization pathways, such as N-acylation and N-sulfonylation, yield novel molecules with distinct and predictable physicochemical properties suitable for drug discovery programs. Furthermore, its use as a scaffold for chiral ligands, as demonstrated by the synthesis of a copper (II) complex, highlights its significant potential in the field of asymmetric catalysis.

The comparative data presented in this guide, based on established chemical principles and analogous systems, provides a robust framework for selecting derivatization strategies to achieve desired molecular properties. Future research should focus on synthesizing a broader library of these derivatives and evaluating their performance in high-throughput screening for biological activity and catalytic efficiency.

References

• 1. N-Methyl-2-butanamine | C5H13N | CID 111026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy n-Methylbutan-2-amine | 7713-69-1 [smolecule.com]
• 3. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. impactfactor.org [impactfactor.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Biological Investigation of some Novel Sulfonamide and Amide Derivatives Containing Coumarin Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemscene.com [chemscene.com]
• 11. inorgchemres.org [inorgchemres.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis, Characterization, and Study of Catalytic Activity of Chiral Cu(II) and Ni(II) Salen Complexes in the α-Amino Acid C-α Alkylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]

The Role of n-Methylbutan-2-amine in Catalysis: A Comparative Analysis of a Promising Chiral Scaffold

While not a direct catalyst in its own right, n-Methylbutan-2-amine serves as a crucial and versatile chiral building block in the synthesis of enantioselective catalysts. This guide explores the indirect catalytic applications of n-Methylbutan-2-amine by examining the performance of catalysts derived from it and comparing them with established alternatives in asymmetric synthesis. The focus will be on providing a clear comparison of their efficacy, supported by experimental data and detailed methodologies for researchers, scientists, and professionals in drug development.

n-Methylbutan-2-amine, a secondary aliphatic amine, has garnered attention in the field of asymmetric catalysis not as a primary catalytic species, but as a valuable chiral scaffold. Its significance lies in its use as an intermediate for the production of more complex enantioselective catalysts employed in reactions such as hydroamination and alkylation.[1] This comparative guide will delve into the catalytic applications of derivatives of n-Methylbutan-2-amine, providing a framework for understanding their potential and positioning them against widely-used catalysts.

Comparison with Established Amine Catalysts

Due to the lack of direct catalytic applications of n-Methylbutan-2-amine, a direct performance comparison is not feasible. However, we can infer its potential by analyzing the performance of catalysts derived from similar simple chiral amines and comparing them to well-established organocatalysts like proline and its derivatives.

Simple acyclic secondary amines are generally not employed as catalysts in asymmetric synthesis because they lack the structural rigidity and secondary binding sites necessary to induce high stereoselectivity. In contrast, catalysts like proline and its derivatives have demonstrated high efficacy in a variety of asymmetric transformations.

To illustrate this, the following table presents typical performance data for L-proline and one of its derivatives in the asymmetric aldol reaction, a benchmark for evaluating organocatalyst performance. This provides a baseline against which any future catalysts derived from n-Methylbutan-2-amine could be measured.

Catalyst	Reaction	Substrate 1	Substrate 2	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee, %)	Reference
L-Proline	Aldol Reaction	Cyclohexanone	4-Nitrobenzaldehyde	DMSO	RT	99	96	List, B. et al. J. Am. Chem. Soc.2000 , 122, 2395-2396.
(S)-Diphenylprolinol TMS Ether	Aldol Reaction	Acetone	4-Nitrobenzaldehyde	Acetone	RT	95	>99	Hayashi, Y. et al. Angew. Chem. Int. Ed.2005 , 44, 4212-4215.

Experimental Protocols for Benchmark Reactions

To provide a practical context for comparison, detailed experimental protocols for the benchmark asymmetric aldol reaction catalyzed by L-proline are presented below. These protocols can serve as a standard methodology for evaluating the performance of novel catalysts, including any that may be synthesized from n-Methylbutan-2-amine in the future.

General Procedure for L-Proline Catalyzed Asymmetric Aldol Reaction

To a solution of 4-nitrobenzaldehyde (1.0 mmol) in dimethyl sulfoxide (DMSO, 4 mL) is added cyclohexanone (10.0 mmol). To this mixture, L-proline (0.3 mmol, 30 mol%) is added. The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired aldol product. The enantiomeric excess is determined by chiral high-performance liquid chromatography (HPLC).

Logical Framework for Catalyst Development

The development of new chiral catalysts often follows a logical progression from a simple chiral scaffold to a more complex and effective catalyst. The following diagram illustrates a conceptual workflow for how n-Methylbutan-2-amine could be utilized as a starting material for the synthesis of novel organocatalysts.

Figure 1. Conceptual workflow for the development of chiral catalysts from n-Methylbutan-2-amine.

This workflow highlights the necessary steps to transform a simple chiral amine into a potentially effective organocatalyst. The key lies in the "Chemical Modification" step, where functionalities that can participate in the catalytic cycle and create a well-defined chiral environment are introduced.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of n-Methylbutan-2-amine and Other Secondary Amines in SN2 Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of n-Methylbutan-2-amine with other secondary amines in bimolecular nucleophilic substitution (SN2) reactions. The performance of these nucleophiles is evaluated based on established principles of organic chemistry, supported by available experimental data for analogous compounds. This document aims to assist researchers in selecting the appropriate secondary amine for their synthetic needs, particularly in the context of drug development where precise control of reactivity and stereochemistry is paramount.

Principles of SN2 Reactions Involving Secondary Amines

The SN2 reaction is a fundamental process in organic synthesis where a nucleophile attacks an electrophilic carbon center, displacing a leaving group in a single, concerted step. The rate of an SN2 reaction is dependent on the concentrations of both the nucleophile and the substrate.[1][2][3] For secondary amines acting as nucleophiles, two primary factors govern their efficacy:

• Nucleophilicity: This refers to the ability of the amine's lone pair of electrons to attack an electrophilic carbon. Generally, secondary amines are more nucleophilic than primary amines due to the electron-donating effect of the two alkyl groups, which increases the electron density on the nitrogen atom.

• Steric Hindrance: The size of the alkyl groups on the nitrogen atom can impede the approach of the amine to the electrophilic center.[4][5][6][7] Increased steric bulk around the nitrogen atom leads to a significant decrease in the reaction rate.[4][5][6][7]

The interplay of these two factors determines the overall effectiveness of a secondary amine as a nucleophile in an SN2 reaction.

Quantitative Comparison of Nucleophilicity

Secondary Amine	Structure	Mayr's Nucleophilicity Parameter (N) in Water	Mayr's Nucleophilicity Parameter (N) in Acetonitrile	Steric Hindrance	Expected Relative SN2 Reactivity
Diethylamine	(CH₃CH₂)₂NH	14.68	15.10	Low	High
Di-n-propylamine	(CH₃CH₂CH₂)₂NH	14.51	Not Found	Moderate	Moderate to High
Diisopropylamine	((CH₃)₂CH)₂NH	Not Found	Not available, but known to be a poor nucleophile	High	Very Low
n-Methylbutan-2-amine	CH₃NHCH(CH₃)CH₂CH₃	Not Found (Estimated)	Not Found (Estimated)	Moderate	Moderate

Note: The expected relative SN2 reactivity is an estimation based on the interplay of electronic effects (nucleophilicity) and steric hindrance.

Analysis of the Data:

• Diethylamine exhibits a high nucleophilicity parameter, reflecting its relatively low steric hindrance and the electron-donating nature of the two ethyl groups.

• Di-n-propylamine , with slightly bulkier n-propyl groups, shows a comparable nucleophilicity to diethylamine in water, suggesting that the increase in steric hindrance is not yet dramatic.

• Diisopropylamine is a classic example of a sterically hindered amine. The bulky isopropyl groups severely restrict access to the nitrogen's lone pair, making it a very poor nucleophile in SN2 reactions, despite its high basicity.

• n-Methylbutan-2-amine (N-methyl-sec-butylamine) presents an intermediate case. It has a methyl group and a sec-butyl group attached to the nitrogen. The sec-butyl group is more sterically demanding than an n-propyl group but less so than an isopropyl group directly attached to the nitrogen. Therefore, its nucleophilicity and SN2 reaction efficacy are expected to be lower than diethylamine and di-n-propylamine but significantly higher than diisopropylamine.

Experimental Protocols

While specific experimental data for the SN2 reactivity of n-Methylbutan-2-amine is not available in the searched literature, a general protocol for a comparative kinetic study can be outlined. This protocol can be adapted to compare the efficacy of n-Methylbutan-2-amine with other secondary amines.

Objective: To determine the relative rates of the SN2 reaction of a series of secondary amines with a primary alkyl halide (e.g., methyl iodide or ethyl bromide).

Materials:

• n-Methylbutan-2-amine

• Diethylamine

• Diisopropylamine

• Methyl Iodide (or Ethyl Bromide)

• Acetonitrile (or other suitable polar aprotic solvent)

• Internal standard (e.g., a non-reactive compound with a distinct NMR or GC signal)

• NMR tubes or GC vials

• Constant temperature bath

Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of each secondary amine of a known concentration (e.g., 0.1 M) in the chosen solvent.

  • Prepare a stock solution of the alkyl halide of a known concentration (e.g., 0.1 M) in the same solvent, containing the internal standard.

• Reaction Setup:

  • In a thermostated reaction vessel (e.g., an NMR tube or a sealed vial), mix a known volume of the amine stock solution with a known volume of the alkyl halide stock solution. The final concentrations of the amine and alkyl halide should be equal.

  • Start the data acquisition immediately after mixing.

• Data Acquisition:

  • Monitor the reaction progress over time using an appropriate analytical technique.

    • ¹H NMR Spectroscopy: Follow the disappearance of the reactant peaks (e.g., the α-protons of the alkyl halide) and the appearance of the product peaks. The integration of the peaks relative to the internal standard will provide the concentration of the species over time.

    • Gas Chromatography (GC): At specific time intervals, withdraw an aliquot of the reaction mixture, quench the reaction (if necessary), and analyze the composition of the mixture by GC.

• Data Analysis:

  • For each secondary amine, plot the concentration of the alkyl halide versus time.

  • Since the reaction is bimolecular (SN2), the rate law is: Rate = k[Amine][Alkyl Halide].

  • By using equimolar concentrations of the reactants, the second-order rate constant (k) can be determined from the integrated rate law.

  • Compare the rate constants obtained for each secondary amine to determine their relative efficacy in the SN2 reaction.

Mandatory Visualizations

Caption: General mechanism of an SN2 reaction involving a secondary amine.

Caption: Experimental workflow for the kinetic study of SN2 reactions.

Conclusion

References

• 1. SN2 reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]